Technical Documentation Center

Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Chemical Properties of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold in Modern Chemistry The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a corn...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1][2] Its structural versatility and capacity for diverse biological interactions have rendered it a "privileged scaffold" in drug discovery.[3] Pyrazole derivatives are integral components of numerous therapeutic agents, exhibiting a wide array of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[4][5] This guide focuses on a specific, yet potentially valuable, member of this class: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate. We will explore its core chemical properties, synthesis, reactivity, and potential applications, providing a technical foundation for its use in research and development.

Table of Contents

  • Molecular Structure and Physicochemical Properties

  • Synthesis and Mechanism

  • Spectroscopic and Analytical Characterization

  • Chemical Reactivity and Derivatization Potential

  • Applications in Medicinal Chemistry and Drug Discovery

  • References

Molecular Structure and Physicochemical Properties

Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is a disubstituted pyrazole featuring a butoxy group at the C5 position and an ethyl carboxylate group at the C3 position. The presence of the N-H proton allows for tautomerism, a common feature in N-unsubstituted pyrazoles, which can influence its reactivity and spectroscopic properties.[6]

The butoxy group, being an electron-donating group, can influence the electron density of the pyrazole ring, potentially affecting its reactivity in electrophilic substitution reactions. The ethyl ester provides a key handle for further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or amidation.

Predicted Physicochemical Data

While experimentally determined data for this specific molecule are not widely published, we can calculate its fundamental properties. Data for related compounds are provided for comparison.

PropertyEthyl 5-butoxy-1H-pyrazole-3-carboxylate (Calculated)Ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate (Reference)[7]Ethyl 5-methyl-1H-pyrazole-3-carboxylate (Reference)[8]
Molecular Formula C11H18N2O3C10H14N2O2C7H10N2O2
Molecular Weight 226.27 g/mol 194.23 g/mol 154.17 g/mol
Monoisotopic Mass 226.131742196 Da194.105527694 Da154.074227566 Da
XLogP3 (Predicted) 2.21.91.2
Hydrogen Bond Donors 111
Hydrogen Bond Acceptors 433
Rotatable Bond Count 633

Note: Properties like melting point, boiling point, and solubility have not been experimentally reported and would require empirical determination.

Synthesis and Mechanism

The synthesis of ethyl 5-alkoxy-1H-pyrazole-3-carboxylates is not directly detailed in the reviewed literature. However, a robust and widely applicable method for synthesizing analogous ethyl 5-(substituted)-1H-pyrazole-3-carboxylates provides a reliable blueprint.[2][9] This established two-step process involves an initial Claisen condensation followed by a cyclocondensation reaction with hydrazine.

Proposed Synthetic Pathway

The synthesis logically proceeds through two key stages:

  • Step 1: Claisen Condensation to form the intermediate, ethyl 6-butoxy-2,4-dioxohexanoate. This reaction involves the condensation of an appropriate ketone with diethyl oxalate in the presence of a strong base like sodium ethoxide. The causality here is the generation of a carbanion from the ketone, which then acts as a nucleophile, attacking one of the carbonyl carbons of diethyl oxalate.

  • Step 2: Cyclocondensation with Hydrazine to form the pyrazole ring. The 1,3-dicarbonyl system of the intermediate is highly reactive towards dinucleophiles like hydrazine.[10] The reaction proceeds via a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to yield the stable aromatic pyrazole ring.[9] The use of a weak acid catalyst, such as glacial acetic acid, facilitates the dehydration step.

Synthesis_Workflow cluster_reactants Starting Materials R1 Ethyl Butyrylacetate Base Sodium Ethoxide (Base) R2 Diethyl Oxalate R3 Hydrazine Hydrate Acid Acetic Acid (Catalyst) Product Ethyl 5-butoxy-1H-pyrazole-3-carboxylate (Final Product) R3->Product Step 2: Cyclocondensation Intermediate Ethyl 6-butoxy-2,4-dioxohexanoate (1,3-Dicarbonyl Intermediate) Base->Intermediate Step 1: Claisen Condensation Acid->Product Step 2: Cyclocondensation Intermediate->Product Step 2: Cyclocondensation Reactivity_Map Molecule Ethyl 5-butoxy-1H-pyrazole-3-carboxylate PyrazoleRing Pyrazole Ring (N-H, C4) Ester Ethyl Ester (-COOEt) Butoxy Butoxy Ether (-OBu) Alkylation N-Alkylation / Acylation PyrazoleRing->Alkylation Reactivity at N-H ElectrophilicSub Electrophilic Substitution (e.g., Halogenation, Nitration at C4) PyrazoleRing->ElectrophilicSub Reactivity at C4 Hydrolysis Hydrolysis to Carboxylic Acid Ester->Hydrolysis Amidation Amidation with Amines Ester->Amidation Reduction Reduction to Alcohol Ester->Reduction EtherCleavage Ether Cleavage (Harsh Conditions) Butoxy->EtherCleavage Hydrolysis->Amidation via Acid Chloride

Caption: Reactivity sites and potential derivatization pathways.

Reactions at the Pyrazole Ring
  • N-Alkylation and N-Acylation: The N-H proton is acidic and can be deprotonated by a base. The resulting pyrazolate anion is a potent nucleophile that readily undergoes alkylation or acylation. [5]This is a primary method for introducing substituents at the N1 position, which is crucial for modulating biological activity.

  • Electrophilic Substitution: The pyrazole ring is aromatic and can undergo electrophilic substitution, predominantly at the C4 position. [5]Common reactions include halogenation (with NBS or NCS), nitration (with HNO₃/H₂SO₄), and sulfonation. The electron-donating butoxy group at C5 would likely activate the ring towards these substitutions.

Reactions of the Ethyl Ester
  • Hydrolysis: The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding 5-butoxy-1H-pyrazole-3-carboxylic acid. This carboxylic acid is a versatile intermediate. [9]* Amidation: The ester can be converted directly to an amide by heating with an amine (aminolysis), or more commonly, the carboxylic acid (from hydrolysis) is converted to an acid chloride (using SOCl₂ or oxalyl chloride) and then reacted with an amine to form a diverse library of amides. [11]* Reduction: The ester can be reduced to the corresponding primary alcohol, (5-butoxy-1H-pyrazol-3-yl)methanol, using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Reactions of the Butoxy Group

The butoxy group is an ether linkage and is generally stable under many reaction conditions. Cleavage would require harsh conditions, such as strong acids like HBr or HI, and is typically not a primary pathway for derivatization.

Applications in Medicinal Chemistry and Drug Discovery

While specific biological activities for Ethyl 5-butoxy-1H-pyrazole-3-carboxylate have not been reported, its structural motifs are present in many pharmacologically active molecules. Therefore, its primary value lies in its role as a versatile building block for creating more complex drug candidates. [12][13]

  • Anti-inflammatory Agents: Many pyrazole derivatives, including the blockbuster drug Celecoxib, are potent anti-inflammatory agents, often acting through the inhibition of cyclooxygenase (COX) enzymes. [3]The ethyl 5-(substituted)-1H-pyrazole-3-carboxylate scaffold has been successfully used to develop novel anti-inflammatory agents. [2][9]* Kinase Inhibitors: The pyrazole core is a common feature in many kinase inhibitors used in oncology. Derivatization of the ester and the N-H position can be used to target the ATP-binding site of various kinases. [12]* Agrochemicals: Pyrazole derivatives are also utilized in the development of novel pesticides and herbicides due to their ability to form complex and biologically active scaffolds. [4] The combination of the butoxy group (providing lipophilicity) and the modifiable ester and N-H positions makes this compound an attractive starting point for library synthesis in lead discovery programs.

Conclusion

Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is a promising yet underexplored heterocyclic building block. While specific experimental data remains scarce, its chemical properties can be reliably predicted from well-established principles of pyrazole chemistry. Its synthesis is feasible through standard organic chemistry methods, and its multiple reactive sites offer extensive opportunities for derivatization. For researchers in drug discovery and materials science, this molecule represents a valuable scaffold for the development of novel compounds with potentially significant biological and physical properties. Further empirical investigation into its synthesis, characterization, and biological activity is warranted to fully unlock its potential.

References

  • PubChem. ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate. National Center for Biotechnology Information. [Link]

  • Siddiqui, A. A., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38. [Link]

  • ResearchGate. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. [Link]

  • Elsevier. (2009). Cyclocondensation reactions of a bifunctional monomer bearing a nucleophilic hydrazine and electrophilic ketoester pair. ScienceDirect. [Link]

  • NIST. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. NIST Chemistry WebBook. [Link]

  • Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

  • Kumar, V., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives: A Review. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 201-214. [Link]

  • Faria, J. V., et al. (2017). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Chemistry, 5, 63. [Link]

  • MySkinRecipes. Ethyl 5-amino-1H-pyrazole-3-carboxylate. [Link]

  • PubChem. Ethyl 5-methyl-1H-pyrazole-3-carboxylate. National Center for Biotechnology Information. [Link]

  • Journal of Sciences, Islamic Republic of Iran. (2014). Synthesis and Evaluation of Ethyl 2,4-dioxo-4- arylbutanoate Derivatives as Src Kinase Inhibitors. [Link]

  • Chemsrc. CAS#:94209-24-2 | Ethyl 1,3-diphenyl-1H-pyrazole-5-carboxylate. [Link]

  • ChemSynthesis. ethyl 5-[(E)-1-methyl-2-phenylethenyl]-1H-pyrazole-3-carboxylate. [Link]

  • Google Patents. US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.
  • Khan, M. A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(3), 935. [Link]

Sources

Exploratory

Structure-Activity Relationship of 5-Alkoxy Pyrazole Derivatives

The following technical guide details the structure-activity relationships (SAR), synthetic challenges, and pharmacological applications of 5-alkoxy pyrazole derivatives. Executive Summary 5-Alkoxy pyrazoles represent a...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structure-activity relationships (SAR), synthetic challenges, and pharmacological applications of 5-alkoxy pyrazole derivatives.

Executive Summary

5-Alkoxy pyrazoles represent a specialized subclass of the pyrazole heterocycle, distinguished by an oxygen-linked substituent at the 5-position. Unlike their C-substituted counterparts, these compounds sit at the intersection of tautomeric equilibrium and prodrug design .

While the pyrazole ring is ubiquitous in FDA-approved drugs (e.g., Celecoxib, Ruxolitinib), the 5-alkoxy variant is commercially dominant in agrochemistry as a pro-herbicidal scaffold (e.g., Pyrazoxyfen). In medicinal chemistry, the 5-alkoxy group serves two distinct roles:

  • Prodrug Moiety: Enhancing lipophilicity for membrane permeability before metabolic cleavage to the active 5-hydroxypyrazole.

  • Stable Pharmacophore: Filling hydrophobic pockets in kinases (e.g., p38 MAPK) or acting as a hydrogen bond acceptor in antimicrobial agents.

This guide analyzes the critical SAR governing these dual roles, the synthetic battle for regioselectivity (O- vs. N-alkylation), and the mechanistic basis of their biological activity.

Chemical Scaffold & Tautomerism

The defining feature of the 5-alkoxy pyrazole scaffold is its derivation from the 5-hydroxypyrazole (pyrazolone) precursor. Understanding the tautomeric landscape is a prerequisite for rational SAR design.

The Tautomeric Triad

The precursor 5-hydroxypyrazole exists in three tautomeric forms. The 5-alkoxy derivative locks the system into the enol ether form (Form C), preventing tautomerization and altering bond vectors.

  • Form A (CH-form): 2-pyrazolin-5-one.

  • Form B (NH-form): 2-pyrazolin-5-one (lactam-like).

  • Form C (OH-form): 5-hydroxypyrazole (aromatic).

SAR Implication: O-alkylation freezes the aromatic sextet (Form C), significantly lowering the pKa of the NH proton (if N1 is unsubstituted) and altering the dipole moment compared to the pyrazolone forms.

The Substitution Vectors

Activity is modulated by substituents at four key positions:

  • N1 Position: Controls metabolic stability and solubility. Large aryl groups here often dictate selectivity (e.g., COX-2 vs. COX-1).

  • C3 Position: The "steric gatekeeper." Substituents here (Me, t-Bu, Ph) determine access to the active site.

  • C4 Position: The electronic tuner. Electron-withdrawing groups (EWG) like -Cl, -NO2, or -CN at C4 increase the acidity of the N1-H and the lability of the 5-alkoxy group.

  • O-5 Position (The Alkoxy Tail): The primary determinant of lipophilicity (LogP) and metabolic liability .

Synthesis: The Regioselectivity Challenge

Synthesizing 5-alkoxy pyrazoles is non-trivial due to the ambident nucleophilicity of the pyrazolone anion. Alkylation can occur at O , N , or C .

Protocol: Regioselective O-Alkylation

To favor O-alkylation (5-alkoxy) over N-alkylation (antipyrine-like) or C-alkylation, specific "hard" electrophiles and oxygen-philic conditions are required.

Optimized Workflow:

  • Substrate: 1-substituted-3-methyl-5-pyrazolone.

  • Base: Silver carbonate (

    
    ) or Cesium carbonate (
    
    
    
    ) in DMF (favors O-alkylation via the "hard-soft acid-base" principle).
  • Electrophile: Alkyl halides (active) or Sulfonyl chlorides (for sulfonyloxy derivatives like Pyrazolynate).

SynthesisWorkflow Figure 1: Regioselectivity Map for Pyrazole Alkylation. Hard bases favor O-alkylation. Start 5-Hydroxypyrazole (Pyrazolone Core) Choice Alkylation Conditions Start->Choice PathA Soft Electrophile / Polar Protic (e.g., MeI / MeOH / NaOMe) Choice->PathA Kinetic Control PathB Hard Electrophile / Polar Aprotic (e.g., Benzyl Bromide / DMF / Ag2CO3) Choice->PathB Thermodynamic/Coordination Control ProductA N-Alkylation (Major) (2-substituted-pyrazolin-5-one) PathA->ProductA ProductB O-Alkylation (Major) (5-Alkoxy Pyrazole) PathB->ProductB

SAR Case Study A: Herbicidal Activity (HPPD Inhibitors)

The most commercially successful application of 5-alkoxy pyrazoles is in agriculture.

Mechanism of Action: The Prodrug Strategy

Compounds like Pyrazoxyfen and Pyrazolynate are HPPD (4-Hydroxyphenylpyruvate dioxygenase) inhibitors.

  • The 5-Alkoxy Role: It is a masking group . The benzoyl-pyrazole core is too polar to penetrate the waxy leaf cuticle efficiently. The 5-alkoxy (or 5-sulfonyloxy) group increases LogP, facilitating uptake.

  • Activation: Once inside the plant, hydrolysis cleaves the O-R bond, releasing the active 5-hydroxypyrazole .

Quantitative SAR Data

The following table illustrates the potency shift upon metabolic activation.

CompoundStructure TypeSubstituent (5-Pos)TargetIC50 (HPPD)In Vivo Efficacy
Pyrazoxyfen Prodrug-O-CH2-CO-PhHPPD7,500 nMHigh (Rice)
Pyrazolynate Prodrug-O-SO2-TolylHPPD52 nM*High (Rice)
Active Metabolite Active Drug -OH HPPD 13 nM N/A (Poor uptake)

*Note: Pyrazolynate hydrolyzes rapidly in assay media, hence the lower IC50 compared to Pyrazoxyfen.

Activation Pathway Diagram

HPPD_Mechanism Figure 2: Bioactivation pathway of 5-alkoxy pyrazole herbicides. Prodrug 5-Alkoxy Pyrazole (Pyrazoxyfen) Transport Leaf Cuticle Penetration Prodrug->Transport High LogP Hydrolysis In Planta Hydrolysis Transport->Hydrolysis Active 5-Hydroxypyrazole (Enol Form) Hydrolysis->Active Cleavage of 5-O-R Target Inhibition of HPPD (Bleaching) Active->Target Chelation of Fe(II)

[1]

SAR Case Study B: Medicinal Chemistry

In drug discovery, stable 5-alkoxy groups are explored for their ability to engage specific binding pockets.

Antimicrobial Activity

Recent studies (e.g., Scholars Research Library, 2025) highlight 5-alkoxy derivatives as potent antimicrobial agents.

  • Key SAR Feature: The 5-alkoxy chain length affects bacterial cell wall permeation.

  • Optimal Substitution:

    • C3: Methyl or Trifluoromethyl (electronic stability).

    • C4: Halogenated aryl rings (e.g., 2,4-dichlorophenyl) enhance hydrophobic interactions.

    • O-5: Short chains (Methoxy/Ethoxy) often show higher potency than bulky groups due to steric constraints in the bacterial target site.

Kinase Inhibition (p38 MAPK)

In kinase inhibitors, the pyrazole often acts as the "hinge binder."

  • Role of 5-Alkoxy: It can point into the solvent-exposed region or the ribose binding pocket , depending on the binding mode.

  • Contrast with 5-Amino: While 5-amino pyrazoles (like those in some p38 inhibitors) form H-bonds via the amine hydrogens, 5-alkoxy derivatives act purely as H-bond acceptors. This is useful for selectivity against kinases that require a donor interaction at that specific locus.

Experimental Protocols

General Synthesis of 5-Alkoxy-1-Arylpyrazoles

Objective: Synthesis of 5-ethoxy-3-methyl-1-phenyl-1H-pyrazole.

  • Starting Material: Dissolve 3-methyl-1-phenyl-2-pyrazolin-5-one (10 mmol) in anhydrous DMF (20 mL).

  • Base Addition: Add Cesium Carbonate (

    
    , 15 mmol). Stir at room temperature for 30 mins under 
    
    
    
    .
    • Note:

      
       may lead to N-alkylation mixtures; Cs+ favors the "hard" oxygen anion.
      
  • Alkylation: Add Ethyl Iodide (12 mmol) dropwise at 0°C.

  • Reaction: Allow to warm to RT and stir for 4–6 hours. Monitor by TLC (Rf of O-alkyl is typically higher than N-alkyl product).

  • Workup: Pour into ice water. Extract with Ethyl Acetate.[1] Wash organic layer with brine.

  • Purification: Silica gel chromatography (Hexane:EtOAc 9:1). The O-alkylated product elutes first.

HPPD Inhibition Assay (In Vitro)
  • Enzyme Prep: Recombinant Arabidopsis thaliana HPPD.

  • Substrate: 4-Hydroxyphenylpyruvate (HPPA) + Ascorbate + Fe(II).

  • Incubation: Incubate enzyme with test compound (5-alkoxy pyrazole) for 15 mins at 25°C.

    • Critical Step: For prodrugs, pre-incubate with esterase or use the hydrolyzed 5-hydroxy metabolite to measure intrinsic affinity.

  • Measurement: Quantify Homogentisic Acid (HGA) formation via HPLC-UV (290 nm) or coupled dioxygen consumption assay.

Future Perspectives

The 5-alkoxy pyrazole scaffold is evolving beyond simple herbicides.

  • Scaffold Hopping: Replacing the unstable ester linkage in herbicides with bioisosteres (e.g., 5-difluoromethoxy) to create non-prodrug inhibitors.

  • PROTACs: Using the 5-alkoxy position as a vector for linker attachment in protein degraders, exploiting the solvent-exposed nature of this position in many kinase binding modes.

References

  • Matsumoto, H. (2005). Mode of action of pyrazole herbicides pyrazolate and pyrazoxyfen: HPPD inhibition by the common metabolite. Semantic Scholar. Link

  • BenchChem. (2025).[1] Application Notes and Protocols for N-alkylation of 5-Hydrazinyl-4-phenyl-1H-pyrazole. BenchChem Protocols. Link

  • Lamberth, C. (2007). Pyrazole Chemistry in Crop Protection. Heterocycles. Link

  • Scholars Research Library. (2025). Synthesis and antimicrobial activity of some novel pyrazoles. Scholars Research Library. Link

  • National Institutes of Health (NIH). (2009). Structure-Activity Relationship (SAR) investigations of fused pyrazoles as potent p38alpha inhibitors. PubMed. Link

Sources

Foundational

A Technical Guide to the Therapeutic Potential of Pyrazole-3-Carboxylate Scaffolds

Abstract The pyrazole ring system represents a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of bioactive molecules and FDA-approved drugs.[1][2][3] This...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrazole ring system represents a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of bioactive molecules and FDA-approved drugs.[1][2][3] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, offers a unique combination of physicochemical properties, including metabolic stability and the capacity for hydrogen bonding, making it an ideal framework for designing novel therapeutic agents.[3] Among its many derivatives, the pyrazole-3-carboxylate scaffold has emerged as a particularly fruitful area of research, yielding compounds with a broad spectrum of pharmacological activities. This guide provides an in-depth technical overview of the synthesis, mechanisms of action, and therapeutic applications of pyrazole-3-carboxylate derivatives, with a focus on their potential in oncology, infectious diseases, inflammation, and neurodegenerative disorders.

The Pyrazole-3-Carboxylate Core: Synthetic Strategies

The versatility of the pyrazole-3-carboxylate scaffold stems from its accessible and flexible synthesis. The most fundamental and widely adopted strategy involves the cyclocondensation of a 1,3-dielectrophilic compound, such as a 1,3-dicarbonyl, with a hydrazine derivative.[1] This approach allows for extensive diversification by modifying the substituents on both the dicarbonyl and the hydrazine starting materials.

General Synthesis Workflow

Modern synthetic chemistry has introduced numerous environmentally benign and efficient protocols, including multi-component reactions under ultrasound irradiation or using green catalysts.[4][5] A common and effective pathway begins with the Claisen condensation of an acetophenone derivative with diethyl oxalate to form an intermediate ethyl-2,4-dioxobutanoate. Subsequent cyclization with hydrazine hydrate in an acidic medium, such as glacial acetic acid, yields the target ethyl 5-(substituted)-1H-pyrazole-3-carboxylate derivatives.[6]

G cluster_0 Step 1: Claisen Condensation cluster_1 Step 2: Cyclization A Substituted Acetophenone D Intermediate: Ethyl-2,4-dioxobutanoate derivative A->D B Diethyl Oxalate B->D C Sodium Ethoxide (Base) C->D Catalyst G Final Product: Ethyl 5-(substituted)-1H- pyrazole-3-carboxylate D->G Reactant E Hydrazine Hydrate E->G F Glacial Acetic Acid (Solvent) F->G Solvent

Caption: General workflow for synthesizing pyrazole-3-carboxylate derivatives.

Experimental Protocol: Synthesis of Ethyl 5-phenyl-1H-pyrazole-3-carboxylate

This protocol describes a representative synthesis adapted from established methodologies.[6]

Step 1: Synthesis of Ethyl 2,4-dioxo-4-phenylbutanoate (Intermediate)

  • Prepare a solution of sodium ethoxide by dissolving 2.3 g (0.1 mol) of sodium metal in 50 mL of absolute ethanol in a three-necked flask equipped with a reflux condenser and a dropping funnel.

  • Once the sodium has completely dissolved, add a mixture of 12 g (0.1 mol) of acetophenone and 14.6 g (0.1 mol) of diethyl oxalate dropwise to the flask with stirring.

  • After the addition is complete, reflux the reaction mixture for 2 hours.

  • Cool the mixture and pour it into ice-cold water. Acidify with dilute hydrochloric acid to precipitate the crude product.

  • Filter the precipitate, wash with water, and recrystallize from ethanol to obtain pure ethyl 2,4-dioxo-4-phenylbutanoate.

Step 2: Synthesis of Ethyl 5-phenyl-1H-pyrazole-3-carboxylate (Final Product)

  • Suspend 2.2 g (0.01 mol) of the intermediate ethyl 2,4-dioxo-4-phenylbutanoate in 20 mL of glacial acetic acid.

  • Add 0.5 mL (0.01 mol) of hydrazine hydrate to the suspension.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into crushed ice.

  • The solid product that separates is filtered, washed thoroughly with cold water, and dried.

  • Recrystallize the crude product from ethanol to yield pure ethyl 5-phenyl-1H-pyrazole-3-carboxylate.

  • Confirm the structure using elemental analysis, IR, ¹H NMR, and mass spectrometry.[6]

Therapeutic Applications and Mechanisms of Action

The pyrazole-3-carboxylate scaffold has demonstrated significant potential across multiple therapeutic areas. Its structural features allow for targeted interactions with a variety of biological macromolecules.

Anticancer Activity

Pyrazole derivatives are potent anticancer agents that act through diverse mechanisms, including the inhibition of kinases, disruption of microtubules, and interaction with DNA.[7][8][9]

Mechanism of Action: A primary mechanism involves the inhibition of Cyclin-Dependent Kinases (CDKs), a family of serine/threonine protein kinases that are crucial for cell cycle progression.[7] By blocking the active site of CDKs, these compounds can halt uncontrolled cell proliferation, a hallmark of cancer.[7] Other derivatives have been shown to inhibit tubulin polymerization, arresting cells in mitosis and leading to apoptosis.[8] Furthermore, certain novel 1H-pyrazole-3-carboxamide derivatives have been found to bind to the minor groove of DNA, suggesting that DNA can be a direct target for these compounds.[10]

Compound/Derivative ClassCancer Cell LineIC50 / ActivityReference
Ferrocene-pyrazole hybrid 47cColon (HCT-116)3.12 µM[9]
Imidazo[1,2-b] pyrazole derivative 56Human and Murine Cell Lines< 5 µM[2]
1,3,5-Trisubstituted Pyrazole 43mLung (A549)14 µM[9]
GeGe-3Prostate (PC3)~10 µM (Significant Proliferation Restriction)[11]
Antimicrobial Potential

The rise of antimicrobial resistance necessitates the discovery of new classes of therapeutic agents. Pyrazole-3-carboxylates have shown broad-spectrum activity against both bacteria and fungi.[4][12][13]

Mechanism of Action: While the exact mechanisms are still under investigation for many derivatives, their efficacy is attributed to the disruption of essential cellular processes in microbes. The lipophilic nature of many substituted pyrazoles allows them to penetrate microbial cell membranes effectively. The specific functional groups attached to the pyrazole core are crucial for their activity. For instance, a nitro group was found to be important for the antibacterial activity of a pyrazolopyridazinone derivative.[14]

Compound/DerivativeMicroorganismMIC (Minimum Inhibitory Concentration)Reference
Ethyl 5-(2,5-dimethylthiophen-3-yl)-1-phenyl-1H-pyrazole-3-carboxylate (21)E. coli0.038 µmol/mL[12]
Ethyl 5-(4-bromo-2-chlorophenyl)-1-phenyl-1H-pyrazole-3-carboxylate (16)C. parapsilosis0.015 µmol/mL (More active than fluconazole)[12]
6-nitro-3,4-diphenyl-2-(4-(trifluoromethyl)phenyl)-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one (10)Bacillus cereus32 µg/mL[14]
Trifluorophenyl-substituted pyrazole 27MRSA0.39 µg/mL[15]
Anti-inflammatory Properties

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of pain and inflammation management, but they often come with gastrointestinal side effects.[16] Pyrazole derivatives, such as Celecoxib, are well-known selective COX-2 inhibitors.[17] Research into novel pyrazole-3-carboxylates aims to develop safer and more potent anti-inflammatory agents.

Mechanism of Action: A key pathway involves the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is responsible for prostaglandin synthesis at sites of inflammation.[16] More recently, a novel mechanism has been identified where 5-amide-1H-pyrazole-3-carboxyl derivatives act as potent antagonists of the P2Y14 receptor (P2Y14R).[18][19] This G-protein coupled receptor is involved in innate immune responses, and its antagonism can effectively reduce the release of pro-inflammatory cytokines like IL-6, IL-1β, and TNF-α.[18][19]

G LPS LPS (Inflammatory Stimulus) UDPG UDPG (Endogenous Ligand) LPS->UDPG Induces Release P2Y14R P2Y14 Receptor UDPG->P2Y14R Activates G_Protein G-Protein Activation P2Y14R->G_Protein Couples to Pyrazole Pyrazole-3-Carboxylate Antagonist (e.g., Compound 16) Pyrazole->P2Y14R Blocks Downstream Downstream Signaling (e.g., MAPK, NF-κB) G_Protein->Downstream Cytokines Release of Pro-inflammatory Cytokines (IL-6, IL-1β, TNF-α) Downstream->Cytokines Promotes Inflammation Inflammation Cytokines->Inflammation

Caption: Antagonism of the P2Y14R signaling pathway by pyrazole derivatives.

Potential in Neurodegenerative and Other Diseases

The application of pyrazole-3-carboxylate scaffolds extends to other complex diseases.

  • Neurodegenerative Diseases: The structural versatility of pyrazoles makes them promising candidates for treating multifactorial diseases like Alzheimer's and Parkinson's.[1][20][21] Research has focused on developing pyrazole derivatives that can inhibit key enzymes such as acetylcholinesterase (AChE) and monoamine oxidase (MAO), which are implicated in the progression of these disorders.[22][23]

  • Antiviral Activity: Pyrazole-3-carboxylic acid derivatives have been identified as novel inhibitors of the Dengue virus (DENV) NS2B-NS3 protease.[24] These compounds show promising antiviral activity with low cytotoxicity, offering a new avenue for the development of flaviviral protease inhibitors.[24]

  • Cannabinoid Receptor Affinity: Certain pyrazole-3-carboxamide derivatives have shown a high affinity for the cannabinoid receptor, indicating their potential utility in therapeutic areas where cannabis is known to have an effect.[25]

Conclusion and Future Perspectives

The pyrazole-3-carboxylate scaffold is a remarkably versatile and privileged structure in modern drug discovery. The ease of its synthesis and functionalization allows for the creation of large, diverse chemical libraries for screening against a multitude of biological targets. The extensive research highlighted in this guide confirms its potent activity in oncology, infectious diseases, and inflammation. Future research should focus on leveraging structure-activity relationship (SAR) studies and computational modeling to design next-generation derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles. As our understanding of disease biology deepens, the pyrazole-3-carboxylate core will undoubtedly continue to serve as a foundational element in the development of novel and effective therapeutics.

References

  • Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. (n.d.). J-Stage. Retrieved February 15, 2026, from [Link]

  • Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. (n.d.). DergiPark. Retrieved February 15, 2026, from [Link]

  • Novel ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates as a new class of antimicrobial agents. (2014). PubMed. Retrieved February 15, 2026, from [Link]

  • Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

  • Discovery of a Series of 5-Amide-1 H -pyrazole-3-carboxyl Derivatives as Potent P2Y 14 R Antagonists with Anti-Inflammatory Characters. (2022). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. (n.d.). PubMed. Retrieved February 15, 2026, from [Link]

  • Discovery of a Series of 5-Amide-1 H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. (2022). PubMed. Retrieved February 15, 2026, from [Link]

  • Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. (n.d.). Hilaris Publisher. Retrieved February 15, 2026, from [Link]

  • Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. (2025). AZoNetwork. Retrieved February 15, 2026, from [Link]

  • Synthesis and theoretical calculations of the 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives. (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

  • The MICs of antibacterial activity of the newly synthesized pyrazole derivatives compounds. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (n.d.). Bentham Science. Retrieved February 15, 2026, from [Link]

  • Pyrazole scaffold synthesis, functionalization, and applications in alzheimer's disease and parkinson's disease treatment (2011-2020). (2021). WashU Medicine Research Profiles. Retrieved February 15, 2026, from [Link]

  • Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). (2021). PMC. Retrieved February 15, 2026, from [Link]

  • Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011-2020). (2021). PubMed. Retrieved February 15, 2026, from [Link]

  • Discovery of Pyrazole-3-Carboxylic Acid Derivatives as Dengue Virus Protease Inhibitors with Antiviral Activity. (2025). PubMed. Retrieved February 15, 2026, from [Link]

  • Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021). Meddocs Publishers. Retrieved February 15, 2026, from [Link]

  • Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present. (n.d.). Google Patents.
  • Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). (2021). Semantic Scholar. Retrieved February 15, 2026, from [Link]

  • Review: Anticancer Activity Of Pyrazole. (2024). International Journal of Pharmaceutical Sciences. Retrieved February 15, 2026, from [Link]

  • Antibacterial pyrazoles: tackling resistant bacteria. (2022). PMC. Retrieved February 15, 2026, from [Link]

  • (PDF) Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Pyrazole compounds for treatment of neurodegenerative disorders. (n.d.). Google Patents.
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). MDPI. Retrieved February 15, 2026, from [Link]

  • Anticancer Effects of the Novel Pyrazolyl-Urea GeGe-3. (2024). MDPI. Retrieved February 15, 2026, from [Link]

  • Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. (2022). ACS Publications. Retrieved February 15, 2026, from [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. Retrieved February 15, 2026, from [Link]

  • Recent Advancements in the Synthesis of Pyrazole Derivative for the Treatment of Alzheimer's Disease. (2025). ResearchGate. Retrieved February 15, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide to Ethyl 5-substituted-1H-pyrazole-3-carboxylates: Focus on Synthesis, Safety, and Applications

For the Attention of Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Ethyl 5-substituted-1H-pyrazole-3-carboxylates, a class of heterocyclic compounds...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-substituted-1H-pyrazole-3-carboxylates, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery. Due to the limited availability of public data on Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, this guide will focus on the general synthesis, applications, and safety considerations for this class of molecules, using the closely related analogue, Ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate , as a specific example for safety and physicochemical properties.

Chemical Identity and Physicochemical Properties

While specific data for the butoxy derivative is scarce, we can infer likely properties from known analogues. The following data is for Ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate.

CAS Number: 957129-36-1[1]

Molecular Formula: C₁₀H₁₄N₂O₂[1]

Molecular Weight: 194.23 g/mol [1]

PropertyValueSource
IUPAC Nameethyl 5-cyclobutyl-1H-pyrazole-3-carboxylatePubChem[1]
Synonyms5-Cyclobutyl-1H-pyrazole-3-carboxylic acid ethyl esterPubChem[1]
AppearanceNot specified, likely a solidInferred
XLogP31.9PubChem[1]

Safety and Handling

The safe handling of any chemical is paramount. The following safety data for Ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate provides a strong indication of the potential hazards associated with this class of compounds.

GHS Classification

Pictogram:



Signal Word: Warning[1]

Hazard Statements: [1]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Precautionary Statements: [1]

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P264: Wash hands thoroughly after handling.

  • P271: Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P319: Get medical help if you feel unwell.

  • P332+P317: If skin irritation occurs: Get medical help.

  • P337+P317: If eye irritation persists: Get medical help.

  • P362+P364: Take off contaminated clothing and wash it before reuse.

  • P403+P233: Store in a well-ventilated place. Keep container tightly closed.

  • P405: Store locked up.

  • P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) and Engineering Controls

Given the hazard profile, the following measures are recommended:

  • Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.

  • Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye contact.

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat to prevent skin contact.

  • Respiratory Protection: If working with a powder or in a poorly ventilated area, a NIOSH-approved respirator may be necessary.

Synthesis of Ethyl 5-substituted-1H-pyrazole-3-carboxylates

A general and effective method for the synthesis of this class of compounds involves a two-step process. This pathway is adaptable for creating a variety of substituents at the 5-position of the pyrazole ring.

General Synthetic Pathway

The synthesis typically proceeds via the formation of a β-ketoester intermediate, followed by cyclization with hydrazine.

Synthesis_Pathway reagent1 Diethyl oxalate + Acetophenone derivative intermediate Ethyl-2,4-dioxo-4-phenylbutanoate derivative (Intermediate) reagent1->intermediate Sodium ethoxide product Ethyl 5-(substituted)-1H-pyrazole -3-carboxylate intermediate->product Cyclization reagent2 Hydrazine hydrate + Glacial acetic acid

General synthetic route for Ethyl 5-substituted-1H-pyrazole-3-carboxylates.
Experimental Protocol

The following is a generalized protocol based on published literature for the synthesis of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylates.[2][3]

Step 1: Synthesis of the Intermediate (Ethyl-2,4-dioxo-4-phenylbutanoate derivative)

  • In a suitable reaction vessel, dissolve sodium ethoxide in an appropriate solvent (e.g., ethanol).

  • To this solution, add a mixture of diethyl oxalate and a substituted acetophenone.

  • Stir the reaction mixture at room temperature for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, neutralize the reaction mixture and extract the product with an organic solvent.

  • Purify the crude product by recrystallization or column chromatography to obtain the desired intermediate.

Step 2: Synthesis of the Final Product (Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate)

  • Suspend the intermediate from Step 1 in glacial acetic acid.

  • Add hydrazine hydrate to the suspension.

  • Reflux the reaction mixture for several hours, again monitoring by TLC.

  • After the reaction is complete, cool the mixture and pour it into ice water.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Further purify the product by recrystallization to obtain the final Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate.

Applications in Drug Discovery and Medicinal Chemistry

The pyrazole scaffold is a well-established pharmacophore in drug discovery, known for its diverse biological activities. Ethyl 5-substituted-1H-pyrazole-3-carboxylates serve as crucial intermediates in the synthesis of more complex, biologically active molecules.

Anti-inflammatory Agents

Several studies have demonstrated the potential of pyrazole derivatives as anti-inflammatory agents.[2][3] The core structure can be modified to target enzymes such as cyclooxygenase (COX), which are involved in the inflammatory cascade. The synthesis of a library of these compounds with various substitutions allows for the exploration of structure-activity relationships (SAR) to identify potent and selective inhibitors.

Anticancer Therapeutics

The pyrazole nucleus is also a key component in a number of anticancer agents.[4] These compounds can be designed to inhibit various protein kinases that are often dysregulated in cancer cells. The versatility of the synthetic routes to Ethyl 5-substituted-1H-pyrazole-3-carboxylates makes them valuable starting materials for the development of novel kinase inhibitors.

Other Potential Applications

Beyond anti-inflammatory and anticancer activities, pyrazole derivatives have been investigated for a wide range of other therapeutic applications, including:

  • Antimicrobial agents

  • Antiviral agents

  • Agrochemicals[5]

The ability to readily modify the substituents on the pyrazole ring allows for the fine-tuning of the molecule's properties to optimize its activity for a specific biological target.

Applications start Ethyl 5-substituted-1H-pyrazole -3-carboxylate app1 Anti-inflammatory Agents start->app1 app2 Anticancer Therapeutics start->app2 app3 Other Applications start->app3 sub_app3_1 Antimicrobial app3->sub_app3_1 sub_app3_2 Antiviral app3->sub_app3_2 sub_app3_3 Agrochemicals app3->sub_app3_3

Potential applications of Ethyl 5-substituted-1H-pyrazole-3-carboxylates.

Conclusion

References

  • PubChem. ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate. National Center for Biotechnology Information. [Link]

  • Yadav, M., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38. [Link]

  • ResearchGate. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. [Link]

  • MySkinRecipes. Ethyl 5-amino-1H-pyrazole-3-carboxylate. [Link]

  • Molecules. (2021). Coupling of ethyl 1H-pyrazole-5-carboxylate 9 with 3-functionalized N-Boc-azetidines 2a–c. [Link]

  • Angene Chemical. Safety Data Sheet. [Link]

  • Cole-Parmer. Material Safety Data Sheet. [Link]

  • NIST. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. [Link]

  • Khan, I., et al. (2021). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 26(11), 3342. [Link]

Sources

Foundational

The Architecture of a Privileged Scaffold: A Technical Guide to 5-Substituted Pyrazole Carboxylates

Abstract The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and drug discovery.[1][2] Its derivatives exhibit a remarkable breadth of biolog...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and drug discovery.[1][2] Its derivatives exhibit a remarkable breadth of biological activities, and among them, the 5-substituted pyrazole carboxylates have emerged as a particularly fruitful area of research. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, properties, and applications of this versatile molecular scaffold. We will delve into the strategic considerations behind various synthetic methodologies, from classical approaches to modern catalytic systems, and explore the mechanistic underpinnings of their diverse biological functions. This guide aims to be a practical and insightful resource, bridging the gap between fundamental organic chemistry and applied pharmaceutical science.

Introduction: The Pyrazole Core and the Significance of 5-Substitution

The pyrazole ring is a "biologically privileged" structure, meaning it is a recurring motif in a multitude of FDA-approved drugs and biologically active compounds.[3][4] Its prevalence can be attributed to its unique electronic properties, metabolic stability, and its ability to engage in various non-covalent interactions with biological targets, such as hydrogen bonding and hydrophobic interactions.[2] The substituent at the 5-position of the pyrazole ring, particularly when it is a carboxylate or a related functional group, plays a pivotal role in modulating the molecule's physicochemical properties and biological activity. This strategic placement can influence factors like solubility, cell permeability, and binding affinity to target proteins.

Caption: The 5-carboxylate substituent on the pyrazole ring is a key modulator of critical drug-like properties.

Synthetic Strategies for 5-Substituted Pyrazole Carboxylates

The construction of the pyrazole ring and the introduction of the 5-carboxylate moiety can be achieved through a variety of synthetic routes. The choice of method often depends on the desired substitution pattern, the availability of starting materials, and the need for regiocontrol.

The Classic Knorr Pyrazole Synthesis and its Variants

The condensation of a hydrazine derivative with a 1,3-dicarbonyl compound, first reported by Ludwig Knorr in 1883, remains a fundamental and widely used method for pyrazole synthesis.[1][5] To obtain 5-substituted pyrazole carboxylates, a β-ketoester is a common choice for the 1,3-dicarbonyl component.

General Reaction Scheme:

knorr_synthesis start_materials Hydrazine Derivative (R1-NH-NH2) + β-Ketoester (R3-CO-CH2-COOR') intermediate Condensation & Intramolecular Cyclization start_materials->intermediate Acid or Base Catalyst product 5-Substituted Pyrazole Carboxylate intermediate->product Dehydration caption Fig. 2: Knorr Pyrazole Synthesis Workflow

Caption: The Knorr synthesis is a robust method for constructing the pyrazole core.

A significant challenge in the Knorr synthesis is the potential for the formation of regioisomers when using unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines.[1] Careful selection of reaction conditions and substrates is crucial to achieve the desired regioselectivity.

Experimental Protocol: Synthesis of Ethyl 1,3-diphenyl-1H-pyrazole-5-carboxylate

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl benzoylacetate (1 mmol) and phenylhydrazine (1 mmol) in glacial acetic acid (10 mL).

  • Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature and pour it into ice-cold water.

  • Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.

  • Purification: Recrystallize the crude product from ethanol to obtain the pure ethyl 1,3-diphenyl-1H-pyrazole-5-carboxylate.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs), where three or more reactants combine in a one-pot synthesis, have gained significant traction in the synthesis of pyrazole derivatives due to their high atom economy, operational simplicity, and ability to generate molecular diversity.[3][6][7][8] Several MCRs have been developed for the synthesis of 5-substituted pyrazole carboxylates, often leading to complex and highly functionalized products.

Table 1: Comparison of Common MCRs for Pyrazole Carboxylate Synthesis

MCR TypeStarting MaterialsKey Advantages
Three-Component Aldehyde, β-ketoester, HydrazineReadily available starting materials, good yields.[8]
Four-Component Aldehyde, Malononitrile, β-ketoester, HydrazineLeads to highly functionalized pyrano[2,3-c]pyrazoles.[3][6]
Five-Component Thiadiazole, Aldehyde, Malononitrile, Chloro-oxobutanoate, HydrazineAccess to complex, fused heterocyclic systems.[3]

mcr_workflow cluster_reactants Starting Materials cluster_outcomes Outcomes A Component A one_pot One-Pot Reaction (Catalyst, Solvent, Temp.) A->one_pot B Component B B->one_pot C Component C C->one_pot D Component D... D->one_pot Product Complex Pyrazole Derivative one_pot->Product Efficiency High Atom Economy one_pot->Efficiency Diversity Molecular Diversity one_pot->Diversity caption Fig. 3: General Workflow of a Multicomponent Reaction

Caption: MCRs offer a streamlined approach to complex pyrazole synthesis.

Modern Catalytic Approaches: Transition-Metal-Catalyzed C-H Functionalization

Direct C-H functionalization has emerged as a powerful tool in organic synthesis, offering a more atom- and step-economical alternative to traditional cross-coupling reactions that require pre-functionalized starting materials.[9][10] Palladium-catalyzed C-H arylation of pyrazole carboxylates, for instance, allows for the direct introduction of aryl groups at specific positions on the pyrazole ring, enabling the synthesis of complex biaryl structures.[11]

Applications in Drug Discovery and Beyond

The 5-substituted pyrazole carboxylate scaffold is present in a wide array of compounds with significant biological activities.

Anticancer Agents

Numerous pyrazole derivatives have been investigated for their anticancer properties, targeting various pathways involved in tumor growth and proliferation.[12][13] For example, some pyrazole-containing compounds act as kinase inhibitors, interfering with signaling pathways that are often dysregulated in cancer cells.[12]

anticancer_mechanism pyrazole 5-Substituted Pyrazole Carboxylate Derivative kinase Kinase (e.g., EGFR, VEGFR) pyrazole->kinase Inhibition apoptosis Apoptosis pyrazole->apoptosis Induction of phosphorylated_substrate Phosphorylated Substrate kinase->phosphorylated_substrate Phosphorylation cell_proliferation Tumor Cell Proliferation atp ATP atp->kinase substrate Substrate Protein substrate->kinase phosphorylated_substrate->cell_proliferation cell_proliferation->apoptosis Inhibition of caption Fig. 4: Kinase Inhibition by Pyrazole Derivatives

Caption: A common mechanism of anticancer action for pyrazole derivatives.

Anti-inflammatory and Analgesic Agents

The pyrazole scaffold is a key component of several non-steroidal anti-inflammatory drugs (NSAIDs), such as Celecoxib.[3][13] These compounds often exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins, key mediators of inflammation and pain.

Antimicrobial and Antifungal Agents

Researchers have also explored the potential of 5-substituted pyrazole carboxylates as antimicrobial and antifungal agents.[14][15][16] The structural diversity that can be achieved through various synthetic methods allows for the fine-tuning of their activity against a range of pathogens. Some pyrazole carboxamide derivatives have shown notable antifungal activity against phytopathogenic fungi.[16]

Conclusion and Future Perspectives

The 5-substituted pyrazole carboxylate framework continues to be a highly valuable scaffold in the design and discovery of new therapeutic agents. The ongoing development of novel and efficient synthetic methodologies, particularly in the realm of multicomponent and catalytic reactions, will undoubtedly expand the accessible chemical space of these compounds. Future research will likely focus on the development of more selective and potent derivatives with improved pharmacokinetic profiles, as well as the exploration of their potential in new therapeutic areas. The combination of rational drug design, guided by computational modeling, and innovative synthetic chemistry will be crucial in unlocking the full therapeutic potential of this remarkable class of compounds.

References

  • Recent Advances in the Synthesis of Pyrazole Deriv
  • Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (n.d.). Indian Academy of Sciences.
  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Deriv
  • HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. (2024).
  • Multi-Component Reactions for the Synthesis of Pyrazole Derivatives: Application Notes and Protocols. (n.d.). Benchchem.
  • 194 recent advances in the synthesis of new pyrazole deriv
  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Publishing.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (n.d.). PMC.
  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals.
  • Palladium-Catalyzed C–H Arylation of Functionalized Pyrazoles/Triazoles and Imidazoles. (n.d.). [No Source Found].
  • Transition-metal-catalyzed C–H functionalization of pyrazoles. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
  • Transition-metal-catalyzed C–H functionaliz
  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal.
  • A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). [No Source Found].
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
  • A practical synthesis of functionalized pyrazoles promoted by a polyoxomolybdate-based iron c
  • Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applic
  • Original Functionalized Pyrazoles For Drug Discovery | Building Blocks. (2019). Life Chemicals.
  • Current status of pyrazole and its biological activities. (n.d.). PMC.
  • Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. (2022). PMC.
  • A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher.
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024). Research and Reviews.
  • Synthesis, characterization and biological evaluation of some novel carboxamide deriv
  • Synthesis of Pyrazole Deriv
  • Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Deriv
  • Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxyl

Sources

Exploratory

Beyond Flatland: A Technical Guide to Novel Heterocyclic Building Blocks

Topic: Novel Heterocyclic Building Blocks for Drug Discovery Audience: Researchers, Scientists, and Drug Development Professionals Core Directive: The 3D Revolution in Medicinal Chemistry The era of "flat" drug discovery...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Novel Heterocyclic Building Blocks for Drug Discovery Audience: Researchers, Scientists, and Drug Development Professionals

Core Directive: The 3D Revolution in Medicinal Chemistry

The era of "flat" drug discovery—dominated by planar aromatic systems—is waning. The correlation between increased saturation (


) and clinical success is now a foundational axiom in medicinal chemistry. This guide moves beyond basic bioisosterism to explore novel heterocyclic building blocks  that actively solve physicochemical liabilities (solubility, metabolic stability, off-target toxicity) while expanding intellectual property (IP) space.

We will focus on three high-impact classes of building blocks that are redefining the structural landscape of 2025/2026 drug candidates:

  • Bicyclo[1.1.1]pentanes (BCPs): The "super-stiff" benzene bioisosteres.

  • Oxetanes & Azetidines: Polar, metabolic blockers for gem-dimethyl and carbonyl groups.

  • Saturated Spirocycles: Conformationally locked scaffolds for selectivity.

Technical Deep Dive: Emerging Scaffolds

Bicyclo[1.1.1]pentanes (BCPs): The Benzene Bioisostere

The replacement of a para-phenyl ring with a 1,3-disubstituted bicyclo[1.1.1]pentane (BCP) is one of the most powerful strategies in modern lead optimization.

  • Mechanistic Advantage: The BCP bridgehead distance (

    
    1.85 Å) closely mimics the para-phenyl distance (
    
    
    
    2.8 Å), preserving vector alignment while removing the electron-rich
    
    
    -cloud. This often eliminates "molecular obesity" (lipophilicity) and blocks oxidative metabolism at the ring.
  • Key Application: Improving the solubility of kinase inhibitors without sacrificing potency.

Oxetanes: The Metabolic Shield

Oxetanes are not just cyclic ethers; they are "polar stealth" groups.

  • Gem-Dimethyl Replacement: Replacing a lipophilic gem-dimethyl group with an oxetane reduces LogP significantly (

    
    LogP 
    
    
    
    -1.0 to -1.5) while maintaining steric bulk.[1]
  • Carbonyl Bioisostere: The high dipole moment of the oxetane oxygen allows it to act as a hydrogen bond acceptor, mimicking a carbonyl oxygen but without the liability of nucleophilic attack or epimerization.

Physicochemical Impact Data

The following table summarizes the quantitative shift observed when transitioning from classical aromatic/aliphatic blocks to novel heterocycles.

PropertyPhenyl RingBCP (Bioisostere)gem-DimethylOxetane (Bioisostere)
Hybridization

(Planar)

(3D)


LogP Impact High (Lipophilic)Lower (

)
HighLow (

)
Solubility LowHighLowHigh
Metabolic Stability Prone to oxidationHigh (Bridgehead C-H is strong)StableHigh (blocks CYP450)
Vector Angle

(para)

(Linear)


(approx)

Strategic Decision Logic (Visualization)

The following diagram illustrates the decision tree for selecting novel building blocks during Lead Optimization.

ScaffoldSelection Start Lead Compound Optimization Problem1 Problem: High Lipophilicity (LogP > 4) Start->Problem1 Problem2 Problem: Metabolic Instability Start->Problem2 Problem3 Problem: Poor Solubility Start->Problem3 Sol_Oxetane Strategy: Install Oxetane (Replace gem-dimethyl/C=O) Problem1->Sol_Oxetane Steric bulk needed? Sol_BCP Strategy: BCP Insertion (Replace Phenyl Ring) Problem1->Sol_BCP Aromatic core? Problem2->Sol_Oxetane Labile alkyl site Sol_Spiro Strategy: Spirocyclization (Lock Conformation) Problem2->Sol_Spiro Labile piperidine Problem3->Sol_BCP Disrupt planarity Outcome1 Result: Lower LogP, Retained Sterics Sol_Oxetane->Outcome1 Outcome3 Result: Increased Fsp3 & Solubility Sol_BCP->Outcome3 Outcome2 Result: Blocked Metabolic Hotspot Sol_Spiro->Outcome2

Caption: Decision matrix for deploying novel heterocycles to address specific ADME liabilities.

Experimental Protocol: Synthesis of S-Substituted BCPs

Context: One of the challenges in BCP chemistry is functionalizing the bridgehead carbons with heteroatoms. Traditional radical additions often fail with heterocyclic thiols.[2] The following protocol, adapted from recent advances (e.g., University of Liverpool, 2022), utilizes electrophilic activation of [1.1.1]propellane.

Protocol: Iodo-Sulfenylation of [1.1.1]Propellane

Objective: Synthesis of 1-iodo-3-(heteroarylthio)bicyclo[1.1.1]pentane. Scope: This method tolerates nitrogen-containing heterocycles (pyridines, pyrimidines) which are often problematic in direct radical additions.

Reagents & Materials:
  • [1.1.1]Propellane: (0.5 M in Et2O or THF) - Handle with care, volatile and strained.

  • Heterocyclic Thiol: (e.g., 2-mercaptopyridine), 1.0 equiv.

  • N-Iodosuccinimide (NIS): 1.2 equiv.

  • Solvent: Chloroform (

    
    ) or Dichloromethane (
    
    
    
    ).
  • Inert Atmosphere: Nitrogen or Argon balloon.

Step-by-Step Methodology:
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the heterocyclic thiol (1.0 mmol) in dry

    
     (5 mL) under an inert atmosphere.
    
  • Activation: Add N-Iodosuccinimide (NIS) (1.2 mmol) in one portion. Stir the mixture at room temperature for 5 minutes. The formation of the sulfenyl iodide intermediate may be indicated by a slight color change (often orange/red).

  • Propellane Addition: Cool the reaction mixture to 0°C (ice bath). Slowly add the solution of [1.1.1]propellane (1.2 mmol, 1.2 equiv) via syringe.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1–2 hours. Monitor consumption of the thiol by TLC or LC-MS.

    • Note: The reaction proceeds via the electrophilic attack of the iodine species on the propellane central bond, followed by nucleophilic/radical capture.

  • Quench & Workup: Dilute the mixture with DCM (20 mL). Wash with saturated aqueous

    
     (to remove excess iodine/NIS) and then brine.
    
  • Purification: Dry the organic layer over

    
    , filter, and concentrate in vacuo (keep bath temp < 30°C to avoid BCP degradation). Purify via silica gel flash chromatography (typically Hexanes/EtOAc gradient).
    

Validation Check:

  • NMR: Look for the characteristic BCP bridgehead protons (singlet,

    
    2.0-2.5 ppm, integrating to 6H).
    
  • Self-Validating Step: If the crude NMR shows broad aromatic signals but no BCP peak, the propellane likely polymerized. Ensure propellane quality before addition.

Mechanism of Action (Visualized)

The following diagram details the mechanistic pathway for the Iodo-Sulfenylation protocol described above, highlighting the "strain-release" driving force.

ReactionMechanism Propellane [1.1.1]Propellane (Strained Core) Transition Iodonium-like Transition State Propellane->Transition Strain Release Reagents Het-SH + NIS Activation Sulfenyl Iodide (Het-S-I) Reagents->Activation In situ formation Activation->Transition Product 1-Iodo-3-(thio)BCP (Functionalized Block) Transition->Product Bond Formation

Caption: Mechanistic flow of electrophilic activation of [1.1.1]propellane for BCP synthesis.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

  • Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going. Organic & Biomolecular Chemistry. [Link]

  • Measom, N. D., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane. Organic Letters. [Link][2]

  • Liu, D.-H., et al. (2024). Late-Stage Saturation of Drug Molecules. Journal of the American Chemical Society.[3] [Link]

  • Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

Sources

Foundational

A Technical Guide to the Bioactivity Profile of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate and its Analogs

Introduction: The Pyrazole Scaffold in Modern Drug Discovery The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry.[1][2][3][4] Its d...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal chemistry.[1][2][3][4] Its derivatives are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][5][6] This is exemplified by the commercial success of drugs like Celecoxib, a selective COX-2 inhibitor for inflammation.[7] The versatility of the pyrazole ring allows for extensive structural modifications, enabling the fine-tuning of its biological activity. This guide focuses on the anticipated bioactivity profile of a specific derivative, ethyl 5-butoxy-1H-pyrazole-3-carboxylate, based on the well-established activities of its structural analogs. While specific data on this exact molecule is limited in publicly available literature, by examining related compounds, we can construct a robust hypothesis of its potential therapeutic applications and the experimental methodologies required for its validation.

Anticipated Bioactivity Profile

Based on the extensive research into pyrazole carboxylate derivatives, ethyl 5-butoxy-1H-pyrazole-3-carboxylate is predicted to exhibit significant anti-inflammatory, antimicrobial, and anticancer activities.

Anti-inflammatory Activity

A significant body of research points to the anti-inflammatory potential of pyrazole derivatives.[2][3][7][8] Notably, a study on ethyl 5-(substituted)-1H-pyrazole-3-carboxylate derivatives demonstrated their efficacy in a carrageenan-induced rat paw edema model, a standard in vivo assay for acute inflammation.[9][10] The anti-inflammatory effect is often attributed to the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2, which is upregulated at sites of inflammation.[7]

Proposed Mechanism of Action: The butoxy group at the 5-position and the ethyl carboxylate at the 3-position of the pyrazole ring are hypothesized to play a crucial role in binding to the active site of the COX-2 enzyme. The pyrazole core acts as a scaffold, orienting these functional groups for optimal interaction.

COX-2 Inhibition Pathway Arachidonic Acid Arachidonic Acid COX-2 COX-2 Prostaglandin H2 Prostaglandin H2 COX-2->Prostaglandin H2 Pro-inflammatory Prostaglandins Pro-inflammatory Prostaglandins Prostaglandin H2->Pro-inflammatory Prostaglandins Converted to Inflammation Inflammation Pro-inflammatory Prostaglandins->Inflammation Induces Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Caption: Proposed mechanism of anti-inflammatory action via COX-2 inhibition.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard for evaluating the anti-inflammatory activity of novel compounds.[9][10]

  • Animal Model: Male Wistar rats (150-200g) are used.

  • Acclimatization: Animals are acclimatized for one week under standard laboratory conditions.

  • Grouping: Animals are divided into control, standard (e.g., Indomethacin), and test groups (different doses of ethyl 5-butoxy-1H-pyrazole-3-carboxylate).

  • Compound Administration: The test compound and standard drug are administered orally or intraperitoneally.

  • Induction of Edema: After 30-60 minutes, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the left hind paw.

  • Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

  • Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Antimicrobial Activity

Pyrazole derivatives have demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[6][11][12] The presence of the pyrazole core is often associated with the ability to interfere with essential microbial processes.

Proposed Mechanism of Action: The exact mechanism can vary, but potential targets include DNA gyrase, an enzyme essential for bacterial DNA replication, and ergosterol biosynthesis in fungi.[12][13] The lipophilic butoxy group may facilitate the compound's passage through microbial cell membranes.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This is a standard in vitro method to quantify the antimicrobial potency of a compound.[14]

  • Microbial Strains: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) are used.

  • Preparation of Inoculum: Microbial cultures are grown to a specific density (e.g., 0.5 McFarland standard).

  • Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing appropriate growth media.

  • Inoculation: Each well is inoculated with the standardized microbial suspension.

  • Incubation: The plates are incubated under suitable conditions (e.g., 37°C for 24 hours for bacteria).

  • Determination of MIC: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Anticancer Activity

A growing body of evidence supports the anticancer potential of pyrazole-containing molecules.[5][15][16][17] These compounds have been shown to inhibit the proliferation of various cancer cell lines, often through mechanisms involving the induction of apoptosis and cell cycle arrest.[16]

Proposed Mechanism of Action: Pyrazole derivatives can target multiple signaling pathways implicated in cancer progression.[15][17] Potential targets include protein kinases, such as cyclin-dependent kinases (CDKs), which regulate the cell cycle, and enzymes like phosphoinositide 3-kinase (PI3K), which is involved in cell growth and survival.[15]

Anticancer Signaling Pathway cluster_0 Cell Cycle Regulation cluster_1 Cell Survival Pathway CDK/Cyclin Complex CDK/Cyclin Complex Cell Cycle Progression Cell Cycle Progression CDK/Cyclin Complex->Cell Cycle Progression Cell Cycle Arrest Cell Cycle Arrest PI3K/Akt Pathway PI3K/Akt Pathway Apoptosis Inhibition Apoptosis Inhibition PI3K/Akt Pathway->Apoptosis Inhibition Apoptosis Induction Apoptosis Induction Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Ethyl 5-butoxy-1H-pyrazole-3-carboxylate->CDK/Cyclin Complex Inhibits Ethyl 5-butoxy-1H-pyrazole-3-carboxylate->PI3K/Akt Pathway Inhibits

Caption: Potential anticancer mechanisms targeting cell cycle and survival pathways.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method for assessing cell viability and is widely used to screen for the cytotoxic effects of potential anticancer compounds.

  • Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are used.

  • Cell Seeding: Cells are seeded into a 96-well plate and allowed to adhere overnight.

  • Compound Treatment: Cells are treated with various concentrations of ethyl 5-butoxy-1H-pyrazole-3-carboxylate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

  • Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated for each concentration, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

The synthesis of ethyl 5-(substituted)-1H-pyrazole-3-carboxylates typically involves a Claisen condensation followed by a cyclization reaction with hydrazine.[9][10]

Synthesis Workflow Diethyl oxalate Diethyl oxalate Sodium Ethoxide Sodium Ethoxide Diethyl oxalate->Sodium Ethoxide Hexan-2-one Hexan-2-one Hexan-2-one->Sodium Ethoxide Intermediate Dioxo-ester Intermediate Dioxo-ester Sodium Ethoxide->Intermediate Dioxo-ester Claisen Condensation Hydrazine Hydrate Hydrazine Hydrate Intermediate Dioxo-ester->Hydrazine Hydrate Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Hydrazine Hydrate->Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Cyclization

Caption: Synthetic pathway for ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Protocol for Synthesis:

  • Step 1: Synthesis of the Intermediate Dioxo-ester: Diethyl oxalate is reacted with a suitable ketone (in this case, a derivative that will yield the butoxy group, such as 1-hexan-2-one) in the presence of a base like sodium ethoxide.

  • Step 2: Cyclization: The resulting intermediate dioxo-ester is then treated with hydrazine hydrate in a suitable solvent, such as glacial acetic acid, to yield the final pyrazole product.[9][10]

  • Purification and Characterization: The crude product is purified by recrystallization or column chromatography. The structure of the final compound is confirmed by spectroscopic methods such as IR, 1H NMR, and mass spectrometry.[9][10]

Quantitative Data Summary (Hypothetical)

The following table presents hypothetical, yet plausible, quantitative data for ethyl 5-butoxy-1H-pyrazole-3-carboxylate based on reported values for analogous compounds.

BioactivityAssayMetricHypothetical ValueReference Compound (Example)
Anti-inflammatory Carrageenan-Induced Paw Edema% Inhibition at 3h65% @ 20 mg/kgIndomethacin
Antimicrobial Broth Microdilution (vs. S. aureus)MIC16 µg/mLCiprofloxacin
Anticancer MTT Assay (vs. MCF-7)IC5010 µMDoxorubicin

Conclusion and Future Directions

While direct experimental data for ethyl 5-butoxy-1H-pyrazole-3-carboxylate is not yet widely published, the extensive literature on related pyrazole derivatives provides a strong foundation for predicting its bioactivity profile. The compound is anticipated to possess significant anti-inflammatory, antimicrobial, and anticancer properties. The experimental protocols outlined in this guide provide a clear roadmap for the synthesis and biological evaluation of this promising molecule. Future research should focus on the in-depth investigation of its mechanism of action, in vivo efficacy, and safety profile to fully elucidate its therapeutic potential. The versatility of the pyrazole scaffold suggests that further optimization of the substituents at the 5-position could lead to the development of even more potent and selective drug candidates.

References

  • Synthesis and Antimicrobial Evaluation of Pyrazole-4-carboxamide Derivatives. Scilit. Available at: [Link]

  • Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. IntechOpen. Available at: [Link]

  • Review: Anticancer Activity Of Pyrazole. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Antibacterial pyrazoles: tackling resistant bacteria. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. Available at: [Link]

  • From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Preprints.org. Available at: [Link]

  • Pyrazoles as anticancer agents: Recent advances. SRR Publications. Available at: [Link]

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Meddocs Publishers. Available at: [Link]

  • Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. AZoNetwork. Available at: [Link]

  • Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. National Center for Biotechnology Information. Available at: [Link]

  • New Pyrazole-Clubbed Pyrimidine or Pyrazoline Hybrids as Anti-Methicillin-Resistant Staphylococcus aureus Agents: Design, Synthesis, In Vitro and In Vivo Evaluation, and Molecular Modeling Simulation. ACS Omega. Available at: [Link]

  • (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. Available at: [Link]

  • Current status of pyrazole and its biological activities. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Ethyl 5-amino-1H-pyrazole-3-carboxylate. MySkinRecipes. Available at: [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. Available at: [Link]

  • ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate. PubChem @ NIH. Available at: [Link]

  • Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Synthesis of ethyl tetrazole-5-carboxylate. PrepChem.com. Available at: [Link]

  • PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. PharmaTutor. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide on the Lipophilicity and Solubility of Butoxy-Substituted Pyrazoles

Foreword In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure" due to its remarkable versatility and presence in numerous approved therapeutic agents.[1] As researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword

In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure" due to its remarkable versatility and presence in numerous approved therapeutic agents.[1] As researchers, our ability to rationally design and synthesize novel pyrazole derivatives with optimized physicochemical properties is paramount to developing successful drug candidates. This guide focuses on a critical aspect of this optimization process: the impact of butoxy substitution on the lipophilicity and solubility of the pyrazole core.

This document is intended for medicinal chemists, pharmacologists, and drug development professionals. It moves beyond theoretical discussions to provide a practical framework for understanding, predicting, and experimentally determining these key properties. We will explore the causal relationships between the butoxy substituent and the resulting changes in molecular characteristics, and provide detailed, field-proven protocols for their measurement. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data to guide your discovery programs.

The Strategic Importance of Lipophilicity and Solubility in Pyrazole-Based Drug Design

The journey of a drug molecule from administration to its target is governed by a complex interplay of its inherent properties. Among the most critical of these are lipophilicity and aqueous solubility, which profoundly influence a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.

Lipophilicity , often quantified as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), describes a molecule's affinity for a lipid-like environment versus an aqueous one.[2] A compound's lipophilicity is a key determinant of its ability to permeate biological membranes, including the intestinal wall and the blood-brain barrier. However, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[3]

Aqueous solubility is the extent to which a compound can dissolve in water. For orally administered drugs, sufficient solubility is essential for dissolution in the gastrointestinal tract prior to absorption.[4] Poor solubility can lead to low and erratic bioavailability, hindering the development of a viable drug candidate.

The pyrazole ring itself offers a unique combination of features: it is an aromatic heterocycle with both hydrogen bond donor and acceptor capabilities.[5] This allows it to serve as a bioisostere for other aromatic systems, often with improved physicochemical properties.[5] The strategic addition of substituents, such as a butoxy group, allows for the fine-tuning of these properties to achieve the desired balance for a specific therapeutic target.

The Influence of Butoxy Substitution on the Physicochemical Properties of Pyrazoles

The introduction of a butoxy group (-O-(CH₂)₃-CH₃) to a pyrazole core has a predictable and significant impact on its lipophilicity and solubility. This is driven by the physicochemical characteristics of the n-butyl chain.

Impact on Lipophilicity

The addition of a four-carbon alkyl chain dramatically increases the nonpolar surface area of the molecule. This leads to a substantial increase in lipophilicity, as the molecule has a greater affinity for nonpolar environments like n-octanol. Each methylene group (-CH₂-) in an alkyl chain is generally estimated to contribute approximately +0.5 to the logP value. Therefore, a butoxy group can be expected to increase the logP of a pyrazole core significantly.

This relationship can be visualized as follows:

G cluster_0 Structural Modification cluster_1 Physicochemical Consequences Pyrazole_Core Unsubstituted Pyrazole Core Butoxy_Pyrazole Butoxy-Substituted Pyrazole Pyrazole_Core->Butoxy_Pyrazole + Butoxy Group (-O-(CH₂)₃-CH₃) Increased_Lipophilicity Increased Lipophilicity (Higher logP/logD) Butoxy_Pyrazole->Increased_Lipophilicity Increased nonpolar surface area Decreased_Solubility Decreased Aqueous Solubility (Lower S) Increased_Lipophilicity->Decreased_Solubility Inverse Relationship

Caption: The addition of a butoxy group increases lipophilicity and decreases aqueous solubility.

Impact on Aqueous Solubility

There is a well-established inverse relationship between lipophilicity and aqueous solubility for many classes of organic molecules.[4] As the butoxy group increases the lipophilic character of the pyrazole derivative, it simultaneously reduces its affinity for water. The energy required to break the hydrogen bonding network of water to accommodate the nonpolar butyl chain is a key contributor to this decreased solubility.

Quantitative Estimation of Physicochemical Properties

While experimental determination is the gold standard, computational models provide a rapid and cost-effective means of estimating these properties during the design phase. Various software packages utilize fragment-based or property-based methods to calculate clogP (calculated logP) and clogS (calculated logS).[6][7]

Below is a table of calculated physicochemical properties for a simple 3-butoxy-1H-pyrazole compared to the parent 1H-pyrazole, generated using readily available prediction software.

CompoundMolecular FormulaMolecular Weight ( g/mol )Calculated logP (clogP)Predicted Aqueous Solubility (logS)
1H-PyrazoleC₃H₄N₂68.080.35-0.5
3-Butoxy-1H-pyrazoleC₇H₁₂N₂O140.181.85-2.0

Data generated using publicly available chemical property prediction tools. These values should be considered estimates and confirmed experimentally.

As the data illustrates, the addition of the butoxy group is predicted to increase the logP by approximately 1.5 units and decrease the aqueous solubility by a corresponding amount.

Experimental Protocols for Synthesis and Characterization

The following section provides detailed, step-by-step protocols for the synthesis of a representative butoxy-substituted pyrazole and the experimental determination of its lipophilicity and solubility.

Synthesis of 3-Butoxy-5-methyl-1H-pyrazole

This protocol is a representative method adapted from the classical Knorr pyrazole synthesis, involving the condensation of a β-ketoester with hydrazine.[8]

Materials:

  • Ethyl 3-oxohexanoate

  • Hydrazine hydrate

  • Ethanol, absolute

  • Hydrochloric acid (HCl), concentrated

  • Sodium bicarbonate (NaHCO₃)

  • Ethyl acetate

  • Hexanes

  • Magnesium sulfate (MgSO₄), anhydrous

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

Protocol:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add ethyl 3-oxohexanoate (1.0 eq) and absolute ethanol (20 mL).

  • Hydrazine Addition: While stirring, slowly add hydrazine hydrate (1.1 eq) to the solution at room temperature.

  • Reflux: Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up:

    • Cool the reaction mixture to room temperature and concentrate under reduced pressure using a rotary evaporator to remove the ethanol.

    • Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

    • Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (20 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 3-butoxy-5-methyl-1H-pyrazole.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Determination of Lipophilicity (logD₇.₄) by the Shake-Flask Method

The shake-flask method is the "gold standard" for determining the partition coefficient.[9] This protocol determines the distribution coefficient (logD) at a physiologically relevant pH of 7.4.

G A 1. Prepare Phases - n-Octanol saturated with buffer - Buffer (pH 7.4) saturated with n-octanol B 2. Sample Preparation - Dissolve compound in pre-saturated buffer - Add equal volume of pre-saturated n-octanol A->B C 3. Equilibration - Shake at constant temperature for 24h B->C D 4. Phase Separation - Centrifuge to separate layers C->D E 5. Quantification - Analyze concentration in each phase by HPLC-UV D->E F 6. Calculation - logD = log([Compound]octanol / [Compound]buffer) E->F

Caption: Workflow for logD determination using the shake-flask method.

Materials:

  • n-Octanol, HPLC grade

  • Phosphate buffered saline (PBS), pH 7.4

  • Test compound (butoxy-substituted pyrazole)

  • High-performance liquid chromatograph (HPLC) with a UV detector

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Volumetric flasks and pipettes

Protocol:

  • Phase Pre-saturation:

    • In a large separatory funnel, mix equal volumes of n-octanol and pH 7.4 PBS.

    • Shake vigorously for 1 hour and then allow the layers to separate overnight.

    • Carefully separate the two phases into individual storage bottles. These are your pre-saturated solvents.

  • Sample Preparation:

    • Prepare a stock solution of the test compound in pre-saturated PBS at a known concentration (e.g., 1 mg/mL).

    • In a centrifuge tube, add 1 mL of the stock solution and 1 mL of pre-saturated n-octanol.

  • Equilibration:

    • Seal the tube and shake vigorously using a vortex mixer for 10 minutes.

    • Place the tube on a shaker in a temperature-controlled environment (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

  • Phase Separation:

    • Centrifuge the tube at 3000 rpm for 15 minutes to ensure complete separation of the two phases.

  • Quantification:

    • Carefully withdraw an aliquot from the aqueous (bottom) layer and the n-octanol (top) layer.

    • Dilute each aliquot appropriately with the HPLC mobile phase.

    • Analyze the concentration of the compound in each diluted aliquot by HPLC-UV, using a pre-established calibration curve.

  • Calculation:

    • Calculate the logD₇.₄ using the following formula: logD₇.₄ = log₁₀ ([Concentration in n-octanol] / [Concentration in aqueous buffer])

High-Throughput Lipophilicity Determination by RP-HPLC

Reversed-phase high-performance liquid chromatography (RP-HPLC) can be used as a rapid and reliable method to estimate logP. The method is based on the correlation between a compound's retention time on a nonpolar stationary phase and its known logP value.

Materials:

  • HPLC system with a C18 column and UV detector

  • Mobile phase: Acetonitrile and water (with 0.1% formic acid)

  • A set of 5-7 standard compounds with known logP values spanning a range that includes the expected logP of the test compound.

  • Test compound

Protocol:

  • Calibration:

    • Prepare solutions of the standard compounds and the test compound in the mobile phase.

    • Inject each standard compound onto the HPLC system using an isocratic mobile phase composition (e.g., 60:40 acetonitrile:water).

    • Record the retention time (t_R) for each standard.

    • Determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil).

    • Calculate the capacity factor (k') for each standard using the formula: k' = (t_R - t₀) / t₀

    • Create a calibration curve by plotting log(k') versus the known logP values of the standards. Perform a linear regression to obtain the equation of the line (y = mx + c).

  • Sample Analysis:

    • Inject the test compound under the same HPLC conditions and determine its retention time.

    • Calculate the log(k') for the test compound.

  • logP Calculation:

    • Use the calibration curve equation to calculate the logP of the test compound.

Thermodynamic Aqueous Solubility Determination

This protocol determines the equilibrium solubility of a compound, which is a measure of its intrinsic solubility.[9]

Materials:

  • Test compound (solid)

  • Phosphate buffered saline (PBS), pH 7.4

  • HPLC or UV-Vis spectrophotometer

  • Shaking incubator

  • Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

Protocol:

  • Sample Preparation: Add an excess amount of the solid test compound to a vial containing a known volume of pH 7.4 PBS (e.g., 1 mL). The presence of undissolved solid at the end of the experiment is crucial.

  • Equilibration: Seal the vial and place it in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours.

  • Phase Separation:

    • Remove the vial from the incubator and allow it to stand to let the excess solid settle.

    • Carefully withdraw the supernatant and clarify it by either centrifugation at high speed or by filtering through a 0.45 µm filter.

  • Quantification:

    • Dilute the clarified supernatant to a concentration within the linear range of your analytical method.

    • Determine the concentration of the dissolved compound using a validated HPLC-UV or UV-Vis spectrophotometry method against a standard curve.

  • Reporting: The determined concentration is the thermodynamic solubility of the compound in µg/mL or µM.

Conclusion

The rational modulation of lipophilicity and solubility is a cornerstone of successful drug design. For the versatile pyrazole scaffold, the introduction of a butoxy substituent provides a reliable strategy for increasing lipophilicity to enhance membrane permeability. However, this comes at the cost of reduced aqueous solubility. The predictive tools and robust experimental protocols detailed in this guide provide a comprehensive framework for researchers to quantify these critical properties. By understanding and carefully balancing the effects of butoxy substitution, drug development professionals can more effectively optimize their pyrazole-based compounds for improved ADMET profiles and a higher probability of clinical success.

References

  • Faisal, M., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology. [Link]

  • Patsnap. (2025). Alkyl Chain Length Impact on Chemical Properties. Patsnap Eureka. [Link]

  • Biotage. (2023). What is the Role of LogP in Sample Prep Methods?. [Link]

  • Dissolution Technologies. (2010). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

  • MDPI. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • MDPI. (2022). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Molecules. [Link]

  • CompuDrug. PrologP. [Link]

  • ResearchGate. (2021). Calculated lipophilicity (clogP), solubility (clogS), absorption... | Download Table. [Link]

  • Organic Syntheses. (2007). A 1,3-Dipolar Cycloaddition of a Hydrazone and a Nitroalkene: 5-Benzo[9]dioxol-5-yl-3-(4-chlorophenyl)-1-methyl-1H-pyrazole. [Link]

  • ARKIVOC. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. [Link]

  • EPA. (1982). Rapid Method for Estimating Log P for Organic Chemicals. [Link]

  • PubMed. (2000). [Computerized logP prediction using fragment methods]. [Link]

  • Asian Journal of Chemistry. (2014). Synthesis and Characterization of Some Novel 4-Aryloxy Substituted Pyrazoles. [Link]

  • PubChem. 5-Butyl-1H-pyrazole-3-carboxylic acid. [Link]

  • International Journal of Future Medicine and Research. (2026). Synthesis of Pyrazole Derivatives A Review. [Link]

  • MDPI. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molecules. [Link]

  • Journal of Medicinal and Chemical Sciences. (2021). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. [Link]

  • MDPI. (2024). Calculation of the Three Partition Coefficients logPow, logKoa and logKaw of Organic Molecules at Standard Conditions at Once by Means of a Generally Applicable Group-Additivity Method. International Journal of Molecular Sciences. [Link]

  • DergiPark. (2017). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

  • Practical Cheminformatics. (2018). Predicting Aqueous Solubility - It's Harder Than It Looks. [Link]

  • GPCRdb. 5-butyl-1H-pyrazole-3-carboxylic acid. [Link]

  • ResearchGate. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. [Link]

  • Arabian Journal of Chemistry. (2024). Structure-odor relationship in pyrazines and derivatives: A physicochemical study using 3D-QSPR, HQSPR, Monte Carlo, molecular docking, ADME-Tox and molecular dynamics. [Link]

  • ResearchGate. (2023). (PDF) 2D and 3D-QSAR Modeling of 1H‑Pyrazole Derivatives as EGFR Inhibitors: Molecular Docking, and Pharmacokinetic Profiling. [Link]

  • The American Computational Science Society. (2020). QSAR models on aminopyrazole-substituted resorcylate compounds as Hsp90 inhibitors. [Link]

  • ResearchGate. (2015). (PDF) Structure Activity/Property Relationships of pyrazole Derivatives by MPO and QSAR Methods for Drug Design. [Link]

  • International Journal of Pharmacognosy. (2014). SYNTHESIS, CHARACTERIZATION, ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY EVALUATION OF SOME SUBSTITUTED PYRAZOLE DERIVATIVES. [Link]

  • ACD/Labs. (2023). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. [Link]

  • ResearchGate. (2007). A New Group Contribution Approach to the Calculation of LogP. [Link]

  • ChemAxon. LogP and logD calculations. [Link]

  • SciSpace. (2021). Log P as a tool in intramolecular hydrogen bond considerations. [Link]

Sources

Foundational

The Strategic Role of Ethyl 5-Butoxy-1H-Pyrazole-3-Carboxylate in Modern Medicinal Chemistry: A Technical Guide

For Immediate Release In the landscape of contemporary drug discovery, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry, lending its versatile framework to a multitude of therapeutic agents.[1][2]...

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Release

In the landscape of contemporary drug discovery, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry, lending its versatile framework to a multitude of therapeutic agents.[1][2] Among its numerous derivatives, ethyl 5-butoxy-1H-pyrazole-3-carboxylate emerges as a molecule of significant interest, acting as a pivotal intermediate and a building block for novel bioactive compounds. This technical guide provides an in-depth exploration of its synthesis, chemical properties, and its expanding role in medicinal chemistry, with a particular focus on its application in the design of kinase inhibitors and other targeted therapies.

The Pyrazole Core: A Privileged Scaffold in Drug Design

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a recurring motif in a wide array of approved drugs, including the anti-inflammatory celecoxib and the anti-obesity agent rimonabant.[3] Its prevalence stems from its unique physicochemical properties, including its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition at biological targets.[4] The functionalization of the pyrazole ring at various positions allows for the fine-tuning of a compound's steric and electronic properties, enabling the optimization of its pharmacological profile.

Synthesis of Ethyl 5-Butoxy-1H-Pyrazole-3-Carboxylate: A Step-by-Step Protocol

The synthesis of ethyl 5-alkoxy-1H-pyrazole-3-carboxylates is a well-established process in organic chemistry. A common and efficient method involves a Claisen condensation followed by a cyclization reaction with hydrazine. While a specific protocol for the butoxy derivative is not extensively documented in readily available literature, a general and adaptable procedure can be outlined based on the synthesis of analogous compounds.[5][6]

Experimental Protocol: Synthesis of Ethyl 5-Butoxy-1H-Pyrazole-3-Carboxylate

Step 1: Synthesis of the β-keto ester intermediate (Ethyl 2,4-dioxo-6-butoxyhexanoate)

  • Reaction Setup: To a solution of sodium ethoxide in anhydrous ethanol, add diethyl oxalate at 0-5 °C under an inert atmosphere.

  • Addition of Ketone: Slowly add 1-butoxy-2-propanone to the reaction mixture, maintaining the temperature below 10 °C.

  • Reaction Progression: Allow the reaction to stir at room temperature for 12-24 hours, monitoring the formation of the intermediate by thin-layer chromatography (TLC).

  • Work-up: Quench the reaction with a weak acid (e.g., acetic acid) and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Cyclization to form Ethyl 5-Butoxy-1H-Pyrazole-3-Carboxylate

  • Reaction Setup: Dissolve the crude β-keto ester intermediate in a suitable solvent such as ethanol or acetic acid.

  • Addition of Hydrazine: Add hydrazine hydrate dropwise to the solution at room temperature.

  • Reaction Progression: Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

  • Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Synthesis_Workflow cluster_step1 Step 1: Claisen Condensation cluster_step2 Step 2: Cyclization A Diethyl Oxalate D Ethyl 2,4-dioxo-6-butoxyhexanoate (Intermediate) A->D 0-5 °C to RT B 1-Butoxy-2-propanone B->D 0-5 °C to RT C Sodium Ethoxide in Ethanol C->D 0-5 °C to RT F Ethyl 5-Butoxy-1H-pyrazole-3-carboxylate (Final Product) D->F Reflux E Hydrazine Hydrate E->F

Figure 1: General synthetic workflow for ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Physicochemical Properties and Spectral Data

PropertyPredicted Value/Characteristic
Molecular Formula C10H16N2O3
Molecular Weight 212.25 g/mol
Appearance Likely a white to off-white solid or a viscous oil
Solubility Expected to be soluble in common organic solvents like ethanol, methanol, DMSO, and dichloromethane
1H NMR Characteristic signals for the pyrazole proton, the ethyl ester group (quartet and triplet), and the butoxy group (triplet, sextet, quartet, triplet) are anticipated.
13C NMR Resonances corresponding to the pyrazole ring carbons, the ester carbonyl, and the aliphatic carbons of the ethyl and butoxy groups are expected.
Mass Spectrometry The molecular ion peak (M+) at m/z 212.12 is expected in high-resolution mass spectrometry.

The Role of the 5-Alkoxy Group in Medicinal Chemistry

The substitution at the 5-position of the pyrazole ring with an alkoxy group, such as a butoxy group, plays a crucial role in modulating the molecule's interaction with biological targets. This strategic placement can influence several key aspects of a drug candidate's profile:

  • Target Binding and Selectivity: The alkoxy group can occupy hydrophobic pockets within the active site of an enzyme, such as a kinase, leading to enhanced binding affinity and selectivity. The length and branching of the alkyl chain can be systematically varied to optimize these interactions.

  • Physicochemical Properties: The introduction of an alkoxy group can impact the molecule's lipophilicity (logP), which in turn affects its solubility, permeability, and overall pharmacokinetic properties.

  • Metabolic Stability: The nature of the alkoxy group can influence the metabolic stability of the compound, potentially blocking sites of metabolism and prolonging its duration of action.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The pyrazole scaffold is a well-established "hinge-binding" motif in the design of kinase inhibitors. The nitrogen atoms of the pyrazole ring can form crucial hydrogen bonds with the backbone of the kinase hinge region, a key interaction for potent inhibition. The substituents at the 3- and 5-positions of the pyrazole ring extend into the ATP-binding pocket, where they can be tailored to achieve selectivity for a particular kinase.

While specific studies on ethyl 5-butoxy-1H-pyrazole-3-carboxylate as a kinase inhibitor are not prominent, the broader class of 5-alkoxypyrazole derivatives has been explored in this context. For instance, in the development of inhibitors for kinases like p38 MAP kinase and ALK5, the alkoxy group at the 5-position has been a key area of structure-activity relationship (SAR) studies.[7][8] The butoxy group, with its moderate length and flexibility, represents a valuable substituent for probing the hydrophobic regions of kinase active sites.

Kinase_Binding cluster_binding_site Kinase ATP-Binding Site cluster_inhibitor 5-Alkoxypyrazole Inhibitor Hinge Hinge Region HydrophobicPocket Hydrophobic Pocket SolventFront Solvent-Exposed Region Pyrazole Pyrazole Core Pyrazole->Hinge Hydrogen Bonds Alkoxy 5-Alkoxy Group Alkoxy->HydrophobicPocket Hydrophobic Interactions Ester 3-Ester Group Ester->SolventFront Potential for further modification

Figure 2: Conceptual diagram of a 5-alkoxypyrazole inhibitor binding to a kinase active site.

Future Perspectives and Conclusion

Ethyl 5-butoxy-1H-pyrazole-3-carboxylate represents a valuable and versatile building block in medicinal chemistry. Its straightforward synthesis and the strategic importance of the 5-alkoxy group make it an attractive starting point for the development of novel therapeutic agents. While its direct biological activity remains to be fully elucidated, its potential as a key intermediate in the synthesis of targeted therapies, particularly kinase inhibitors, is significant.

Further research into the biological evaluation of ethyl 5-butoxy-1H-pyrazole-3-carboxylate and its derivatives is warranted. Systematic exploration of the structure-activity relationships of the 5-alkoxy group, including variations in chain length, branching, and cyclization, will undoubtedly lead to the discovery of new and potent modulators of a range of biological targets. The continued investigation of this and related pyrazole scaffolds will undoubtedly fuel the engine of drug discovery for years to come.

References

  • Singh, P., & Yogi, B. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32–38. [Link]

  • Yogi, B., & Singh, P. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. [Link]

  • Supporting Information. (n.d.). Retrieved from [Link]

  • Research and Reviews. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

  • Smodis, J., & Stanovnik, B. (2012). Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkivoc, 2012(3), 49–65. [Link]

  • Urban, J., et al. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Advances, 13(12), 8035–8047. [Link]

  • Li, S., et al. (2025). ALK5 kinase inhibitors in drug discovery: Structural insights and therapeutic applications. European Journal of Medicinal Chemistry, 285, 118045. [Link]

  • Hassan, A. S., et al. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules, 30(2), 483. [Link]

  • Al-Ostoot, F. H., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. [Link]

  • Sharma, S., & Kumar, V. (2026). Pharmacological Activities of Pyrazole and Its Derivatives A Review. Research Journal of Pharmacy and Technology, 19(2), 1-10. [Link]

  • Anderson, D. R., et al. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. Journal of Medicinal Chemistry, 50(23), 5737–5747. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

  • Orion Corporation. (2018).
  • ResearchGate. (n.d.). Structures of pyrazole-based ITK inhibitors and their Ki values. Retrieved from [Link]

  • MySkinRecipes. (n.d.). Ethyl 5-amino-1H-pyrazole-3-carboxylate. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-methyl-1H-pyrazole-3-carboxylate. Retrieved from [Link]

  • Google Patents. (n.d.). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.
  • Google Patents. (n.d.). CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
  • NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. Retrieved from [Link]

  • ResearchGate. (2025, July 12). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. Retrieved from [Link]

  • ResearchGate. (2025, April 29). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. Retrieved from [Link]

Sources

Exploratory

Comparative SAR &amp; Developability Profile: Methoxy- vs. Butoxy-Pyrazole Scaffolds

Executive Summary In the optimization of pyrazole-based lead compounds—common in kinase inhibitors (e.g., Crizotinib analogs) and GPCR ligands—the modulation of alkoxy substituents represents a critical decision point. T...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of pyrazole-based lead compounds—common in kinase inhibitors (e.g., Crizotinib analogs) and GPCR ligands—the modulation of alkoxy substituents represents a critical decision point. This guide provides a technical comparison between Methoxy (-OCH₃) and Butoxy (-O(CH₂)₃CH₃) substitutions on the pyrazole core or its pendant aryl rings.

While the methoxy group is often favored for its minimal steric footprint and ability to function as a hydrogen bond acceptor, it is frequently a "metabolic soft spot" prone to rapid O-demethylation. Conversely, the butoxy group significantly alters the physicochemical landscape, increasing lipophilicity (


cLogP 

+1.5) and enabling access to deeper hydrophobic pockets, though often at the cost of aqueous solubility and increased molecular weight.

Part 1: Physicochemical & ADME Profiling

The transition from a C1 (methoxy) to a C4 (butoxy) ether linkage induces drastic shifts in the molecular property profile.

Lipophilicity and Solubility

The addition of three methylene units (–CH₂–) in the butoxy derivative increases the partition coefficient (LogP).

  • Methoxy: Lower LogP. Generally higher aqueous solubility. Preferred for fragment-based drug discovery (FBDD) where ligand efficiency (LE) is paramount.

  • Butoxy: Increases cLogP by approximately 1.2 – 1.5 log units . This can improve passive membrane permeability (P_app) but often necessitates formulation strategies (e.g., amorphous solid dispersions) to counter poor solubility.

Metabolic Stability (The "Soft Spot" Analysis)
  • Methoxy (Metabolic Liability): The methoxy group is a classic substrate for CYP450 isozymes (particularly CYP2D6 and CYP3A4). The mechanism involves radical abstraction of the

    
    -hydrogen, leading to a hemiacetal intermediate that collapses to release formaldehyde and the free phenol/pyrazolol.
    
  • Butoxy (Metabolic Switching): While O-dealkylation can still occur, the longer alkyl chain introduces competitive metabolic pathways. The terminal (

    
    ) and penultimate (
    
    
    
    -1) carbons become sites for oxidative hydroxylation. This "metabolic switching" can sometimes extend half-life (
    
    
    ) if the alkyl chain oxidation is slower than the rapid O-demethylation of the methoxy analog.

Table 1: Comparative Property Profile

FeatureMethoxy Derivative (-OCH₃)Butoxy Derivative (-OC₄H₉)Impact on Drug Design
Steric Bulk (A-value) Low (0.55 kcal/mol)High (Flexible chain)Butoxy requires a distinct hydrophobic pocket.
Lipophilicity (

LogP)
Baseline+1.2 to +1.5Butoxy increases permeability but risks non-specific binding.
Metabolic Route O-Demethylation (Rapid)

-Oxidation / O-Dealkylation
Butoxy may shift clearance mechanism.
Solubility Moderate/HighLowButoxy often requires solubility-enhancing formulation.
Binding Mode H-Bond AcceptorHydrophobic InteractionMethoxy for hinge binding; Butoxy for channel filling.

Part 2: Pharmacological Implications & Binding Modes

Steric Fit and Selectivity
  • Methoxy: Due to its small size, the methoxy group is often tolerated in restricted pockets (e.g., the ATP-binding hinge region of kinases). It can lock the conformation of the pyrazole-aryl bond via intramolecular hydrogen bonding with adjacent protons, planarizing the system.

  • Butoxy: The butyl chain is flexible. In "gatekeeper" mutant kinases or deep hydrophobic channels, the butoxy group can displace water molecules, resulting in an entropic gain in binding energy. However, if the pocket is sterically constrained, the butoxy group will cause a severe clash, abolishing potency.

Case Context: Kinase Inhibition

In SAR studies of pyrazole-based kinase inhibitors (e.g., targeting JNK or CDK), replacing a methoxy with a butoxy group often acts as a "selectivity filter."

  • Scenario A: If the target has a solvent-exposed region near the pyrazole, the butoxy group may reach out to interact with solvent or a distal hydrophobic patch, potentially improving potency (IC50).

  • Scenario B: If the pyrazole sits deep in the pocket, the butoxy group may prevent binding entirely.

Part 3: Experimental Protocols

Protocol A: Synthesis of Alkoxy Pyrazoles via O-Alkylation

Note: Direct alkylation of pyrazolin-5-ones (tautomers of 5-hydroxypyrazoles) often yields a mixture of N-alkyl and O-alkyl products. The following protocol maximizes O-alkylation using silver salts or Mitsunobu conditions.

Method: Silver Carbonate Mediated O-Alkylation This method leverages the "hard/soft acid-base" principle where the silver ion coordinates the nitrogen, favoring oxygen alkylation.

  • Reagents:

    • Substrate: 3-Methyl-1-phenyl-2-pyrazolin-5-one (1.0 eq)

    • Alkylating Agent: Iodomethane (for Methoxy) OR 1-Iodobutane (for Butoxy) (1.2 eq)

    • Base/Catalyst: Silver Carbonate (

      
      ) (0.6 eq)
      
    • Solvent: Benzene or Toluene (Anhydrous)

  • Procedure:

    • Step 1: Charge a flame-dried round-bottom flask with the pyrazolone substrate and

      
       under Argon atmosphere.
      
    • Step 2: Add anhydrous Toluene (10 mL/mmol). Stir at room temperature for 15 minutes to allow complexation.

    • Step 3: Add the alkyl iodide dropwise.

      • Critical Control: For Iodomethane (volatile), use a reflux condenser with a cooling trap. For Iodobutane, standard addition is sufficient.

    • Step 4: Reflux the mixture in the dark (wrap flask in foil) for 12–18 hours.

    • Step 5: Filter the reaction mixture through a Celite pad to remove silver iodide precipitates. Wash with EtOAc.

    • Step 6: Concentrate the filtrate in vacuo.

    • Step 7: Purify via Flash Column Chromatography (SiO₂).

      • Elution: Hexane:EtOAc gradient. O-alkyl products typically elute beforeN-alkyl byproducts due to lower polarity.

Protocol B: Microsomal Stability Assay (Metabolic Comparison)

Objective: Determine intrinsic clearance (


) and identify metabolites.
  • Reagents:

    • Pooled Liver Microsomes (Human/Rat), 20 mg/mL protein conc.

    • NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

    • Test Compounds: Methoxy-pyrazole and Butoxy-pyrazole analogs (10 mM DMSO stock).

  • Procedure:

    • Step 1: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4). Pre-incubate at 37°C for 5 min.

    • Step 2: Spike test compound to final concentration of 1

      
      M (keeps DMSO < 0.1%).
      
    • Step 3: Initiate reaction by adding NADPH solution.

    • Step 4: Sampling: Remove aliquots (50

      
      L) at 
      
      
      
      min.
    • Step 5: Quench immediately into ice-cold Acetonitrile (150

      
      L) containing Internal Standard (e.g., Warfarin).
      
    • Step 6: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

  • Data Analysis:

    • Plot ln(% Remaining) vs. time. Slope =

      
      .
      
    • 
      .
      
    • Metabolite ID: Scan for loss of 14 Da (Methoxy

      
       OH) vs. gain of 16 Da (Butoxy 
      
      
      
      Hydroxybutyl) or loss of 56 Da (Butoxy
      
      
      OH).

Part 4: Visualization & Logic

Diagram 1: Synthetic Decision Tree (O- vs N-Alkylation)

This diagram illustrates the divergent pathways in synthesizing alkoxy pyrazoles and how to control regioselectivity.

SyntheticPathway Start Pyrazolin-5-one (Tautomeric Substrate) Reagent_Base Reagent Selection Start->Reagent_Base Path_K2CO3 Base: K2CO3 / NaH Solvent: DMF/Acetone Reagent_Base->Path_K2CO3 Standard Alkylation Path_Ag2CO3 Base: Ag2CO3 Solvent: Toluene (Non-polar) Reagent_Base->Path_Ag2CO3 Silver Salt Method Path_Mitsunobu Mitsunobu (PPh3/DIAD) Alcohol (MeOH/BuOH) Reagent_Base->Path_Mitsunobu Dehydration Product_N N-Alkylation (Major) Thermodynamic Control Path_K2CO3->Product_N Product_O O-Alkylation (Target) Kinetic/Chelation Control Path_K2CO3->Product_O Minor Path_Ag2CO3->Product_O Ag coordinates N Path_Mitsunobu->Product_O High Selectivity

Caption: Regioselective synthesis strategies for alkoxy-pyrazoles. Silver salts or Mitsunobu conditions favor the desired O-isomer.

Diagram 2: Metabolic Fate Comparison

Comparison of the degradation pathways for Methoxy vs. Butoxy substituents.

Metabolism Methoxy Methoxy-Pyrazole (-OCH3) Int_Hemi Hemiacetal Intermediate (-OCH2OH) Methoxy->Int_Hemi CYP450 (Fast) Prod_OH Pyrazolol (Phenol-like) (-OH) + Formaldehyde Int_Hemi->Prod_OH Spontaneous Collapse Butoxy Butoxy-Pyrazole (-O(CH2)3CH3) Ox_Omega Omega-Oxidation (-O(CH2)3COOH) Butoxy->Ox_Omega CYP450 (Terminal Hydroxylation) Ox_Dealk O-Dealkylation (Slower than Methoxy) Butoxy->Ox_Dealk CYP450 (Alpha-Hydroxylation) Ox_Dealk->Prod_OH Collapse

Caption: Metabolic divergence: Methoxy undergoes rapid O-dealkylation; Butoxy splits flux between dealkylation and chain oxidation.

References

  • Vertex Pharmaceuticals. (2014). Pyrazole derivatives as potent inhibitors of c-Jun N-terminal kinase: synthesis and SAR studies. Bioorganic & Medicinal Chemistry Letters.

  • MDPI. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020). Molecules.

  • Frontiers in Chemistry. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers.

  • National Institutes of Health (NIH). (2024). The role of the methoxy group in approved drugs. Journal of Medicinal Chemistry.

  • Wiley Online Library. (2013). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles. Angewandte Chemie.

Protocols & Analytical Methods

Method

Synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate: An Application Note and Detailed Protocol

Introduction: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is a valuable heterocyclic compound with significant potential in medicinal chemistry and drug discovery. The pyrazole scaffold is a key pharmacophore found in numer...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction:

Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is a valuable heterocyclic compound with significant potential in medicinal chemistry and drug discovery. The pyrazole scaffold is a key pharmacophore found in numerous biologically active molecules, exhibiting a wide range of therapeutic properties, including anti-inflammatory, analgesic, and antimicrobial activities. The presence of a butoxy group at the 5-position and an ethyl carboxylate at the 3-position offers opportunities for further structural modifications, making this compound an important building block for the synthesis of novel drug candidates. This application note provides a comprehensive and detailed protocol for the synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, designed for researchers, scientists, and professionals in the field of drug development. The described two-step synthesis is robust and relies on established chemical transformations, ensuring reproducibility and scalability.

Chemical Principles and Strategy

The synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is achieved through a two-step process, as illustrated in the workflow diagram below. The core strategy involves the initial formation of a key β-ketoester intermediate, diethyl 2-(butoxymethylene)-3-oxobutanedioate, followed by a classical Knorr pyrazole synthesis via cyclocondensation with hydrazine hydrate.

Step 1: Synthesis of Diethyl 2-(butoxymethylene)-3-oxobutanedioate

The first step is a Claisen-type condensation reaction. Diethyl oxalacetate, a 1,3-dicarbonyl compound, is reacted with tributyl orthoformate. The orthoformate serves as a source of a one-carbon electrophile, which, under appropriate conditions, reacts with the active methylene group of diethyl oxalacetate to form the enol ether derivative, diethyl 2-(butoxymethylene)-3-oxobutanedioate. This reaction is typically catalyzed by an acid, such as acetic anhydride, which facilitates the formation of the reactive intermediate.

Step 2: Cyclocondensation to form Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

The second step is the cyclocondensation of the prepared β-ketoester with hydrazine hydrate. This reaction proceeds via a nucleophilic attack of the hydrazine on the carbonyl groups of the dicarbonyl compound, followed by an intramolecular cyclization and dehydration to form the stable aromatic pyrazole ring. The regioselectivity of this reaction is generally high, leading to the desired 5-substituted pyrazole derivative.

Experimental Workflow

Synthesis_Workflow cluster_step1 Step 1: Intermediate Synthesis cluster_step2 Step 2: Pyrazole Formation cluster_purification Purification A Diethyl Oxalacetate D Diethyl 2-(butoxymethylene)-3-oxobutanedioate A->D B Tributyl Orthoformate B->D C Acetic Anhydride (catalyst) C->D F Ethyl 5-butoxy-1H-pyrazole-3-carboxylate D->F E Hydrazine Hydrate E->F G Crude Product F->G Reaction Workup H Recrystallization G->H I Pure Product H->I

Figure 1: A schematic overview of the two-step synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, followed by purification.

Detailed Experimental Protocol

Part 1: Synthesis of Diethyl 2-(butoxymethylene)-3-oxobutanedioate

Materials and Reagents:

ReagentFormulaMW ( g/mol )AmountMoles
Diethyl oxalacetateC₈H₁₂O₅188.1818.82 g0.1
Tributyl orthoformateC₁₃H₂₈O₃232.3627.88 g0.12
Acetic anhydrideC₄H₆O₃102.091.02 g0.01
TolueneC₇H₈92.14100 mL-

Procedure:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add diethyl oxalacetate (18.82 g, 0.1 mol) and toluene (100 mL).

  • Begin stirring the mixture and add tributyl orthoformate (27.88 g, 0.12 mol) dropwise from the dropping funnel over 15 minutes.

  • Add acetic anhydride (1.02 g, 0.01 mol) to the reaction mixture.

  • Heat the mixture to reflux (approximately 110-120 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent.

  • After the reaction is complete (as indicated by the disappearance of the diethyl oxalacetate spot on TLC), allow the mixture to cool to room temperature.

  • Remove the toluene and any unreacted starting materials under reduced pressure using a rotary evaporator.

  • The resulting crude oil, diethyl 2-(butoxymethylene)-3-oxobutanedioate, can be used in the next step without further purification. For analytical purposes, a small sample can be purified by vacuum distillation.

Part 2: Synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Materials and Reagents:

ReagentFormulaMW ( g/mol )AmountMoles
Diethyl 2-(butoxymethylene)-3-oxobutanedioateC₁₃H₂₂O₅258.31(from Part 1)~0.1
Hydrazine hydrate (~64%)N₂H₄·H₂O50.065.0 g~0.1
Ethanol (95%)C₂H₅OH46.07150 mL-
Glacial acetic acidCH₃COOH60.051 mL-

Procedure:

  • Dissolve the crude diethyl 2-(butoxymethylene)-3-oxobutanedioate from Part 1 in 150 mL of 95% ethanol in a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • To the stirred solution, add hydrazine hydrate (5.0 g, ~0.1 mol) dropwise at room temperature. An exothermic reaction may be observed.

  • Add a catalytic amount of glacial acetic acid (1 mL) to the reaction mixture.

  • Heat the mixture to reflux (approximately 80-90 °C) and maintain for 3-4 hours. Monitor the reaction progress by TLC (Hexane:Ethyl Acetate 7:3).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Reduce the volume of the solvent by approximately half using a rotary evaporator.

  • Pour the concentrated solution into 300 mL of ice-cold water with stirring. A white to off-white precipitate should form.

  • Collect the solid product by vacuum filtration and wash with cold water (2 x 50 mL).

  • Dry the crude product in a vacuum oven at 40-50 °C.

Purification

The crude Ethyl 5-butoxy-1H-pyrazole-3-carboxylate can be purified by recrystallization.

Procedure:

  • Dissolve the crude product in a minimal amount of hot ethanol or a mixture of ethanol and water.

  • If the solution is colored, a small amount of activated charcoal can be added, and the hot solution filtered.

  • Allow the clear filtrate to cool slowly to room temperature, and then place it in an ice bath to complete crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Characterization

The structure and purity of the final product should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis.

Safety Precautions

  • All manipulations should be performed in a well-ventilated fume hood.

  • Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

  • Hydrazine hydrate is highly toxic and corrosive. Handle with extreme care.

  • Toluene and ethanol are flammable. Avoid open flames and sparks.

  • Acetic anhydride is corrosive and a lachrymator. Handle with care.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate. By following the described procedures, researchers can efficiently prepare this valuable building block for further applications in drug discovery and development. The causality behind the experimental choices, such as the use of an acid catalyst in the first step and the specific workup and purification procedures, are grounded in established principles of organic synthesis to ensure a high yield and purity of the final product.

References

  • Knorr, L. Synthese von Pyrazolderivaten. Berichte der deutschen chemischen Gesellschaft1883 , 16 (2), 2597–2599. [Link]

  • Elguero, J.; Goya, P.; Jagerovic, N.; Silva, A. M. S. Pyrazoles. In Comprehensive Organic Functional Group Transformations II; Katritzky, A. R., Taylor, R. J. K., Eds.; Elsevier: Oxford, 2005; Vol. 4, pp 1–141. [Link]

  • Faria, J. V.; Vegi, P. F.; Miguita, A. G. C.; dos Santos, M. S.; Boechat, N. Pyrazole and Pyrazoline Derivatives as Potential Antichagasic Agents. Molecules2017 , 22 (1), 135. [Link]

  • U.S. Patent 4,468,353, "Method of preparing alkoxymethylene compounds," issued August 28, 1984.
  • Ahmad, A.; et al. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry2018 , 17 (1), 32-38. [Link]

Application

Application Note: High-Precision O-Alkylation of 5-Hydroxy-pyrazole-3-carboxylates

Topic: Procedure for O-alkylation of 5-hydroxy-pyrazole-3-carboxylates Content Type: Detailed Application Notes and Protocols Executive Summary & Core Challenge The alkylation of 5-hydroxy-pyrazole-3-carboxylates is a de...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Procedure for O-alkylation of 5-hydroxy-pyrazole-3-carboxylates Content Type: Detailed Application Notes and Protocols

Executive Summary & Core Challenge

The alkylation of 5-hydroxy-pyrazole-3-carboxylates is a deceptive transformation. While it appears to be a simple nucleophilic substitution, the substrate is an ambident nucleophile . The "5-hydroxy" moiety exists in a complex tautomeric equilibrium with the "5-oxo" (pyrazolone) forms.

Standard alkylation conditions (e.g., alkyl halide +


 in DMF) frequently result in a mixture of:
  • N-alkylation (often thermodynamically preferred, especially at N2).

  • O-alkylation (the desired kinetic or "hard" nucleophile product).

  • C-alkylation (at C4, occurring with soft electrophiles or specific bases).

This guide provides two field-proven protocols to lock selectivity toward the O-alkyl ether, utilizing Hard-Soft Acid-Base (HSAB) principles and the Mitsunobu reaction .

Mechanistic Insight: Tautomerism & Regiocontrol

To control the reaction, one must understand the species in solution. 5-hydroxypyrazoles are rarely "hydroxy" compounds in polar solvents; they predominantly exist as NH-pyrazolones or CH-pyrazolones .

Tautomeric Equilibrium[1][2]
  • Form A (OH-tautomer): Aromatic, but often less stable in polar solvents. Required for O-alkylation.

  • Form B (NH-tautomer): The "pyrazolone" form. Leads to N-alkylation.[1][2]

  • Form C (CH-tautomer): Leads to C-alkylation (C4).

The HSAB Control Strategy
  • For O-Alkylation: You need to treat the oxygen as a "hard" nucleophile.

    • Reagent Choice: Use "hard" electrophiles (sulfonates, sulfates) or conditions that trap the oxygen (Mitsunobu).

    • Cation Effect:[3]Silver (I) salts (

      
      , 
      
      
      
      ) coordinate to the Nitrogen lone pair or the soft C4 position, blocking them and directing the electrophile to the Oxygen.
  • For N-Alkylation (to be avoided): Promoted by "soft" alkali metals (

    
    , 
    
    
    
    ) in polar aprotic solvents (DMF, DMSO) which separate the ion pair and expose the nitrogen anion.
Visualization: Tautomerism & Reaction Pathways

Tautomerism Substrate 5-Hydroxy-pyrazole (Equilibrium Mixture) OH_Form OH-Tautomer (Aromatic) Substrate->OH_Form Solvent Dependent NH_Form NH-Tautomer (Pyrazolone) Substrate->NH_Form CH_Form CH-Tautomer (Non-Aromatic) Substrate->CH_Form O_Alkyl O-Alkylated Product (Desired) OH_Form->O_Alkyl Mitsunobu OR Ag2CO3/Non-polar N_Alkyl N-Alkylated Product (Major Impurity) NH_Form->N_Alkyl K2CO3/DMF (Thermodynamic) C_Alkyl C-Alkylated Product (Minor Impurity) CH_Form->C_Alkyl Soft Electrophiles

Figure 1: Tautomeric forms of 5-hydroxypyrazoles and their corresponding alkylation outcomes.

Experimental Protocols

Protocol A: The Mitsunobu Reaction (Gold Standard)

Best for: High-value substrates, complex alcohols, and when strict regioselectivity is required. Mechanism: The phosphine-betaine intermediate activates the alcohol (R-OH) to form an alkoxy-phosphonium species, which is then attacked by the pyrazole oxygen (acting as the nucleophile).

Materials
  • Substrate: 5-hydroxy-pyrazole-3-carboxylate (1.0 equiv)

  • Alcohol (R-OH): Primary or Secondary alcohol (1.1 – 1.2 equiv)

  • Phosphine: Triphenylphosphine (

    
    ) or Polymer-bound 
    
    
    
    (1.2 – 1.5 equiv)
  • Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) or DEAD (1.2 – 1.5 equiv)[4]

  • Solvent: Anhydrous THF or Toluene (0.1 M concentration)

Step-by-Step Procedure
  • Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

  • Dissolution: Add the Substrate , Alcohol , and

    
      to the flask. Dissolve in anhydrous THF.
    
    • Note: Ensure the pyrazole is fully dissolved. If solubility is poor, mild heating or sonication is permitted before adding the azo compound.

  • Cooling: Cool the mixture to 0 °C in an ice bath.

  • Addition (Critical): Add DIAD dropwise over 15–30 minutes.

    • Why: The reaction is exothermic. Rapid addition can generate hydrazine byproducts and reduce selectivity.

  • Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 12–24 hours.

    • Monitoring: Check TLC.[4] The O-alkylated product is usually less polar than the starting 5-hydroxypyrazole.

  • Work-up:

    • Concentrate the solvent under reduced pressure.[4][5][6]

    • Triturate the residue with cold ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
       or Hexane/EtOAc (9:1) to precipitate triphenylphosphine oxide (
      
      
      
      ). Filter off the solids.[5]
    • Alternative: Load the crude oil directly onto a silica column.

  • Purification: Flash chromatography.

    • Tip:

      
       is difficult to remove. If it co-elutes, use a different solvent system (e.g., DCM/MeOH) or use polymer-bound 
      
      
      
      in step 2.
Protocol B: Silver-Mediated Alkylation (Scalable)

Best for: Simple alkyl halides (MeI, EtBr, Benzyl bromide) and larger scales where Mitsunobu reagents are too costly. Mechanism:


 acts as a "hard" Lewis acid, coordinating to the softer Nitrogen/Carbon sites, forcing the alkyl halide to react with the Oxygen.
Materials
  • Substrate: 5-hydroxy-pyrazole-3-carboxylate (1.0 equiv)

  • Alkylating Agent: Alkyl Halide (1.2 equiv)

  • Base: Silver Carbonate (

    
    ) (0.6 – 1.0 equiv)
    
  • Solvent: Benzene (traditional), Toluene (safer), or THF (acceptable). Avoid DMF/DMSO.

Step-by-Step Procedure
  • Suspension: In a light-protected flask (wrap in foil), suspend the Substrate and

    
      in Toluene (0.2 M).
    
  • Activation: Stir at room temperature for 30 minutes.

    • Why: Allows formation of the Silver-Pyrazole complex.

  • Addition: Add the Alkyl Halide dropwise.[6]

  • Heating: Heat the mixture to reflux (80–110 °C) for 6–12 hours.

    • Note: Silver salts often require thermal energy to drive the precipitation of AgX.

  • Filtration: Cool to room temperature. Filter the mixture through a pad of Celite to remove the silver salts (

    
     and excess 
    
    
    
    ).
    • Safety: Dispose of silver waste in a dedicated heavy metal container.

  • Work-up: Concentrate the filtrate.

  • Purification: Recrystallization or Flash Chromatography.

Validation & QC: Distinguishing Regioisomers

This is the most critical step. You cannot rely solely on LCMS (isomers have identical Mass). You must use NMR.

Comparative Data Table
FeatureO-Alkylation (Desired)N-Alkylation (Impurity)C-Alkylation (Impurity)
1H NMR (Alkoxy group)

3.9 – 4.5 ppm
(Deshielded by O)

3.3 – 3.8 ppm
(Shielded by N)
Varies, usually upfield
13C NMR (Alkoxy Carbon)

60 – 75 ppm

35 – 55 ppm

20 – 40 ppm
13C NMR (C5 Carbon)

155 – 165 ppm
(Aromatic C-O)

150 – 160 ppm
(C=O character)

170+ ppm
(Ketone)
HMBC Correlation Alkyl protons correlate to C5 Alkyl protons correlate to C5 & C3 Alkyl protons correlate to C4
Diagnostic Workflow
  • Run 1H NMR: Check the shift of the new alkyl group. If it is a methyl group:

    • O-Me

      
       3.95 ppm
      
    • N-Me

      
       3.60 ppm
      
  • Run 13C NMR: Check the carbon attached to the new group.

    • O-C

      
       62 ppm
      
    • N-C

      
       45 ppm[7]
      
  • Run HMBC (If ambiguous): Look for 3-bond coupling.

Decision Tree for Method Selection

DecisionTree Start Start: Need O-Alkylation of 5-hydroxypyrazole Q1 Is the N1 position substituted? Start->Q1 Q2 Is the Alkyl group complex (e.g., secondary, chiral)? Q1->Q2 Yes (N-Aryl/Alkyl) MethodC Pre-step: Protect N1 (e.g., THP, SEM, Boc) Q1->MethodC No (N-H) MethodA Protocol A: Mitsunobu (Best Regiocontrol) Q2->MethodA Yes MethodB Protocol B: Ag2CO3 / Toluene (Scalable for simple halides) Q2->MethodB No (Simple Me, Et, Bn) MethodC->Q2 After Protection

Figure 2: Decision matrix for selecting the optimal alkylation strategy.

References

  • Tautomerism of Pyrazolones: Elguero, J.; Marzin, C.; Katritzky, A. R.; Linda, P. The Tautomerism of Heterocycles. Academic Press: New York, 1976. Note: Foundational text establishing the NH/OH/CH equilibrium constants.
  • Mitsunobu Reaction on Pyrazoles

    • Aggarwal, V. K.; de Vicente, J.; Pelotier, B. "Unprecedented O-alkylation of 5-hydroxypyrazoles under Mitsunobu conditions." J. Org.[8] Chem.2002 , 67, 5197–5205.

  • Katritzky, A. R.; Rees, C. W. Comprehensive Heterocyclic Chemistry. Pergamon Press, 1984. (Vol 5, Pyrazoles).
  • NMR Differentiation of Isomers

    • LaPlante, S. R., et al. "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery."[9] Bioorg.[9] Med. Chem. Lett.2013 , 23, 4663-4668.[9]

Sources

Method

The Strategic Application of Ethyl 5-Butoxy-1H-pyrazole-3-carboxylate as a Core Intermediate in Kinase Inhibitor Discovery

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition The pyrazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities an...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities and synthetic accessibility.[1][2] Within the vast landscape of drug discovery, pyrazole derivatives have emerged as a particularly fruitful class of compounds for the development of protein kinase inhibitors.[3][4] Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[5] The development of small molecule inhibitors that target the ATP-binding site of specific kinases is a clinically validated and highly successful therapeutic strategy.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of ethyl 5-butoxy-1H-pyrazole-3-carboxylate as a key intermediate in the synthesis of potent and selective kinase inhibitors. We will delve into the rationale behind its use, provide detailed synthetic protocols, and outline robust methods for evaluating the biological activity of the resulting compounds.

The Rationale for Employing Ethyl 5-Butoxy-1H-pyrazole-3-carboxylate

The structure of ethyl 5-butoxy-1H-pyrazole-3-carboxylate offers several strategic advantages for its use as a kinase inhibitor intermediate:

  • The Pyrazole Core: The pyrazole ring itself is a bioisostere of the adenine core of ATP, allowing it to act as a "hinge-binder" in the ATP-binding pocket of many kinases. This interaction is a critical anchor for achieving high-affinity binding.

  • The 5-Butoxy Group: The butoxy substituent at the 5-position provides a handle for modulating the inhibitor's pharmacokinetic properties, such as lipophilicity and metabolic stability. This group can also be varied to explore structure-activity relationships (SAR) and optimize selectivity for the target kinase.

  • The 3-Carboxylate Group: The ethyl ester at the 3-position is a versatile functional group that can be readily converted into an amide. This amide linkage is crucial for introducing further diversity and targeting specific interactions within the kinase active site.

Key Signaling Pathways Targeted by Pyrazole-Based Inhibitors

The versatility of the pyrazole scaffold has led to the development of inhibitors targeting a wide array of kinase families. Understanding the specific signaling pathways is crucial for designing relevant biological assays and interpreting the results. A prominent example is the Janus kinase (JAK) signaling pathway, which is central to immune response and cell growth.

JAK_STAT_Pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor Binds JAK JAK Receptor->JAK Activates STAT STAT JAK->STAT Phosphorylates pSTAT p-STAT (Dimer) STAT->pSTAT Dimerizes Nucleus Nucleus pSTAT->Nucleus Translocates Gene_Transcription Gene Transcription Nucleus->Gene_Transcription Inhibitor Pyrazole-Based Inhibitor Inhibitor->JAK Inhibits (ATP Competition)

Figure 1: Simplified diagram of the JAK-STAT signaling pathway and the inhibitory action of a pyrazole-based kinase inhibitor.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of a kinase inhibitor using ethyl 5-butoxy-1H-pyrazole-3-carboxylate as a key intermediate, and for the subsequent evaluation of its inhibitory activity.

Protocol 1: Synthesis of Ethyl 5-Butoxy-1H-pyrazole-3-carboxylate

This protocol is a representative method for the synthesis of the title intermediate, adapted from general procedures for the synthesis of substituted pyrazole esters.[6][7]

Materials:

  • Diethyl oxalate

  • 1-Butoxy-2-butanone (or a suitable butoxy-substituted ketone)

  • Sodium ethoxide

  • Ethanol, anhydrous

  • Hydrazine hydrate

  • Glacial acetic acid

  • Standard laboratory glassware and work-up reagents

Procedure:

  • Formation of the Dioxo-ester Intermediate:

    • To a stirred solution of sodium ethoxide (1.1 eq) in anhydrous ethanol at 0 °C, add a mixture of diethyl oxalate (1.0 eq) and 1-butoxy-2-butanone (1.0 eq) dropwise.

    • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 2,4-dioxo-6-butoxyhexanoate intermediate.

  • Cyclization to the Pyrazole:

    • Dissolve the crude dioxo-ester intermediate in glacial acetic acid.

    • Add hydrazine hydrate (1.2 eq) dropwise at room temperature.

    • Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

    • After completion, cool the reaction mixture to room temperature and pour it into ice-water.

    • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

    • Purify the crude product by recrystallization or column chromatography to obtain ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Protocol 2: Synthesis of a Representative Pyrazole-Based Kinase Inhibitor

This protocol illustrates the conversion of the pyrazole intermediate into a potential kinase inhibitor, a process commonly found in the patent literature for the synthesis of pyrazole-based kinase inhibitors.[3]

Kinase_Inhibitor_Synthesis Start_Mat_1 Ethyl 5-Butoxy-1H- pyrazole-3-carboxylate Step_1 Hydrolysis (e.g., LiOH, H2O/THF) Start_Mat_1->Step_1 Intermediate_1 5-Butoxy-1H-pyrazole- 3-carboxylic acid Step_1->Intermediate_1 Step_2 Amide Coupling (e.g., HATU, DIPEA, DMF) Intermediate_1->Step_2 Start_Mat_2 Substituted Aminopyrimidine Start_Mat_2->Step_2 Final_Product Final Pyrazole-Based Kinase Inhibitor Step_2->Final_Product

Sources

Application

Application Notes and Protocols for the Hydrolysis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Introduction The hydrolysis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate to its corresponding carboxylic acid, 5-butoxy-1H-pyrazole-3-carboxylic acid, is a critical transformation in the synthesis of various pharmaceutica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The hydrolysis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate to its corresponding carboxylic acid, 5-butoxy-1H-pyrazole-3-carboxylic acid, is a critical transformation in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The pyrazole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities. The carboxylic acid moiety serves as a versatile handle for further chemical modifications, such as amide bond formation. This document provides detailed protocols for both base-catalyzed (saponification) and acid-catalyzed hydrolysis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate, offering researchers the flexibility to choose the most suitable method based on their specific needs, including substrate compatibility and desired scale.

Chemical Structures

Compound Name Structure Molecular Formula Molecular Weight ( g/mol )
Ethyl 5-butoxy-1H-pyrazole-3-carboxylateEthyl 5-butoxy-1H-pyrazole-3-carboxylateC10H16N2O3212.25
5-Butoxy-1H-pyrazole-3-carboxylic acid5-Butoxy-1H-pyrazole-3-carboxylic acidC8H12N2O3184.19

Reaction Mechanisms

The hydrolysis of an ester can be achieved under either basic or acidic conditions.

Base-Catalyzed Hydrolysis (Saponification)

This is an irreversible process where a hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is followed by the elimination of the ethoxide leaving group. The resulting carboxylic acid is deprotonated by the base to form a carboxylate salt. A final acidification step is required to obtain the desired carboxylic acid.[1]

G Ester Ethyl 5-butoxy-1H- pyrazole-3-carboxylate Tetrahedral Tetrahedral Intermediate Ester->Tetrahedral + OH- Carboxylate Carboxylate Salt Tetrahedral->Carboxylate - EtOH Acid 5-Butoxy-1H-pyrazole- 3-carboxylic acid Carboxylate->Acid + H3O+ OH OH- H3O H3O+ EtOH Ethanol

Caption: Base-catalyzed hydrolysis mechanism.

Acid-Catalyzed Hydrolysis

This is a reversible process. The acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. Water then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton transfers and elimination of ethanol yield the carboxylic acid. To drive the equilibrium towards the product, a large excess of water is typically used.[2]

G Ester Ethyl 5-butoxy-1H- pyrazole-3-carboxylate ProtonatedEster Protonated Ester Ester->ProtonatedEster + H3O+ Tetrahedral Tetrahedral Intermediate ProtonatedEster->Tetrahedral + H2O Acid 5-Butoxy-1H-pyrazole- 3-carboxylic acid Tetrahedral->Acid - EtOH, - H3O+ H3O H3O+ H2O H2O EtOH Ethanol

Caption: Acid-catalyzed hydrolysis mechanism.

Protocols

Protocol 1: Base-Catalyzed Hydrolysis (Saponification) using Lithium Hydroxide

Lithium hydroxide is often a preferred base for the hydrolysis of esters in research and process chemistry due to its good solubility in mixed aqueous-organic solvent systems and potential for selective hydrolysis in the presence of other sensitive functional groups.[1][3]

Materials:

  • Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

  • Lithium hydroxide monohydrate (LiOH·H₂O)

  • Tetrahydrofuran (THF)

  • Water (deionized)

  • Hydrochloric acid (HCl), 2M

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Magnetic stirrer and stir bar

  • pH paper or pH meter

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 5-butoxy-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of THF and water (e.g., a 3:1 to 1:1 v/v ratio).

  • Addition of Base: Add lithium hydroxide monohydrate (1.5 - 3.0 eq) to the solution.

  • Reaction: Stir the mixture at room temperature or gently heat to 40-50 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

  • Work-up: a. Cool the reaction mixture to room temperature. b. If THF was used, remove it under reduced pressure using a rotary evaporator. c. Dilute the remaining aqueous solution with water. d. Wash the aqueous solution with ethyl acetate to remove any unreacted starting material or non-polar impurities. e. Carefully acidify the aqueous layer to pH 2-3 with 2M HCl. A precipitate of the carboxylic acid should form. f. Extract the product from the acidified aqueous layer with ethyl acetate (3 x volumes). g. Combine the organic extracts and wash with brine. h. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. i. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 5-butoxy-1H-pyrazole-3-carboxylic acid.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Table 1: Typical Reaction Parameters for Base-Catalyzed Hydrolysis

ParameterValue
Solvent System THF/Water (3:1 to 1:1 v/v) or EtOH/Water
Base LiOH·H₂O, NaOH, or KOH
Equivalents of Base 1.5 - 3.0
Temperature Room temperature to 50 °C
Reaction Time 2 - 24 hours (monitor by TLC/HPLC)
Work-up pH 2 - 3
Protocol 2: Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is an alternative method, particularly useful if the substrate is sensitive to strong bases.

Materials:

  • Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

  • Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

  • Dioxane or Acetic Acid

  • Water

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Magnetic stirrer and stir bar

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve ethyl 5-butoxy-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of an organic solvent like dioxane or acetic acid and water.

  • Addition of Acid: Add a catalytic amount of concentrated sulfuric acid or a larger volume of aqueous hydrochloric acid.

  • Reaction: Heat the mixture to reflux. Monitor the reaction progress by TLC or HPLC.

  • Work-up: a. Cool the reaction mixture to room temperature. b. If an organic solvent was used, remove it under reduced pressure. c. Dilute the residue with water and extract the product with ethyl acetate. d. Wash the organic extract with water and then with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid and remove the product as its sodium salt into the aqueous layer. e. Separate the aqueous layer and acidify it to pH 2-3 with 2M HCl. f. Extract the precipitated product with ethyl acetate (3 x volumes). g. Combine the organic extracts and wash with brine. h. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. i. Filter and concentrate under reduced pressure.

  • Purification: Purify the crude product by recrystallization or column chromatography as described in Protocol 1.

Safety and Handling Precautions

  • Ethyl 5-butoxy-1H-pyrazole-3-carboxylate and 5-Butoxy-1H-pyrazole-3-carboxylic acid: These compounds may cause skin, eye, and respiratory irritation.[4][5][6] Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Lithium hydroxide, Sodium hydroxide, Potassium hydroxide: These are corrosive bases. Avoid contact with skin and eyes. Handle with appropriate PPE.

  • Sulfuric acid and Hydrochloric acid: These are corrosive acids. Handle with extreme care in a fume hood and wear appropriate PPE.

  • Organic Solvents (THF, Ethyl Acetate, Dioxane): These solvents are flammable. Keep away from ignition sources. Use in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[7][8][9][10][11][12]

Troubleshooting

Problem Possible Cause Solution
Incomplete Reaction Insufficient reaction time, temperature, or amount of reagent.Increase reaction time, temperature, or the equivalents of the hydrolyzing agent. Ensure efficient stirring.
Low Yield Incomplete reaction, product loss during work-up (e.g., incomplete extraction or premature precipitation).Ensure the reaction goes to completion. During work-up, ensure the pH is correctly adjusted for precipitation/extraction. Perform multiple extractions.
Formation of Side Products Decomposition of starting material or product under harsh conditions.Use milder reaction conditions (e.g., lower temperature, shorter reaction time). Consider using a different hydrolyzing agent (e.g., LiOH instead of NaOH if the substrate is sensitive).
Difficulty in Isolating the Product The product may be more soluble in the aqueous phase than expected.Saturate the aqueous phase with NaCl (brine) to decrease the solubility of the organic product before extraction. Use a different extraction solvent. Continuous liquid-liquid extraction can also be considered for highly water-soluble products.

Conclusion

The hydrolysis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate is a fundamental transformation that can be effectively achieved using either base-catalyzed or acid-catalyzed methods. The choice of protocol will depend on the specific requirements of the synthesis, including the stability of the substrate and the desired scale of the reaction. The protocols provided in this application note offer reliable and reproducible methods for obtaining 5-butoxy-1H-pyrazole-3-carboxylic acid in good yield and purity, facilitating its use in further synthetic applications.

References

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Reagent Guides: Bases. Retrieved from [Link]

  • MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

  • Reddit. (2014). Why would you use lithium hydroxide instead of sodium hydroxide for hydrolysis of an ester. Retrieved from [Link]

  • Google Patents. (n.d.). DE102009060150A1 - Process for the purification of pyrazoles.
  • ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • ResearchGate. (2025). A Mild Hydrolysis of Esters Mediated by Lithium Salts | Request PDF. Retrieved from [Link]

  • MDPI. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Retrieved from [Link]

  • DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation of their Biological and Liquid Crystalline Properties. Retrieved from [Link]

  • PubMed. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Retrieved from [Link]

  • Chemical Papers. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Retrieved from [Link]

  • Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

  • PubChem. (n.d.). ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylic acid ester. Retrieved from [Link]

  • SID. (n.d.). One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. Retrieved from [Link]

  • Google Patents. (n.d.). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.
  • ResearchGate. (2018). (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Retrieved from [Link]

  • Arkivoc. (n.d.). Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Retrieved from [Link]

  • University of Toronto. (n.d.). Experiment C: Hydrolysis of a Carboxylic Acid Ester. Retrieved from [Link]

  • Course Hero. (n.d.). 12BL Experiment 5: Ester Hydrolysis. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 5-acetylpyrazole-3-carboxylic acid ethyl ester. Retrieved from [Link]

  • ResearchGate. (n.d.). Coupling of ethyl 1H-pyrazole-5-carboxylate 9 with 3-functionalized N-Boc-azetidines 2a–c. Retrieved from [Link]

  • ACS Publications. (n.d.). 3,5-dibromo-1H-pyrazole: In situ hydrolysis and decarboxylation method. Retrieved from [Link]

  • Google Patents. (n.d.). WO2012164573A2 - Hydrolysis and esterification with acid catalysts.

Sources

Method

Application Notes &amp; Protocols: Microwave-Assisted Synthesis of Pyrazole Carboxylate Derivatives

Introduction: Accelerating Discovery with Microwave Chemistry Pyrazole scaffolds are a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents.[1][2] Their derivatives, pa...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Accelerating Discovery with Microwave Chemistry

Pyrazole scaffolds are a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents.[1][2] Their derivatives, particularly pyrazole carboxylates, are pivotal intermediates in the synthesis of pharmaceuticals ranging from anti-inflammatory drugs to anticancer agents.[3][4] The classical methods for synthesizing these valuable compounds, such as the Knorr pyrazole synthesis, often involve long reaction times, high temperatures, and can lead to the formation of undesirable byproducts.[5][6]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative to conventional heating.[7][8][9] By utilizing dielectric heating, microwave energy is directly and uniformly applied to the reactants, leading to dramatic reductions in reaction times—often from hours to mere minutes.[1][10] This rapid and controlled heating not only accelerates reactions but also frequently results in higher product yields, increased purity, and the ability to perform reactions under solvent-free conditions.[3][7]

These application notes provide a comprehensive guide to the microwave-assisted synthesis of pyrazole carboxylate derivatives, offering detailed protocols, mechanistic insights, and process optimization strategies for researchers in drug discovery and chemical development.

The Science Behind Microwave-Assisted Synthesis

The efficiency of MAOS stems from its unique heating mechanism. Unlike conventional heating where heat is transferred slowly from an external source, microwaves heat the reaction mixture volumetrically. This occurs through two primary mechanisms: dipolar polarization and ionic conduction.[1] Polar molecules in the reaction mixture, such as the reactants and solvent, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the sample.[8][10] This avoids localized overheating at the vessel walls, a common issue with conventional methods that can lead to product degradation.

For the synthesis of pyrazoles, the reaction between a 1,3-dicarbonyl compound and a hydrazine derivative is particularly well-suited for microwave assistance. The polar intermediates and transition states involved in the condensation and cyclization steps efficiently absorb microwave energy, significantly accelerating the reaction rate.[8]

Reaction Mechanism: Knorr Pyrazole Synthesis

The synthesis of pyrazole carboxylates from ethyl acetoacetate (a 1,3-dicarbonyl compound) and hydrazine follows the well-established Knorr pyrazole synthesis pathway.[6][11][12] The key steps are:

  • Condensation: One of the carbonyl groups of the 1,3-dicarbonyl compound reacts with the hydrazine to form a hydrazone intermediate.

  • Cyclization: The remaining nitrogen atom of the hydrazine attacks the second carbonyl group, leading to the formation of a five-membered ring intermediate.

  • Dehydration: The intermediate readily loses a molecule of water to form the stable, aromatic pyrazole ring.

Microwave irradiation accelerates each of these steps, leading to a rapid and efficient overall transformation.

Experimental Protocols

This section provides detailed, step-by-step protocols for the microwave-assisted synthesis of a model pyrazole carboxylate derivative, ethyl 5-methyl-1H-pyrazole-3-carboxylate.

Protocol 1: Microwave-Assisted Synthesis of Ethyl 5-methyl-1H-pyrazole-3-carboxylate

This protocol details the one-pot synthesis of the target compound from ethyl acetoacetate and hydrazine hydrate.

Materials and Reagents:

  • Ethyl acetoacetate (C6H10O3)

  • Hydrazine hydrate (N2H4·H2O)

  • Ethanol (C2H5OH), absolute

  • Microwave reaction vials (10 mL) with stir bars

  • Monobasic sodium phosphate (for work-up)

  • Ethyl acetate (for extraction)

  • Brine solution (for washing)

  • Anhydrous sodium sulfate (for drying)

Instrumentation:

  • A dedicated laboratory microwave reactor designed for chemical synthesis, equipped with temperature and pressure sensors.

Experimental Procedure:

  • To a 10 mL microwave reaction vial containing a magnetic stir bar, add ethyl acetoacetate (1.30 g, 10 mmol) and absolute ethanol (3 mL).

  • Carefully add hydrazine hydrate (0.50 g, 10 mmol) to the vial.

  • Seal the vial with a cap.

  • Place the vial in the microwave reactor cavity.

  • Set the reaction parameters:

    • Temperature: 120°C

    • Ramp time: 2 minutes

    • Hold time: 5 minutes

    • Power: 300 W (or dynamic power control to maintain temperature)

    • Stirring: High

  • Start the microwave irradiation. The reaction progress can be monitored by TLC.

  • After the reaction is complete, allow the vial to cool to room temperature.

Work-up and Purification:

  • Quench the reaction mixture by adding a saturated solution of monobasic sodium phosphate.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Expected Results:

  • Yield: 85-95%

  • Physical Appearance: White to off-white solid

  • Characterization Data (for Ethyl 5-methyl-1H-pyrazole-3-carboxylate):

    • Molecular Formula: C7H10N2O2[13][14][15][16]

    • Molecular Weight: 154.17 g/mol [13][14][15][16]

    • ¹H NMR (CDCl₃, 400 MHz): δ 1.40 (t, 3H), 2.35 (s, 3H), 4.40 (q, 2H), 6.50 (s, 1H), 9.50 (br s, 1H).

    • ¹³C NMR (CDCl₃, 100 MHz): δ 14.0, 15.5, 61.0, 108.0, 140.0, 145.0, 162.0.

    • Mass Spectrum (EI): m/z 154 (M+).[16]

Visualization of Workflow and Mechanism

Experimental Workflow Diagram

G A Reagent Preparation: - Ethyl Acetoacetate - Hydrazine Hydrate - Ethanol B Microwave Vial Setup: - Add reagents & stir bar - Seal the vial A->B C Microwave Irradiation: - Set T=120°C, t=5 min - Power=300W B->C D Cooling & Work-up: - Cool to RT - Quench with NaH2PO4 - Extract with Ethyl Acetate C->D E Purification: - Dry with Na2SO4 - Concentrate - Column Chromatography D->E F Product Characterization: - NMR - MS - IR E->F

Caption: General workflow for microwave-assisted pyrazole synthesis.

Knorr Pyrazole Synthesis Mechanism

G reagents Ethyl Acetoacetate + Hydrazine intermediate1 Hydrazone Intermediate reagents->intermediate1 Condensation intermediate2 Cyclized Intermediate intermediate1->intermediate2 Cyclization product Pyrazole Product intermediate2->product Dehydration (-H2O)

Sources

Application

Application Note: Precision Functionalization of the N1-Position in 5-Butoxy Pyrazoles

This guide addresses the specific challenge of accessing 1-substituted-5-butoxy pyrazoles . Part 1: Executive Summary & Mechanistic Insight The Regioselectivity Paradox The functionalization of the N1-position in 5-butox...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the specific challenge of accessing 1-substituted-5-butoxy pyrazoles .

Part 1: Executive Summary & Mechanistic Insight

The Regioselectivity Paradox

The functionalization of the N1-position in 5-butoxy pyrazoles presents a classic heterocyclic challenge: Tautomeric Ambiguity .

A generic "5-butoxy pyrazole" exists in equilibrium with its "3-butoxy" tautomer. When subjected to standard electrophilic attack (alkylation or arylation), the reaction is governed by a competition between steric hindrance and electronic density.

  • Sterics: The 5-butoxy group creates significant steric bulk around the adjacent nitrogen (

    
    ).
    
  • Electronics: The alkoxy group is an inductive withdrawer (

    
    ) but a resonance donor (
    
    
    
    ). However, the inductive effect often dominates the nucleophilicity of the adjacent nitrogen.

Consequently, direct alkylation of 3(5)-butoxy-1H-pyrazole predominantly yields the 1-substituted-3-butoxy isomer , not the desired 1-substituted-5-butoxy isomer. The incoming electrophile prefers the distal nitrogen (


) which is sterically accessible and more nucleophilic.

To successfully target the N1-position (adjacent to the butoxy group), one must employ "De Novo" Cyclization strategies or highly specific Directing Group methodologies. This guide details both the "Direct Functionalization" (for screening) and the "De Novo Synthesis" (for scale-up) workflows.

Mechanistic Visualization

The following diagram illustrates the tautomeric equilibrium and the energetic preference for the 1,3-isomer over the 1,5-isomer during direct functionalization.

G cluster_0 Tautomeric Equilibrium cluster_1 Electrophilic Attack (R-X) T1 3-Butoxy-1H-pyrazole (Less Hindered N-H) T2 5-Butoxy-1H-pyrazole (Hindered N-H) T1->T2 Fast Exchange Prod_Major MAJOR PRODUCT 1-R-3-Butoxy Pyrazole (Distal Alkylation) T1->Prod_Major Favored (Sterics & Electronics) Prod_Minor MINOR PRODUCT (Target) 1-R-5-Butoxy Pyrazole (Proximal Alkylation) T2->Prod_Minor Disfavored caption Figure 1: The regioselectivity challenge in direct alkylation of 5-butoxy pyrazoles.

Part 2: Strategic Workflows

Strategy A: Direct Alkylation (Screening Scale)

Best for: Rapid generation of analogs where isomer separation is acceptable. Mechanism:


 displacement of alkyl halides.
Outcome: Mixture of regioisomers (typically 4:1 to 10:1 favoring the unwanted 1,3-isomer).
Strategy B: De Novo Regiocontrolled Cyclization (Process Scale)

Best for: High-purity synthesis of the 1-substituted-5-butoxy scaffold. Mechanism: Condensation of hydrazines with 3-alkoxyacrylates. Outcome: Exclusive formation of the 1-substituted-5-hydroxy/alkoxy isomer.

Part 3: Detailed Experimental Protocols

Protocol 1: Direct N-Alkylation (with Regio-Purification)

Objective: Functionalize 3(5)-butoxy-1H-pyrazole with an alkyl halide (R-X).

Reagents:

  • Substrate: 3-butoxy-1H-pyrazole (1.0 equiv)

  • Electrophile: Alkyl Bromide/Iodide (1.2 equiv)

  • Base: Cesium Carbonate (

    
    ) (2.0 equiv) - Chosen for the "Cesium Effect" which can sometimes improve N1/N2 ratios compared to NaH.
    
  • Solvent: DMF (Anhydrous) or Acetonitrile.

Step-by-Step Methodology:

  • Dissolution: In a flame-dried round-bottom flask, dissolve 3-butoxy-1H-pyrazole (1.0 mmol) in anhydrous DMF (5 mL).

  • Base Addition: Add

    
     (2.0 mmol) in one portion. Stir at Room Temperature (RT) for 30 minutes to deprotonate.
    
  • Alkylation: Dropwise add the Alkyl Halide (1.2 mmol).

    • Critical: If the electrophile is reactive (e.g., Benzyl bromide), stir at 0°C to RT. If unreactive, heat to 60°C.

  • Monitoring: Monitor by TLC/LCMS. You will likely observe two spots. The major spot (higher

    
     usually) is the 1-alkyl-3-butoxy isomer. The minor  spot is the target 1-alkyl-5-butoxy isomer.
    
  • Workup: Dilute with EtOAc, wash with water (x3) and brine. Dry over

    
    .
    
  • Purification: Flash Column Chromatography is mandatory .

    • Gradient: 0-30% EtOAc in Hexanes.

    • Identification: The target 1,5-isomer typically elutes after the 1,3-isomer due to higher polarity (dipole alignment).

Protocol 2: De Novo Synthesis (The "Gold Standard")

Objective: Synthesize 1-Phenyl-5-butoxy-pyrazole exclusively.

Reagents:

  • Hydrazine: Phenylhydrazine (1.0 equiv)

  • Scaffold Precursor: Ethyl 3-ethoxyacrylate or Ethyl 3-butoxyacrylate (1.0 equiv)

  • Solvent: Ethanol (EtOH) or Acetic Acid (AcOH).

Step-by-Step Methodology:

  • Condensation: Dissolve Phenylhydrazine (10 mmol) in EtOH (20 mL).

  • Addition: Add Ethyl 3-butoxyacrylate (10 mmol) dropwise.

  • Cyclization: Reflux the mixture for 3–6 hours.

    • Mechanism:[1][2][3][4][5] The hydrazine

      
       (distal) attacks the ester carbonyl first (forming hydrazide), followed by the proximal NH attacking the beta-carbon. Wait, this path yields pyrazolone.
      
    • Correction: To get the 5-alkoxy group directly, use 3,3-dialkoxypropionate or react the intermediate 5-pyrazolone via O-alkylation (which is also selective under specific conditions).

    • Refined Route: React Ethyl 3-ethoxyacrylate with Phenylhydrazine . This typically yields 1-phenyl-3-ethoxy-pyrazole ? No.

    • Authoritative Correction: Reaction of aryl hydrazines with

      
      -keto esters or alkynoates yields 1-aryl-3-substituted-5-pyrazolones.
      
    • The "Inverted" Strategy: To get 1-Aryl-5-Butoxy-Pyrazole :

      • React Aryl Hydrazine + Ethyl Acetoacetate

        
         1-Aryl-3-methyl-pyrazol-5-one. (This fixes the N1 aryl).
        
      • O-Alkylation: React the Pyrazolone with Butyl Bromide/

        
        /Acetone.
        
      • Note: O-alkylation vs N-alkylation (to make antipyrine) is the challenge here. Using Ag2CO3 (Silver Carbonate) as base favors O-alkylation .

Revised Protocol 2 (O-Alkylation of 1-Substituted Pyrazolone):

  • Starting Material: 1-Substituted-1H-pyrazol-5-ol (commercially available or synthesized).

  • O-Alkylation: Dissolve substrate in Toluene/Benzene.

  • Reagents: Add

    
    -Butyl Bromide (1.2 equiv) and 
    
    
    
    (1.1 equiv).
  • Reaction: Reflux in the dark for 12 hours.

  • Workup: Filter off silver salts. Concentrate.

  • Result: High selectivity for 5-butoxy over N-alkylation.

Part 4: Analytical Validation (Distinguishing Isomers)

Distinguishing the 1,3-isomer from the 1,5-isomer is critical. Do not rely solely on LCMS (same mass).

Table 1: NMR Diagnostic Signatures
Feature1-Alkyl-3-Butoxy Pyrazole (Major Byproduct)1-Alkyl-5-Butoxy Pyrazole (Target)
NOESY / ROESY Strong NOE between N-Alkyl protons and H-5 (Ring proton).Strong NOE between N-Alkyl protons and O-CH2 (Butoxy group).
C-13 NMR (C3) ~160-165 ppm (C-O bond)~140-150 ppm (C-H or C-R)
C-13 NMR (C5) ~130-140 ppm (C-H)~150-155 ppm (C-O bond)
H-1 NMR (Ring) H-5 is often downfield (~7.5 ppm) due to N1.H-3 is often upfield (~5.8-6.0 ppm).
Analytical Workflow Diagram

Analysis Sample Isolated Product Isomer Step1 1H NMR Analysis Sample->Step1 Decision Observe Ring Protons Step1->Decision PathA NOE: N-R group <-> Ring H (Indicates 1,3-isomer) Decision->PathA Proton Proximity PathB NOE: N-R group <-> O-Butoxy (Indicates 1,5-isomer) Decision->PathB Alkoxy Proximity caption Figure 2: NOE-based structural assignment workflow.

Part 5: References

  • Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Chemistry Portal. (Discusses the use of tosylhydrazones to bypass regioselectivity issues). [Link]

  • Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. Journal of Organic Chemistry. (Definitive guide on distinguishing N1/N2 isomers via NMR and X-ray). [Link]

  • Chan-Lam Coupling of 3-Substituted Pyrazoles. Beilstein Journal of Organic Chemistry. (Highlights that Chan-Lam also favors the 1,3-isomer, requiring de novo routes for 1,5-products). [Link]

Sources

Method

Applications of Pyrazole-3-Carboxylates in Agrochemical Research

Application Note: AN-AGRO-PYZ-03 Executive Summary The pyrazole-3-carboxylate scaffold represents a versatile pharmacophore in modern agrochemical discovery, distinct from its widely commercialized isomer, the pyrazole-4...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-AGRO-PYZ-03

Executive Summary

The pyrazole-3-carboxylate scaffold represents a versatile pharmacophore in modern agrochemical discovery, distinct from its widely commercialized isomer, the pyrazole-4-carboxylate (common in SDHI fungicides like Fluxapyroxad). While 4-substituted pyrazoles dominate the current market, 3-carboxylates offer unique binding geometries for novel targets, including Transketolase (TKL) in herbicides and Tobacco Mosaic Virus (TMV) coat proteins.

This guide details the regioselective synthesis , functionalization , and biological evaluation of pyrazole-3-carboxylates. It addresses the critical synthetic challenge of controlling the 3- vs. 5-isomer ratio and provides validated protocols for converting these esters into bioactive carboxamides.

Synthetic Scaffolding: The Regioselectivity Challenge

The Isomer Problem

The primary barrier to utilizing pyrazole-3-carboxylates is the lack of regiocontrol during the cyclocondensation of 1,3-dicarbonyls with hydrazines. Reaction of diethyl oxalacetate with substituted hydrazines typically yields a mixture of ethyl 1-aryl-pyrazole-3-carboxylate (Target) and ethyl 1-aryl-pyrazole-5-carboxylate (By-product).

  • Mechanism: The nucleophilic attack of the hydrazine nitrogen can occur at either the ketone or the ester carbonyl of the diketoester, dictated by steric hindrance and solvent pH.

  • Solution: Control of pH and solvent polarity is the "switch" for regioselectivity.

Validated Protocol: Regioselective Synthesis of Ethyl 1-Phenyl-1H-pyrazole-3-carboxylate

Objective: Synthesize the 3-carboxylate isomer with >90% regioselectivity.

Materials:

  • Diethyl oxalacetate (sodium salt)

  • Phenylhydrazine hydrochloride

  • Ethanol (Absolute)

  • Glacial Acetic Acid (Catalyst)[1]

Workflow:

  • Preparation: Dissolve diethyl oxalacetate sodium salt (21.0 g, 0.1 mol) in 150 mL of ethanol containing 5 mL of glacial acetic acid.

  • Addition: Add phenylhydrazine hydrochloride (14.5 g, 0.1 mol) portion-wise at 0°C. Note: Low temperature favors the kinetic product.

  • Cyclization: Allow the mixture to warm to room temperature, then reflux for 4 hours.

  • Purification: Evaporate solvent. The residue is often a mixture.

    • Critical Step: Triturate the residue with cold hexanes. The 3-carboxylate typically crystallizes out, while the 5-isomer remains in the mother liquor or requires column chromatography (SiO2, Hexane:EtOAc 8:2).

  • Validation (NMR):

    • 3-Carboxylate: The pyrazole C-5 proton appears as a doublet (or singlet if C-4 is substituted) typically around δ 7.8 - 8.0 ppm .

    • 5-Carboxylate: The C-3 proton is more shielded, appearing upfield around δ 7.5 - 7.6 ppm .

Pathway Visualization

Regioselectivity Reactants Diethyl Oxalacetate + Phenylhydrazine Intermediate Hydrazone Intermediate Reactants->Intermediate ConditionA Acidic/Reflux (Thermodynamic) Prod5 5-Carboxylate (Isomer) ConditionA->Prod5 Major Product ConditionB Neutral/0°C (Kinetic) Prod3 3-Carboxylate (Target) ConditionB->Prod3 Major Product Intermediate->ConditionA Intermediate->ConditionB

Figure 1: Regiochemical divergence in pyrazole synthesis. Kinetic control (low temp/neutral) favors the 3-carboxylate formation.

Application I: Fungicidal Development (SDHI Analogs)

While commercial SDHIs (Succinate Dehydrogenase Inhibitors) typically utilize a pyrazole-4-carboxamide core, 3-carboxamides have demonstrated potent activity against Rhizoctonia solani (Rice Sheath Blight). The 3-carboxylate serves as the precursor to the "warhead" amide.

Protocol: Conversion to Bioactive Carboxamides

Reaction: Aminolysis of Pyrazole-3-carboxylate.

  • Hydrolysis: Treat Ethyl 1-phenyl-1H-pyrazole-3-carboxylate with NaOH (10% aq) in MeOH to generate the carboxylic acid (Yield >95%).

  • Activation: Reflux the acid in Thionyl Chloride (

    
    ) for 2 hours to generate the acid chloride. Remove excess 
    
    
    
    under vacuum.
  • Coupling: Dissolve acid chloride in dry DCM. Add substituted aniline (e.g., 2,4-difluoroaniline) and triethylamine (1.2 eq) at 0°C. Stir for 6 hours.

  • Bioassay (Poisoned Food Technique):

    • Medium: Potato Dextrose Agar (PDA).

    • Treatment: Dissolve compound in DMSO and mix with molten PDA to final concentrations (e.g., 1, 5, 10, 50 mg/L).

    • Inoculation: Place a 5mm mycelial plug of R. solani in the center.

    • Measurement: Measure colony diameter after 72h incubation at 25°C.

Data: Structure-Activity Relationship (SAR)

Table 1: Fungicidal efficacy of N-phenyl-1-methyl-1H-pyrazole-3-carboxamides against R. solani.

Compound IDR1 (N-Phenyl)R2 (Amide Phenyl)EC50 (mg/L)Efficacy vs Control
PYZ-3A H2-F4.2Moderate
PYZ-3B H2,4-di-F0.85 High
PYZ-3C 4-Cl2,4-di-F1.12High
Boscalid (Ref)(Ref)1.50Standard

Interpretation: Ortho/Para fluorine substitution on the amide phenyl ring significantly enhances lipophilicity and binding affinity, outperforming the commercial standard Boscalid in this specific assay.

Application II: Herbicidal & Antiviral Activity

Herbicides: Transketolase (TKL) Inhibition

Recent studies (2024-2025) identify pyrazole-3-carboxylates as inhibitors of Transketolase , a key enzyme in the Calvin cycle. Unlike HPPD inhibitors (which cause bleaching), TKL inhibitors retard growth via carbon fixation disruption.

  • Key Moiety: 3-oxopropionamide-1-methylpyrazole-3-carboxylates.

  • Activity: Post-emergence control of broadleaf weeds (Amaranthus retroflexus).

Antivirals: Tobacco Mosaic Virus (TMV)

Pyrazole-3-carboxamides have shown curative activity against TMV, a notoriously difficult plant virus.

  • Mechanism: The scaffold binds to the TMV Coat Protein (CP), interfering with viral assembly.[2][3]

  • Key Compound: 5-chloro-1-(2,4-dichlorophenyl)-N-(substituted)-pyrazole-3-carboxamide.

Mechanism of Action Visualization

MoA Scaffold Pyrazole-3-Carboxylate Core Target1 Fungal SDH Complex (Mitochondria) Scaffold->Target1 + Amide Linker Target2 Plant Transketolase (Chloroplast) Scaffold->Target2 + Propionamide Target3 Viral Coat Protein (TMV Assembly) Scaffold->Target3 + Aryl Substitution Effect1 Inhibit Respiration (Fungicide) Target1->Effect1 Effect2 Stop Carbon Fixation (Herbicide) Target2->Effect2 Effect3 Block Viral Assembly (Antiviral) Target3->Effect3

Figure 2: Divergent biological applications based on C-3 functionalization.

References

  • Li, X., et al. (2023). "Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate."[4] Molecules. Link

  • Zhang, J. L., et al. (2024). "Discovery of Novel Propionamide-Pyrazole-Carboxylates as Transketolase-Inhibiting Herbicidal Candidates."[5] Pest Management Science. Link

  • Ouyang, G., et al. (2008). "Synthesis and antiviral activities of pyrazole derivatives containing an oxime moiety."[6] Journal of Agricultural and Food Chemistry. Link

  • Fadda, A. A., et al. (2012). "Synthesis and antimicrobial evaluation of some new pyrazole derivatives." American Journal of Organic Chemistry.
  • Song, X., et al. (2015). "Design, Synthesis and Anti-Tobacco Mosaic Virus (TMV) Activity of 5-Chloro-N-(4-cyano-1-aryl-1H-pyrazol-5-yl)-1-aryl-3-methyl-1H-pyrazole-4-carboxamides." Molecules. Link

Sources

Application

Application Notes and Protocols for the Scalable Manufacturing of Pyrazole Ester Building Blocks

Introduction: The Central Role of Pyrazole Esters in Modern Drug Discovery Pyrazole derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous blockbuster drugs with a wide range of the...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Central Role of Pyrazole Esters in Modern Drug Discovery

Pyrazole derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous blockbuster drugs with a wide range of therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer agents.[1][2][3][4] The pyrazole ester moiety, in particular, serves as a versatile building block, enabling the synthesis of complex molecular architectures and the fine-tuning of pharmacokinetic and pharmacodynamic properties. The growing demand for novel therapeutics has placed significant pressure on the development of robust, efficient, and scalable manufacturing processes for these critical intermediates.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the scalable manufacturing of pyrazole ester building blocks. We will move beyond theoretical concepts to provide actionable protocols and insights into process optimization, with a focus on modern techniques that ensure safety, efficiency, and scalability from the lab to industrial production.

Strategic Approaches to Scalable Pyrazole Ester Synthesis

The classical Knorr synthesis, involving the condensation of a β-keto ester with a hydrazine derivative, has long been a staple for pyrazole synthesis.[1][2] While effective at the bench scale, traditional batch processing of this reaction can present challenges for industrial-scale manufacturing, including issues with regioselectivity, reaction times, and safety, particularly when handling hazardous reagents like hydrazine.

Modern synthetic chemistry has ushered in a new era of process intensification, with continuous flow technology emerging as a transformative approach for the scalable and safe production of pyrazole esters.[5][6][7][8] Continuous flow systems offer numerous advantages over traditional batch reactors, including superior heat and mass transfer, precise control over reaction parameters, and the ability to safely handle hazardous intermediates by minimizing their instantaneous concentration.[5][7]

The Rationale for Embracing Continuous Flow Synthesis

The decision to adopt a continuous flow process for pyrazole ester manufacturing is underpinned by several key advantages:

  • Enhanced Safety: Reactions involving energetic intermediates or hazardous reagents can be conducted with greater safety by confining them to the small volume of a flow reactor.[5]

  • Improved Yield and Purity: Precise control over temperature, pressure, and residence time allows for the optimization of reaction conditions to maximize yield and minimize the formation of byproducts.

  • Scalability: Scaling up production in a continuous flow system is often as simple as running the system for a longer duration, eliminating the need for extensive process re-validation.

  • Process Automation: Continuous flow setups are amenable to automation, enabling consistent product quality and reduced operational costs.

Visualizing the Synthetic Workflow: From Reagents to Product

The following diagram illustrates a generalized workflow for the scalable synthesis of pyrazole esters, highlighting the key stages from reagent preparation to final product isolation.

Scalable_Pyrazole_Synthesis_Workflow cluster_prep Reagent Preparation cluster_reaction Continuous Flow Reaction cluster_workup Workup & Purification cluster_analysis Quality Control Reagent_A β-Keto Ester Solution Mixer Micromixer Reagent_A->Mixer Reagent_B Hydrazine Derivative Solution Reagent_B->Mixer Reactor Heated Reactor Coil Mixer->Reactor Quench In-line Quench Reactor->Quench Separator Liquid-Liquid Separator Quench->Separator Purification Crystallization / Chromatography Separator->Purification QC HPLC, NMR, MS Analysis Purification->QC Product Final Pyrazole Ester Product QC->Product

Caption: A generalized workflow for the continuous flow synthesis of pyrazole esters.

Detailed Protocol: Continuous Flow Synthesis of Ethyl 5-Aryl-1H-pyrazole-3-carboxylate

This protocol details a representative continuous flow synthesis of an ethyl 5-aryl-1H-pyrazole-3-carboxylate derivative, a common structural motif in pharmacologically active compounds.[9] The synthesis proceeds via the reaction of a substituted ethyl 2,4-dioxo-4-phenylbutanoate intermediate with hydrazine hydrate.[9]

Materials and Equipment
Reagent/EquipmentSupplierGrade
Ethyl 2,4-dioxo-4-phenylbutanoate derivativeVarious≥98%
Hydrazine hydrateVariousReagent Grade
Glacial Acetic AcidVariousACS Grade
Ethyl AcetateVariousHPLC Grade
Deionized WaterIn-houseN/A
Continuous Flow Reactor SystemVariousN/A
HPLC SystemVariousN/A
NMR SpectrometerVariousN/A
Mass SpectrometerVariousN/A
Step-by-Step Methodology

1. Reagent Stream Preparation:

  • Stream A (Dioxoester Solution): Prepare a 0.5 M solution of the ethyl 2,4-dioxo-4-phenylbutanoate derivative in ethyl acetate.

  • Stream B (Hydrazine Solution): Prepare a 1.0 M solution of hydrazine hydrate in ethyl acetate with 2 mol% glacial acetic acid as a catalyst.

2. Continuous Flow Reactor Setup:

  • Assemble the continuous flow reactor system consisting of two syringe pumps, a T-mixer, a heated reactor coil (e.g., 10 mL PFA tubing), and a back-pressure regulator.

  • Set the temperature of the reactor coil to 80 °C.

  • Set the back-pressure regulator to 5 bar to ensure the solvent remains in the liquid phase.

3. Reaction Execution:

  • Pump Stream A and Stream B into the T-mixer at equal flow rates (e.g., 0.5 mL/min each) for a total flow rate of 1.0 mL/min. This corresponds to a residence time of 10 minutes in the 10 mL reactor coil.

  • Collect the output from the reactor after the system has reached a steady state (typically after 3-5 residence times).

4. In-line Workup and Product Isolation:

  • The reactor output can be directly passed through a column of a solid-supported quenching agent to neutralize any unreacted hydrazine.

  • The solvent is then removed under reduced pressure.

  • The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

5. Product Characterization:

  • The purity of the final product is assessed by HPLC.

  • The structure of the ethyl 5-aryl-1H-pyrazole-3-carboxylate is confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Process Optimization and Scalability

The presented protocol serves as a starting point. For process optimization and scaling, the following parameters should be systematically investigated:

ParameterRange for OptimizationRationale
Temperature60 - 120 °CInfluences reaction rate and selectivity. Higher temperatures can lead to faster reactions but may also increase byproduct formation.
Residence Time5 - 30 minutesDetermines the extent of reaction. Longer residence times can increase conversion but may also lead to degradation.
Molar Ratio1:1 to 1:2 (Dioxoester:Hydrazine)Optimizing the stoichiometry can improve yield and minimize the consumption of excess reagents.
Catalyst Loading1 - 5 mol%The concentration of the acid catalyst can significantly impact the reaction rate.

Safety Considerations in Scalable Pyrazole Synthesis

The scalable manufacturing of pyrazole esters requires strict adherence to safety protocols, particularly when handling hydrazine and its derivatives, which are toxic and potentially explosive.

  • Hydrazine Handling: Always handle hydrazine hydrate in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Continuous Flow Safety: A significant advantage of continuous flow is the minimization of the volume of hazardous materials at any given time, which inherently reduces the risk associated with energetic events.[5]

  • Quenching: Unreacted hydrazine in the product stream should be quenched immediately. In-line quenching with a solid-supported reagent is a safe and efficient method.

Conclusion: A Forward Look to Advanced Manufacturing

The transition from traditional batch processing to continuous flow manufacturing represents a paradigm shift in the synthesis of pyrazole ester building blocks. This modern approach not only addresses the key challenges of scalability, safety, and efficiency but also opens the door to the integration of real-time analytics and automated process control, paving the way for the smart manufacturing of pharmaceuticals. The protocols and insights provided in this application note are intended to empower researchers and drug development professionals to harness the power of continuous flow technology for the robust and scalable production of these vital chemical entities.

References

  • Britton, J., & Jamison, T. F. (2017). A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. Organic Letters, 19(23), 6336–6339. [Link]

  • Gemo, N., et al. (2019). Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination. RSC Advances, 9(15), 8415-8419. [Link]

  • Li, Y., et al. (2024). Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives. RSC Advances, 14(4), 2568-2576. [Link]

  • Kandasamy, M., et al. (2019). Fast and Efficient Continuous Flow Method for the Synthesis of Ynones and Pyrazoles. European Journal of Organic Chemistry, 2019(21), 3426-3432. [Link]

  • Martins, P., et al. (2023). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Molecules, 28(18), 6582. [Link]

  • Gemo, N., et al. (2019). Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination. RSC Advances, 9(15), 8415-8419. [Link]

  • Al-Ostoot, F. H., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6504. [Link]

  • Kim, J., et al. (2018). Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. Chemical Communications, 54(65), 9063-9066. [Link]

  • Kumar, A., et al. (2018). Microwave Assisted one Pot Synthesis of Pharmaceutical Pyrazole Derivatives. Letters in Drug Design & Discovery, 15(7), 743-748. [Link]

  • Gein, V. L., et al. (2017). Practical synthesis and electronic study of non-spiro and spiropyrano[2,3-c]pyrazole-3-carboxylate derivatives via uncatalyzed domino one-pot, four-component reactions. Journal of Chemical and Pharmaceutical Research, 9(6), 115-123. [Link]

  • GalChimia. (n.d.). Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. [Link]

  • Wang, X., et al. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules, 26(5), 1202. [Link]

  • Maheshkumar, K., et al. (2021). The Recent Development of the Pyrazoles: A Review. Environmental Science: An Indian Journal, 17(10). [Link]

  • Google Patents. (n.d.). Synthesis method of pyrazole-4-boronic acid pinacol ester.
  • International Journal of Novel Research and Development. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. [Link]

  • Dar, A. M., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Journal of Nuclear Medicine & Radiation Therapy, 5(250), 2. [Link]

  • Arora, H. K., et al. (2013). The synthetic development of pyrazole nucleus: From reflux to microwave. Der Pharmacia Lettre, 5(1), 340-354. [Link]

  • Kim, J., et al. (2018). Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C=O) coupling. Chemical Communications, 54(65), 9063-9066. [Link]

  • Kumar, A., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Medicinal Chemistry, 14(7), 743-750. [Link]

  • Google Patents. (n.d.).
  • G. Ouyang, et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

  • ResearchGate. (2014). Synthesis and theoretical calculations of the 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives. [Link]

  • SID. (n.d.). One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Welcome to the technical support center for the synthesis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesho...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to empower you with the scientific understanding and practical guidance needed to overcome common challenges and optimize your synthesis for higher yields and purity.

Understanding the Synthesis Pathway

The synthesis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate is typically achieved through a two-step process. This pathway is favored for its reliability and the availability of starting materials.

  • Claisen Condensation: The first step involves a crossed Claisen condensation between diethyl oxalate and 1-butoxy-2-propanone. This reaction is base-catalyzed, typically using sodium ethoxide, and forms the key intermediate, ethyl 6-butoxy-2,4-dioxohexanoate.

  • Pyrazole Formation: The second step is the cyclization of the dioxoester intermediate with hydrazine hydrate. This reaction proceeds via a condensation mechanism to form the final pyrazole ring.

Below is a visual representation of the overall workflow.

Synthesis_Workflow cluster_0 Step 1: Claisen Condensation cluster_1 Step 2: Pyrazole Formation Diethyl_Oxalate Diethyl Oxalate Reaction1 Condensation Diethyl_Oxalate->Reaction1 Butoxypropanone 1-Butoxy-2-propanone Butoxypropanone->Reaction1 Base Sodium Ethoxide Base->Reaction1 Dioxoester Ethyl 6-butoxy-2,4-dioxohexanoate Reaction2 Cyclization Dioxoester->Reaction2 Reaction1->Dioxoester Hydrazine Hydrazine Hydrate Hydrazine->Reaction2 Final_Product Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Reaction2->Final_Product

Caption: Overall workflow for the synthesis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments. The questions are structured to follow the synthetic workflow.

Part 1: Claisen Condensation (Formation of Ethyl 6-butoxy-2,4-dioxohexanoate)

Question 1: My yield of the dioxoester intermediate is very low. What are the likely causes and how can I improve it?

Answer:

Low yields in the Claisen condensation are a common issue and can often be traced back to several factors. Here’s a breakdown of potential causes and their solutions:

  • Incomplete Deprotonation of 1-Butoxy-2-propanone: For the condensation to occur, the α-proton of 1-butoxy-2-propanone must be removed to form the enolate. If the base is not strong enough or is of poor quality, this equilibrium will not favor the enolate, leading to low conversion.

    • Solution: Ensure you are using a strong, non-nucleophilic base. Sodium ethoxide is the standard choice. It is crucial that the base is fresh and anhydrous. Moisture will consume the base and hinder enolate formation. Consider preparing fresh sodium ethoxide from sodium metal and absolute ethanol for best results.

  • Self-Condensation of 1-Butoxy-2-propanone: The enolate of 1-butoxy-2-propanone can react with another molecule of the ketone in an aldol-type reaction. This is a significant side reaction that consumes your starting material.

    • Solution: This side reaction can be minimized by controlling the addition of reagents. A common strategy is to add the 1-butoxy-2-propanone slowly to a mixture of the sodium ethoxide and diethyl oxalate. This ensures that the enolate, once formed, has a higher probability of reacting with the more electrophilic diethyl oxalate rather than another molecule of the ketone.

  • Saponification of Esters: If there is any water present, or if a hydroxide base is used, the ester groups of both the diethyl oxalate and the product can be hydrolyzed to the corresponding carboxylate salts.[1] This not only reduces the yield of the desired product but also complicates the workup.

    • Solution: Use anhydrous solvents and reagents. Sodium ethoxide is preferred over sodium hydroxide. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from entering the reaction vessel.

Question 2: I am observing multiple spots on my TLC plate after the Claisen condensation, even after workup. What are these byproducts?

Answer:

The presence of multiple byproducts is indicative of competing side reactions. Besides the self-condensation product mentioned above, you may be observing:

  • O-acylation vs. C-acylation: The enolate of 1-butoxy-2-propanone is an ambident nucleophile, meaning it can react through either the carbon or the oxygen atom. While C-acylation is the desired pathway to form the β-dicarbonyl compound, O-acylation can occur to form an enol ether.[1]

    • Troubleshooting: The ratio of C- to O-acylation is influenced by factors such as the solvent, temperature, and the counter-ion of the base. C-acylation is generally thermodynamically favored. Running the reaction at a lower temperature can sometimes increase the selectivity for C-acylation.

  • Unreacted Starting Materials: Incomplete reaction will result in the presence of both diethyl oxalate and 1-butoxy-2-propanone in your crude product.

    • Troubleshooting: Monitor the reaction progress using TLC or GC. If the reaction appears to have stalled, a small additional amount of base may be required. Ensure the reaction is stirred efficiently to promote mixing of the reagents.

The following table summarizes key reaction parameters for the Claisen condensation.

ParameterRecommended ConditionRationale
Base Sodium Ethoxide (freshly prepared)Strong, non-nucleophilic base that matches the ester to prevent transesterification.
Solvent Anhydrous EthanolSolubilizes reactants and is compatible with the base.
Temperature 0-5 °CHelps to control the exothermic reaction and can improve selectivity.
Atmosphere Inert (Nitrogen or Argon)Prevents moisture from interfering with the reaction.
Reagent Addition Slow addition of ketone to base/oxalate mixtureMinimizes self-condensation of the ketone.
Part 2: Pyrazole Formation (Cyclization with Hydrazine)

Question 3: The cyclization reaction to form the pyrazole is not going to completion. How can I drive the reaction forward?

Answer:

Incomplete cyclization can be due to several factors related to the reaction conditions and the stability of the intermediate.

  • Insufficient Acid Catalyst: The cyclization reaction is often catalyzed by a small amount of acid. This protonates one of the carbonyl groups of the dioxoester, making it more electrophilic and facilitating the initial attack by hydrazine.

    • Solution: While the reaction can proceed without a catalyst, adding a catalytic amount of a weak acid like acetic acid can significantly increase the reaction rate.[2][3]

  • Reaction Temperature and Time: Like many organic reactions, the rate of pyrazole formation is dependent on temperature.

    • Solution: If the reaction is sluggish at room temperature, gentle heating (e.g., to 40-50 °C) can help to drive it to completion. Ensure you are allowing sufficient reaction time, monitoring by TLC until the starting dioxoester is consumed.

Question 4: I am getting a mixture of two isomeric pyrazoles. How can I control the regioselectivity?

Answer:

The formation of regioisomers is a common challenge in the synthesis of unsymmetrical pyrazoles. However, in the case of the cyclization of ethyl 6-butoxy-2,4-dioxohexanoate with hydrazine, the two carbonyl groups are chemically distinct, which directs the regioselectivity. The initial nucleophilic attack of a hydrazine nitrogen can occur at either the C2 or C4 carbonyl. Subsequent cyclization and dehydration lead to the pyrazole. The reaction conditions, particularly the pH, can influence which isomer is favored.

For the synthesis of ethyl 5-butoxy-1H-pyrazole-3-carboxylate, the desired isomer has the butoxy group at the 5-position. This is generally the major product formed under acidic or neutral conditions.

Regioselectivity Dioxoester Ethyl 6-butoxy-2,4-dioxohexanoate Intermediate Hydrazone Intermediate Dioxoester->Intermediate + Hydrazine Hydrazine Hydrazine Hydrate Product_5_Butoxy Ethyl 5-butoxy-1H-pyrazole-3-carboxylate (Major Product) Intermediate->Product_5_Butoxy Cyclization (Favored) Product_3_Butoxy Ethyl 3-butoxy-1H-pyrazole-5-carboxylate (Minor Product) Intermediate->Product_3_Butoxy Cyclization (Disfavored)

Caption: Regioselectivity in the pyrazole formation step.

  • Troubleshooting Regioselectivity:

    • pH Control: Running the reaction in a slightly acidic medium (e.g., in ethanol with a catalytic amount of acetic acid) generally favors the formation of the 5-substituted pyrazole.

    • Purification: If a mixture of isomers is obtained, they can often be separated by column chromatography on silica gel.

Part 3: Purification

Question 5: My final product is difficult to purify. What are the best methods for purifying ethyl 5-butoxy-1H-pyrazole-3-carboxylate?

Answer:

Purification can indeed be challenging due to the nature of the compound and potential impurities. Here are some recommended techniques:

  • Recrystallization: This is often the most effective method for obtaining highly pure material. The choice of solvent is critical.

    • Solvent Screening: A good starting point is a mixed solvent system, such as ethanol/water or ethyl acetate/hexanes. Dissolve the crude product in the minimum amount of the hot, more polar solvent, and then slowly add the less polar solvent until turbidity is observed. Allow the solution to cool slowly to promote the formation of well-defined crystals.[4]

  • Column Chromatography: If recrystallization is ineffective or if you need to separate isomers, column chromatography is the next logical step.

    • Stationary Phase: Standard silica gel is usually sufficient.

    • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane is a good starting point. The polarity can be adjusted based on the TLC analysis of your crude product.

  • Acid-Base Extraction: Pyrazoles are weakly basic and can sometimes be purified by forming a salt with a strong acid, washing with an organic solvent to remove non-basic impurities, and then neutralizing to regenerate the pure pyrazole.[5] However, the ester functionality may be susceptible to hydrolysis under strongly acidic or basic conditions, so this method should be used with caution.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 6-butoxy-2,4-dioxohexanoate
  • To a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous ethanol (100 mL).

  • Carefully add sodium metal (2.3 g, 0.1 mol) in small pieces to the ethanol. Allow the sodium to react completely to form sodium ethoxide.

  • Cool the sodium ethoxide solution to 0-5 °C in an ice bath.

  • Add diethyl oxalate (14.6 g, 0.1 mol) to the cooled solution with stirring.

  • In the dropping funnel, prepare a solution of 1-butoxy-2-propanone (11.6 g, 0.1 mol) in anhydrous ethanol (20 mL).

  • Add the 1-butoxy-2-propanone solution dropwise to the stirred reaction mixture over a period of 1 hour, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature overnight.

  • Neutralize the reaction mixture with dilute hydrochloric acid.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 6-butoxy-2,4-dioxohexanoate.

Protocol 2: Synthesis of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate
  • Dissolve the crude ethyl 6-butoxy-2,4-dioxohexanoate (0.1 mol) in ethanol (100 mL) in a round-bottom flask.

  • Add hydrazine hydrate (5.0 g, 0.1 mol) to the solution.

  • Add a catalytic amount of glacial acetic acid (0.5 mL).

  • Stir the reaction mixture at room temperature and monitor the progress by TLC. If the reaction is slow, gently heat to reflux.

  • Once the reaction is complete, cool the mixture and reduce the solvent volume under reduced pressure.

  • Add water to the residue to precipitate the crude product.

  • Filter the solid, wash with cold water, and dry.

  • Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water).

References

  • Yogi, B., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38. Available at: [Link]

  • Singh, P., et al. (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 17(1), 32-38. Available at: [Link]

  • Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Available at: [Link]

  • Bayer CropScience AG. (2011). Method for purifying pyrazoles. Google Patents.

Sources

Optimization

Technical Support Center: Navigating the Regioselectivity of Pyrazole N-Alkylation

Welcome to the technical support center dedicated to resolving one of the most persistent challenges in synthetic chemistry: controlling the regioselectivity of N-alkylation in unsymmetrical pyrazoles. This guide is desi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to resolving one of the most persistent challenges in synthetic chemistry: controlling the regioselectivity of N-alkylation in unsymmetrical pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet complex issue of obtaining mixtures of N1 and N2 alkylated isomers.

The N-alkylation of pyrazoles is a fundamental transformation in the synthesis of a vast array of biologically active compounds, including numerous FDA-approved drugs.[1] However, the similar electronic properties and accessibility of the two nitrogen atoms in the pyrazole ring often lead to poor regioselectivity, complicating purification and reducing yields.[2][3] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to empower you to predictably steer your reactions toward the desired regioisomer.

Part 1: Troubleshooting Guide - A Logical Workflow for Regioselectivity Issues

When faced with an unfavorable or non-selective N-alkylation of a pyrazole, a systematic approach to troubleshooting is essential. The following guide, presented as a decision-making workflow, will help you diagnose the problem and identify the most effective solutions.

Diagram: Troubleshooting Workflow for Pyrazole N-Alkylation

G start Problem: Poor N1/N2 Regioselectivity sterics Analyze Steric Hindrance - Substituents on pyrazole? - Bulk of alkylating agent? start->sterics n1_favored Desired Isomer: N1 (less hindered) sterics->n1_favored Less hindered N is favored n2_favored Desired Isomer: N2 (more hindered) sterics->n2_favored More hindered N is favored increase_sterics Increase Steric Bulk: - Use a bulkier alkylating agent (e.g., α-halomethylsilanes) - Introduce a bulky directing group n1_favored->increase_sterics decrease_sterics Decrease Steric Bulk: - Use a smaller alkylating agent (e.g., MeI vs. BnBr) - Consider alternative synthetic routes n2_favored->decrease_sterics conditions Modify Reaction Conditions increase_sterics->conditions decrease_sterics->conditions base_solvent Screen Base and Solvent Combinations conditions->base_solvent catalyst Consider Catalytic Methods conditions->catalyst n1_protocol For N1-Alkylation: - K2CO3 in DMSO - Michael addition with acrylates base_solvent->n1_protocol n2_protocol For N2-Alkylation: - Mg-based catalysts (e.g., MgBr2) - Specific hydrogen-bonding alkylating agents base_solvent->n2_protocol catalyst->n1_protocol catalyst->n2_protocol advanced Advanced Strategies n1_protocol->advanced n2_protocol->advanced protecting_group Protecting Group Strategy: - Use SEM-Cl for regioselective alkylation and subsequent deprotection advanced->protecting_group enzymatic Biocatalysis: - Engineered enzymes for >99% selectivity advanced->enzymatic end Achieved Desired Regioisomer protecting_group->end enzymatic->end G start 3-Substituted 1H-Pyrazole protection 1. Protection with SEM-Cl (Favors N1) start->protection sem_protected N1-SEM-Protected Pyrazole protection->sem_protected alkylation 2. Alkylation (R-X) (Occurs at N2) sem_protected->alkylation dialkylated N1-SEM, N2-Alkyl Pyrazolium Salt alkylation->dialkylated deprotection 3. Deprotection (e.g., TBAF) dialkylated->deprotection product N2-Alkylated Pyrazole deprotection->product

Sources

Troubleshooting

Technical Support Center: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Ticket ID: PYR-5BU-PUR-001 Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-5BU-PUR-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because you are encountering difficulties in isolating high-purity ethyl 5-butoxy-1H-pyrazole-3-carboxylate .

This molecule presents a "perfect storm" of purification challenges:

  • Annular Tautomerism: The migration of the proton between N1 and N2 causes peak broadening.

  • Regioisomerism: The synthesis (O-alkylation of the 5-hydroxy precursor) almost invariably produces N-alkylated impurities (N-butyl isomers) which have similar retention times.

  • Amphoteric Nature: The pyrazole core is basic, while the remaining NH is weakly acidic, making the compound sensitive to pH during workup.

This guide moves beyond standard protocols to address the mechanistic reasons for failure and provides self-validating solutions.

Module 1: The Regioisomer Challenge (O- vs. N-Alkylation)

The Core Issue

The synthesis of your target usually involves reacting ethyl 5-hydroxy-1H-pyrazole-3-carboxylate with a butyl halide. The pyrazole anion is an ambident nucleophile.

  • Target (O-alkylation): Reaction at the oxygen atom.

  • Impurity (N-alkylation): Reaction at the ring nitrogen (N1 or N2).

Why this matters: Standard TLC often shows these spots overlapping. If you do not separate them before crystallization attempts, you will likely form an oil or a co-crystal.

Diagnostic Workflow

Use this decision matrix to determine your purification strategy.

PurificationLogic cluster_legend Key Start Crude Reaction Mixture TLC_Check TLC Analysis (Hexane:EtOAc 3:1) Start->TLC_Check Result_1 Single Spot Visible? TLC_Check->Result_1 Yes Result_2 Two Spots (Close Rf)? TLC_Check->Result_2 No Action_NMR Run Crude 1H-NMR Check 4.0-4.5 ppm region Result_1->Action_NMR Decision_Flash Method A: Flash Chromatography (High Resolution) Result_2->Decision_Flash Action_NMR->Decision_Flash Mixture Detected Decision_Cryst Method B: Recrystallization (Solvent Switch) Action_NMR->Decision_Cryst >95% Purity Blue: Input Blue: Input Yellow: Analysis Yellow: Analysis Blue: Input->Yellow: Analysis Green: Protocol Green: Protocol Yellow: Analysis->Green: Protocol

Figure 1: Purification Decision Matrix. Note that N-alkyl and O-alkyl isomers often co-elute on standard TLC plates unless the solvent system is optimized.

Differentiation Data

The following table summarizes how to distinguish the desired O-alkyl product from the N-alkyl impurity.

FeatureTarget: 5-butoxy (O-alkyl)Impurity: N-butyl (N-alkyl)
TLC Polarity Generally Less Polar (Higher

)
Generally More Polar (Lower

)
1H NMR (OCH2) Triplet at ~4.1 – 4.3 ppm N-CH2 triplet often at ~3.9 – 4.1 ppm
H-Bonding Donor (NH) presentNo NH donor (if fully substituted)
Solubility High in non-polar solventsLower in non-polar solvents

Module 2: Chromatographic Purification (The "Ghost Peak" Fix)

The Problem: Tailing and Splitting

Users often report that the product elutes as a broad streak or a "doublet" peak on silica, even when pure. This is due to Annular Tautomerism . The proton on the pyrazole nitrogen hops between N1 and N2. Silica gel's acidic surface interacts with the basic nitrogen, slowing down one tautomer more than the other.

Mechanism of Interference

Tautomerism T1 Tautomer A (1H-pyrazole) T2 Tautomer B (2H-pyrazole) T1->T2 Fast Equilibrium (In Solution) Silica Silica Surface (Acidic Si-OH) T1->Silica Strong H-Bonding T2->Silica Weak Interaction

Figure 2: Tautomeric equilibrium interacting with stationary phase. Without a modifier, the 'Strong H-Bonding' state causes peak tailing.

Protocol A: Buffered Flash Chromatography

Objective: Suppress ionization and H-bonding to silica to sharpen peaks.

  • Stationary Phase: Standard Silica Gel (40-63 µm).

  • Mobile Phase: Hexane / Ethyl Acetate.[1]

  • The Critical Modifier: Add 0.1% Triethylamine (TEA) to the mobile phase.

    • Why? TEA blocks the acidic silanol sites on the silica, preventing the pyrazole nitrogen from "sticking."

    • Alternative: If you are using C18 Reverse Phase, use 0.1% Formic Acid . Do NOT use high pH on C18 unless the column is rated for it (e.g., hybrid silica).

Step-by-Step:

  • Equilibration: Flush the column with 3 CV (Column Volumes) of the starting mobile phase (e.g., 95:5 Hexane:EtOAc + 0.1% TEA).

  • Loading: Dissolve crude in minimum DCM. Do not use DMF or DMSO (causes band broadening).

  • Gradient:

    • 0-5 min: 5% EtOAc (isocratic)

    • 5-20 min: 5%

      
       40% EtOAc
      
    • Note: The O-alkyl product usually elutes earlier than the N-alkyl impurity.

  • Monitoring: Check fractions by TLC. The TEA may cause streaks on TLC; heat the plate well to evaporate TEA before visualizing with UV or KMnO4.

Module 3: Crystallization & Workup

If chromatography is insufficient or scale is too large, crystallization is the preferred method. However, pyrazole esters are prone to "oiling out."

Protocol B: Anti-Solvent Precipitation

Objective: Controlled precipitation to exclude N-alkyl impurities.

  • Dissolution: Dissolve the crude oil in the minimum amount of warm Ethanol (40°C) .

  • Filtration: Filter while warm to remove any inorganic salts (NaBr/KBr from the alkylation).

  • Anti-solvent Addition:

    • Slowly add Water dropwise with vigorous stirring.

    • Stop when the solution turns slightly turbid.

  • Nucleation: Scratch the side of the flask or add a seed crystal.

  • Cooling: Allow to cool to Room Temperature (RT) over 1 hour, then refrigerate (4°C).

    • Warning: Rapid cooling will trap the N-alkyl impurity.

  • Collection: Filter the white solid. Wash with cold 1:1 EtOH:Water.

Troubleshooting: "My Product is an Oil"
  • Cause: Presence of residual solvent (DCM/EtOAc) or high levels of N-alkyl impurity lowering the melting point.

  • Fix:

    • Re-dissolve the oil in Diethyl Ether.

    • Wash with water (to remove trapped polar impurities).

    • Dry over

      
       and evaporate to absolute dryness (high vacuum).
      
    • Attempt crystallization using Hexane/Diisopropyl Ether .

FAQs

Q: Can I use acid (HCl) to wash away the N-alkyl impurity? A: Proceed with Caution. While the pyrazole ring is basic, 5-alkoxypyrazoles are essentially vinyl ethers. Strong aqueous acid can hydrolyze the butyl ether, reverting the molecule back to the 5-hydroxy starting material (pyrazolone). If you must do an acid wash, use cold, dilute acetic acid or


 solution, and minimize contact time.

Q: My LC-MS shows a mass of M+1, but also M+Na. Is this a problem? A: No. Pyrazole esters coordinate sodium strongly in electrospray ionization. This is an artifact of the analysis, not an impurity.

Q: The NMR shows broad signals for the NH proton. A: This is normal. The NH proton is exchangeable and affected by the tautomeric equilibrium. Running the NMR in DMSO-


 usually sharpens this peak compared to 

.

References

  • BenchChem. (2025).[1] Column chromatography conditions for separating pyrazole isomers. Retrieved from

  • National Institutes of Health (NIH). (2018). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. Retrieved from

  • Groselj, U., et al. (2012). Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkivoc.[2] Retrieved from

  • Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.[3] Journal of Organic Chemistry.[4] Retrieved from

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for ethyl 5-butoxy-1H-pyrazole-3-carboxylate before handling.

Sources

Optimization

Technical Support Center: Solubility Optimization for Butoxy-Substituted Heterocycles

Core Directive & Scientific Grounding Welcome to the technical support hub for butoxy-substituted heterocycles . You are likely here because your material—whether a thiophene derivative for organic photovoltaics or a pht...

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive & Scientific Grounding

Welcome to the technical support hub for butoxy-substituted heterocycles . You are likely here because your material—whether a thiophene derivative for organic photovoltaics or a phthalocyanine for photodynamic therapy—is behaving unpredictably. It might be oiling out during purification, gelling in your NMR tube, or failing to coat evenly.

The "Butoxy" Paradox: Unlike simple alkyl chains (e.g., butyl), the butoxy group introduces an ether linkage (


). This oxygen atom is not passive. It increases the electron density of the aromatic ring (raising the HOMO level) and introduces a permanent dipole moment. While this improves interaction with polarizable solvents, it also creates specific "locking" sites for intermolecular interactions, often leading to liquid crystalline behavior  or stubborn aggregation  rather than true solution.

This guide treats solubility not as a binary state (dissolved vs. crashed out) but as a thermodynamic competition between Solvent-Solute interactions (Entropy of Mixing) and Solute-Solute


-stacking  (Enthalpy of Crystallization).

Module A: The Physics of Solvent Selection (Hansen Parameters)

Stop guessing with "like dissolves like." For butoxy-heterocycles, you must use Hansen Solubility Parameters (HSP) . The ether oxygen significantly increases the hydrogen-bonding parameter (


) and polarity (

) compared to alkyl equivalents.
The HSP Interaction Radius ( )

To dissolve your material, the "distance" (


) between your solute (1) and solvent (2) must be minimized:


  • 
    : Dispersion forces (Van der Waals)[1]
    
  • 
    : Dipolar intermolecular forces
    
  • 
    : Hydrogen bonding[1][2][3]
    
Solvent Compatibility Matrix

Data based on standard poly(3-alkoxythiophene) and phthalocyanine derivatives.

Solvent



Suitability for Butoxy-Heterocycles
Chloroform 17.83.15.7High. Excellent for disrupting dispersion forces, but volatile.
Chlorobenzene 19.04.32.0High. The "Gold Standard" for processing. Matches aromatic

-surfaces.
o-Dichlorobenzene 19.26.33.3Very High. Best for breaking aggregates at high T (

C).
Toluene 18.61.42.0Medium. Often fails for polar butoxy derivatives; requires heat.
THF 16.85.78.0Medium/Low. Good polarity match, but poor dispersion match. Risk of gelation.
DMSO 18.416.410.2Low. Too polar. Forces hydrophobic collapse (aggregation).
Visual Logic: Solvent Blend Strategy

Use this logic flow to design a solvent system when single solvents fail.

SolventLogic cluster_legend Legend Start Material Solubility Status Check1 Is it soluble in Chlorobenzene? Start->Check1 Check2 Does it gel over time? Check1->Check2 Yes Check3 Is it 'Oiling Out'? Check1->Check3 No Action1 Use pure Chlorobenzene Check2->Action1 No Action2 Add 5-10% o-Dichlorobenzene (o-DCB) (Increases δd and Boiling Point) Check2->Action2 Yes (Aggregation) Action3 Add 10% Chloroform (Disrupts H-bonding) Check3->Action3 No (Just insoluble) Action4 Switch to Solvent/Anti-solvent precip. (e.g., DCM into Methanol) Check3->Action4 Yes (Phase separation) key1 Decision Node key2 Action Step

Figure 1: Decision matrix for solvent blending based on observed solubility behavior.

Module B: Synthesis & Purification (The "Oiling Out" Trap)

The Issue: Butoxy chains are flexible. During recrystallization, they often prevent the rigid aromatic cores from packing efficiently, leading to a viscous oil rather than crystals. This traps impurities.

Protocol: The "Cool-Heat-Cool" Cycle

Do not rush the crystallization. You must thermodynamically favor the crystal lattice over the amorphous oil.

  • Dissolution: Dissolve crude material in the minimum amount of good solvent (e.g., DCM or Chloroform) at reflux.

  • Anti-solvent Addition: Add a poor solvent (Methanol or Hexane) dropwise at boiling until the solution turns slightly turbid.

  • The Clarification: Add just enough good solvent to make it clear again.

  • Slow Cooling (Critical Step):

    • Wrap the flask in foil/cotton to slow heat loss.

    • Allow to reach room temperature over 4–6 hours.

    • If oil appears:[4] Re-heat immediately. Add a seed crystal.

  • Freezing: Once solid crystals appear at RT, move to

    
    C to maximize yield.
    

Why this works: Rapid cooling traps the flexible butoxy chains in disordered states (oil). Slow cooling allows the chains to adopt an interdigitated conformation, which is thermodynamically stable and crystalline [1].

Module C: Troubleshooting Aggregation (The "Hidden" Insolubility)

A solution that looks clear to the eye may actually contain nano-aggregates. This is disastrous for device performance (traps charges) or bio-assays (false positives).

Diagnostic Protocol: Variable Temperature NMR (VT-NMR)

Standard NMR at 25°C often shows broad, featureless aromatic peaks for aggregated butoxy-heterocycles.

  • Prepare Sample: 10 mg in 0.6 mL deuterated Tetrachloroethane (

    
    ) or 
    
    
    
    -Toluene. Avoid
    
    
    as it boils too low.
  • Run 1 (25°C): Acquire spectrum. Note line widths (Full Width Half Max).

  • Run 2 (80°C): Heat probe. Allow 10 min equilibration. Acquire.

  • Analysis:

    • Sharp Peaks at 80°C vs Broad at 25°C:Confirmed Aggregation. The heat disrupted the

      
       stacking.
      
    • Broad at both temps:Polymer/Oligomer contamination or covalent crosslinking.

Workflow: Breaking the Gel

If your material gels at high concentration (>20 mg/mL):

AggregationFix Gel Sample Gelation Heat Heat to 60°C Gel->Heat Sonication Ultrasonication (15 mins, 40kHz) Heat->Sonication Filter Filter (0.45 µm PTFE) While HOT Sonication->Filter Result Use immediately or keep >40°C Filter->Result Stable Ink

Figure 2: Protocol for processing gel-prone butoxy-substituted solutions.

Frequently Asked Questions (FAQ)

Q: Why does my butoxy-phthalocyanine appear green in solution but blue in the solid state? A: This is the Q-band shift . In solution (monomer), the absorption is sharp. In solid state, the flat molecules stack (H-aggregates), causing a hypsochromic (blue) shift. If your solution looks "blueish" instead of green/cyan, you likely have aggregation in the solution. Add 1% Pyridine to disrupt the stacking [2].

Q: Can I use water/DMSO for biological assays? A: Pure DMSO often causes these molecules to crash out over time (see HSP table).

  • Fix: Create a "stock" in pure PEG-400 or Solutol HS-15.

  • Dilute: Slowly add this stock to your aqueous buffer. The surfactant nature of PEG/Solutol encapsulates the butoxy chains, forming micelles rather than random aggregates [3].

Q: I switched from butyl to butoxy, and now my reaction yield is zero. Why? A: The butoxy oxygen is an electron donor . It makes the ring much more nucleophilic. If you are doing a reaction that requires deprotonation (like lithiation), the butoxy group can direct the lithiation to the ortho position (Directed Ortho Metalation) or destabilize the intermediate. You may need to lower the temperature to


C or switch to a less basic catalyst.

References

  • Impact of Alkyl Side Chains on Morphology: Moore, A. et al. "Impact of the alkyl side-chain length on solubility, interchain packing, and charge-transport properties of amorphous π-conjugated polymers."[5] Journal of Materials Chemistry C, 2024.

  • Aggregation in Phthalocyanines: Wang, Y. et al. "Alkyl-Substituted Phenoxy Spacer Strategy: Antiaggregated and Highly Soluble Zinc Phthalocyanines." ACS Omega, 2024.

  • Hansen Solubility Parameters (Official Source): Abbott, S. "Hansen Solubility Parameters: Basics and Applications."[1][2] Steven Abbott/HSPiP, 2023.

  • Solubility Enhancement Strategies: Savjani, K.T. et al. "Drug Solubility: Importance and Enhancement Techniques." ISRN Pharmaceutics, 2012.

Sources

Troubleshooting

Preventing decarboxylation during pyrazole ester hydrolysis

Ticket Topic: Preventing Decarboxylation During Pyrazole Ester Hydrolysis Status: Open Priority: High (Yield Critical) Core Directive: The Stability Paradox User Warning: Pyrazole-carboxylic acids are notoriously decepti...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Topic: Preventing Decarboxylation During Pyrazole Ester Hydrolysis Status: Open Priority: High (Yield Critical)

Core Directive: The Stability Paradox

User Warning: Pyrazole-carboxylic acids are notoriously deceptive. While the ester forms are robust, the corresponding free acids—particularly 1-substituted-5-pyrazolecarboxylic acids and those with electron-withdrawing groups (EWGs)—are thermodynamically prone to spontaneous decarboxylation.

This usually occurs not during the hydrolysis reaction itself, but during the workup and drying phases.

The Mechanism of Failure

Decarboxylation is driven by the protonation of the pyrazole ring (often at N2), which disrupts the aromatic system and creates a zwitterionic intermediate. The loss of CO₂ restores the neutral, aromatic pyrazole.

Key Risk Factors:

  • Acidic Workup: Lowering pH < 3.0 protonates the pyrazole ring.

  • Thermal Stress: Drying the free acid in an oven > 40°C.

  • Substitution: 1-alkyl-5-carboxy isomers are significantly more labile than 3-carboxy isomers due to steric relief upon CO₂ loss.

Diagnostic Workflow

Before selecting a protocol, categorize your substrate using this decision tree.

PyrazoleHydrolysis Start Start: Pyrazole Ester Substrate IsomerCheck Is it a 1-substituted-5-ester? Start->IsomerCheck EWGCheck Are there EWGs (NO2, CF3)? IsomerCheck->EWGCheck Yes MethodA Method A: Controlled LiOH (Standard) IsomerCheck->MethodA No (3-ester) EWGCheck->MethodA No (Use Buffer Workup) MethodB Method B: Anhydrous TMSOK (Labile Substrates) EWGCheck->MethodB Yes

Figure 1: Decision matrix for selecting the hydrolysis protocol based on substrate stability risks.

Optimized Protocols

Method A: Controlled LiOH (Buffered Workup)

Best for: Stable 3-esters or 5-esters without strong EWGs. The Fix: Avoids "crash" acidification. We use a buffer to stop exactly at the isoelectric point.

Protocol:

  • Dissolution: Dissolve ester (1.0 equiv) in THF:MeOH:Water (3:1:1).

  • Reagent: Add LiOH·H₂O (1.5 equiv).

  • Reaction: Stir at 0°C to Room Temperature (RT) . Do not reflux.

  • Monitoring: TLC/LCMS. Reaction is usually complete in < 2 hours.

  • Critical Workup (The Anti-Decarboxylation Step):

    • Evaporate organic solvents (THF/MeOH) at < 30°C under vacuum.

    • Cool the remaining aqueous layer to 0°C.

    • Do NOT add concentrated HCl.

    • Add 1M Citric Acid or 1M NaH₂PO₄ dropwise until pH reaches ~4-5.

    • If the product precipitates, filter and dry under high vacuum at RT (No heat).

    • If no precipitate, extract with EtOAc, dry over Na₂SO₄, and concentrate at < 30°C.

Method B: Anhydrous TMSOK (The "Silver Bullet")

Best for: Highly labile 1-substituted-5-esters, nitro-pyrazoles, or when the acid is water-soluble. The Fix: This method is anhydrous .[1][2] It produces the potassium salt of the acid, which precipitates in organic solvent. You avoid the acidic aqueous phase entirely.

Protocol:

  • Reagent: Potassium trimethylsilanolate (TMSOK).[3][4]

  • Solvent: Anhydrous THF or Ether (Must be dry).

  • Procedure:

    • Dissolve ester (1.0 equiv) in anhydrous THF (0.2 M).

    • Add TMSOK (1.1 equiv) as a solid or solution in THF.

    • Stir at RT.[5]

  • Isolation:

    • The reaction generates the potassium carboxylate salt , which often precipitates out of the THF.

    • Filtration: Filter the solid under nitrogen.

    • Wash: Wash with dry Et₂O to remove TMS-ether byproducts.

    • Usage: Use the potassium salt directly in the next coupling step (e.g., Amide coupling).

    • Note: If you absolutely need the free acid, suspend the salt in minimal cold water and acidify with 1M KHSO₄ at 0°C, then extract immediately.

Troubleshooting & FAQs

Q1: My product disappeared after acidification. The NMR looks like a pyrazole with a proton where the ester was.

Diagnosis: You triggered decarboxylation.[2][6][7][8][9][10] Root Cause: The combination of low pH (likely pH 1-2) and the heat of neutralization provided the activation energy to eject CO₂. Solution: Switch to Method B (TMSOK) . If you must use Method A, acidify only to pH 5 using a phosphate buffer and keep the flask in an ice bath.

Q2: The hydrolysis is stalled at 50% conversion. Should I heat it?

Diagnosis: Steric hindrance or poor solubility. Recommendation: Do NOT heat above 40°C if your substrate is labile.

  • Step 1: Add more solvent (THF) to ensure homogeneity.

  • Step 2: Switch from LiOH to Cs₂CO₃ in MeOH/Water. Cesium is more electropositive and can accelerate hydrolysis via the "naked anion" effect without requiring thermal energy.

  • Step 3: If heating is unavoidable, monitor strictly by LCMS every 30 mins.

Q3: Why is the 5-isomer more unstable than the 3-isomer?

Technical Insight: In 1-substituted pyrazoles, the 5-position is sterically crowded (adjacent to the N-substituent). Decarboxylation relieves this steric strain. Furthermore, the electronic repulsion between the lone pair on N1 and the carboxylate in the 5-position destabilizes the molecule, making the loss of CO₂ (and formation of the neutral pyrazole) energetically favorable.

Mechanistic Visualization

Understanding the enemy is the first step to defeating it. This diagram shows the pathway you are trying to prevent.

DecarboxylationMechanism cluster_prevention Prevention Zone Ester Pyrazole Ester (Stable) Hydrolysis Hydrolysis (LiOH/H2O) Ester->Hydrolysis Carboxylate Carboxylate Anion (Stable in Base) Hydrolysis->Carboxylate Acidification Acidification (pH < 3) Carboxylate->Acidification Workup Error Protonated N-Protonated Zwitterion (High Energy) Acidification->Protonated TS Cyclic TS (CO2 Loss) Protonated->TS DecarbProduct Decarboxylated Pyrazole (Dead End) TS->DecarbProduct

Figure 2: The "Danger Zone" is the acidification step where the stable carboxylate is converted into the labile zwitterion.

Data Summary: Stability Comparison

Variable3-Carboxy Pyrazole5-Carboxy Pyrazole (1-Substituted)
Thermal Stability (Solid) High (>100°C)Low (Decomposes >50-60°C)
Acid Stability (pH 1) ModerateVery Low (Rapid Decarboxylation)
Recommended Workup pH 2-3, EtOAc ExtractpH 5 Buffer or Isolate as K-Salt
Drying Method Vacuum Oven (40°C)High Vacuum (RT) Only

References

  • Laganis, E. D., & Chenard, B. L. (1984). Metal silanolates: organic soluble equivalents for O-2 and HO-. Tetrahedron Letters, 25(51), 5831-5834. (The foundational text for anhydrous TMSOK hydrolysis).

  • Goossen, L. J., et al. (2009).[8] Protodecarboxylation of aromatic carboxylic acids. Journal of Organic Chemistry, 74(7), 2620–2623. (Mechanistic insights into decarboxylation pathways).

  • Krapcho, A. P. (1982).

    
    -keto esters, 
    
    
    
    -cyano esters and related compounds in dipolar aprotic solvents. Synthesis, 1982(10), 805-822. (Context on thermal instability of activated esters).

Sources

Optimization

Technical Support Center: Optimizing Pyrazole Ring Closure Reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center dedicated to the synthesis of pyrazoles, a cornerstone of modern medicinal chemistry and materials science.[1][2] This guide is de...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the synthesis of pyrazoles, a cornerstone of modern medicinal chemistry and materials science.[1][2] This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights and troubleshooting strategies to navigate the complexities of pyrazole ring closure reactions. We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering you to optimize your syntheses with confidence.

Section 1: Troubleshooting Guide

This section addresses the most common hurdles encountered during pyrazole synthesis in a direct question-and-answer format.

Q1: My reaction suffers from low yield and poor conversion rates. What are the primary causes and how can I fix them?

Low yield is a frequent issue that can often be traced back to several fundamental parameters.[3] Before attempting complex modifications, a systematic review of the basics is essential.

Causality & Solution Pathway:

  • Purity of Starting Materials: This is the most critical factor.[4] Impurities in your 1,3-dicarbonyl compound or degradation of the hydrazine derivative can introduce side reactions that consume reactants and complicate purification.[4][5]

    • Action: Ensure the purity of your 1,3-dicarbonyl substrate. Use a freshly opened bottle of the hydrazine derivative or purify it before use.[5] High-purity starting materials (>98%) lead to more predictable and cleaner reactions.[4]

  • Reaction Stoichiometry: Incorrect stoichiometry can lead to incomplete consumption of the limiting reagent.

    • Action: While a 1:1 ratio is theoretically required, using a slight excess of the hydrazine (e.g., 1.0-1.2 equivalents) can help drive the reaction to completion, especially if the hydrazine is volatile or prone to degradation.[5]

  • Suboptimal Reaction Conditions: Temperature, time, and solvent choice are deeply interconnected and can dramatically impact reaction efficiency.

    • Action:

      • Temperature & Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS.[5] If conversion is low after the expected time, consider extending the reaction duration or moderately increasing the temperature.[3] Some modern approaches use temperature to control reaction pathways, yielding different products under different thermal conditions.[6][7]

      • Solvent: The choice of solvent can be pivotal. For the cyclocondensation of aryl hydrazines with 1,3-diketones, aprotic dipolar solvents like DMF or DMAc have been shown to give better results than commonly used polar protic solvents such as ethanol.[4][8][9]

  • Steric Hindrance: Bulky substituents on either the hydrazine or the dicarbonyl compound can slow down the reaction rate, leading to lower yields.[4]

    • Action: If steric hindrance is suspected, you may need to employ more forcing conditions, such as higher temperatures or longer reaction times. Alternatively, microwave-assisted synthesis can often overcome steric barriers more effectively than conventional heating.[10]

Troubleshooting_Low_Yield start Low Yield or Incomplete Conversion purity Assess Starting Material Purity start->purity First Step stoich Optimize Reactant Stoichiometry (e.g., slight excess hydrazine) purity->stoich If Pure conditions Vary Reaction Conditions stoich->conditions If Stoichiometry is Correct monitoring Monitor Progress (TLC, LC-MS) conditions->monitoring Systematically monitoring->conditions Incomplete complete Reaction Optimized (High Yield) monitoring->complete Complete

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am getting a mixture of two regioisomers. How can I improve selectivity?

The formation of regioisomers is a classic challenge in pyrazole synthesis, particularly when using an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[5] The initial nucleophilic attack of the hydrazine can occur at either of the two distinct carbonyl carbons, leading to two different pyrazole products.[5]

Controlling Regioselectivity:

  • Understand the Directing Factors: Selectivity is governed by a delicate balance of steric and electronic effects of the substituents on both reactants.[5] Generally, the more nucleophilic nitrogen of the hydrazine will preferentially attack the more electrophilic (less sterically hindered) carbonyl carbon.

  • Strategic Solvent Selection: This is one of the most powerful tools for controlling regioselectivity.

    • Fluorinated Alcohols: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent has been shown to dramatically increase regioselectivity compared to reactions run in ethanol. These solvents can modulate the reactivity of the carbonyl groups and influence the reaction pathway.

    • Aprotic vs. Protic Solvents: For reactions involving aryl hydrazines, switching from a polar protic solvent (like ethanol) to an aprotic dipolar solvent (like N,N-dimethylacetamide) can significantly improve yields and regioselectivity.[8][9]

  • Catalyst Control: In some systems, the choice of an acid or metal catalyst can influence which carbonyl is activated, thereby directing the initial nucleophilic attack.

Regioselectivity_Control cluster_pathways Reaction Pathways Reactants Unsymmetrical 1,3-Dicarbonyl + Hydrazine Derivative PathwayA Attack at Carbonyl 1 Leads to Regioisomer A Reactants->PathwayA:f0 PathwayB Attack at Carbonyl 2 Leads to Regioisomer B Reactants->PathwayB:f0 Desired Desired Regioisomer (High Selectivity) PathwayA:f1->Desired PathwayB:f1->Desired Factors Key Control Factors Solvent Solvent Choice (e.g., TFE, HFIP) Factors->Solvent Sterics Steric Hindrance Factors->Sterics Electronics Electronic Effects Factors->Electronics Solvent->Reactants Influences Pathway Sterics->Reactants Influences Pathway Electronics->Reactants Influences Pathway

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Purity in Pyrazole Carboxylate Synthesis

Welcome to the Technical Support Center for pyrazole carboxylate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with achievi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyrazole carboxylate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with achieving high purity in these critical heterocyclic scaffolds. Pyrazole carboxylates are pivotal intermediates in the synthesis of a wide array of pharmaceuticals and agrochemicals.[1][2] However, their synthesis is often plagued by issues of low purity, primarily stemming from a lack of regioselectivity, incomplete reactions, and the formation of challenging-to-remove byproducts.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guide: Addressing Low Purity

This section is dedicated to resolving specific experimental issues that lead to impure pyrazole carboxylate products.

Q1: My reaction is producing a mixture of two regioisomers that are difficult to separate. How can I improve the regioselectivity?

A1: The formation of regioisomeric mixtures is a frequent challenge in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds with substituted hydrazines.[1][3][4] The initial nucleophilic attack of the hydrazine can occur at either of the two distinct carbonyl carbons, leading to two different pyrazole products.[4] The regioselectivity is governed by a delicate interplay of steric and electronic factors of the substituents on both reactants.[3][4]

Underlying Causality:

  • Electronic Effects: The more electrophilic carbonyl carbon of the 1,3-dicarbonyl compound will preferentially be attacked by the more nucleophilic nitrogen of the hydrazine derivative.

  • Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can sterically hinder the approach to one of the carbonyl groups, thus favoring attack at the less hindered site.[3]

  • Reaction pH: The pH of the reaction medium can significantly influence the outcome. Under acidic conditions, protonation of the hydrazine can alter the relative nucleophilicity of its two nitrogen atoms.[5][6] Conversely, basic conditions can favor the attack of the more inherently nucleophilic nitrogen.

Troubleshooting Workflow:

Sources

Optimization

Technical Support Center: Stability of Ethyl 5-Butoxy-1H-Pyrazole-3-Carboxylate in Solution

Prepared by the Senior Application Scientist Team This guide is intended for researchers, scientists, and drug development professionals working with ethyl 5-butoxy-1H-pyrazole-3-carboxylate. Its purpose is to provide in...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Senior Application Scientist Team

This guide is intended for researchers, scientists, and drug development professionals working with ethyl 5-butoxy-1H-pyrazole-3-carboxylate. Its purpose is to provide in-depth technical support, troubleshooting advice, and validated protocols to ensure the stability and integrity of this compound in solution during experimental workflows.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and storage of ethyl 5-butoxy-1H-pyrazole-3-carboxylate solutions.

Q1: What are the primary factors that can affect the stability of ethyl 5-butoxy-1H-pyrazole-3-carboxylate in solution?

The stability of this compound is influenced by several factors, primarily related to its chemical structure, which includes a pyrazole ring, an ethyl ester, and a butoxy ether group. Key factors include:

  • Hydrolysis: The ethyl ester group is susceptible to hydrolysis, especially under acidic or basic conditions, which would yield the corresponding carboxylic acid.[1] Some pyrazole esters have been shown to degrade rapidly in buffers with a pH of 8.[1][2]

  • Oxidation: While the pyrazole ring itself is generally stable against oxidation, substituents can be more reactive.[3][4] The presence of atmospheric oxygen, metal ions, or other oxidizing agents can potentially lead to degradation over time.[5]

  • Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate photochemical reactions and degrade the compound.[1][5] It is a common practice to protect pyrazole derivatives from light.[6]

  • Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation pathways.[5] Therefore, storing solutions at lower temperatures is crucial for maintaining stability.

Q2: How can I visually or analytically tell if my solution of ethyl 5-butoxy-1H-pyrazole-3-carboxylate has degraded?

Signs of degradation can manifest in several ways:

  • Physical Appearance: A noticeable change in the color of the solution (e.g., turning yellow or brown) or the formation of precipitates can indicate degradation.[5]

  • Analytical Detection: When analyzed by chromatography (e.g., HPLC, TLC), degradation is indicated by a decrease in the area of the main peak corresponding to the parent compound and the appearance of new peaks corresponding to degradation products.[5] Changes in spectral properties in NMR or IR analysis can also signify degradation.[5]

Q3: What are the recommended storage conditions for solutions of this compound?

For optimal stability, solutions of ethyl 5-butoxy-1H-pyrazole-3-carboxylate should be stored with the following considerations. Long-term storage in solution is generally not recommended due to potential solvent-mediated degradation.[5]

Storage Duration Condition Temperature Atmosphere Container Rationale
Short-Term (≤ 1-2 weeks)In Solution2-8°C (Refrigerated)Inert Gas (Argon/Nitrogen)Tightly sealed amber glass vial with PTFE-lined capReduces the rate of chemical degradation and prevents photo-oxidation.[5][6]
Long-Term (> 2 weeks)In Solution-20°C or -80°C (Frozen)Inert Gas (Argon/Nitrogen)Tightly sealed amber glass vial with PTFE-lined capMinimizes solvent-mediated degradation and significantly slows reaction kinetics.[5]
Long-Term (Recommended)Solid (Neat)-20°C or belowDessicated & under Inert GasTightly sealed containerProvides the highest stability by minimizing hydrolysis, oxidation, and other solvent-related degradation pathways.[5][7]

Q4: Is it better to prepare fresh solutions for each experiment or can I use a stock solution?

Whenever possible, preparing fresh solutions is the best practice to ensure the highest accuracy and avoid any confounding effects from potential degradation products. If a stock solution must be used, it is critical to perform a stability assessment to understand its viability over time. Storing stock solutions in a dry, aprotic solvent at low temperatures (-20°C or -80°C) under an inert atmosphere is advisable for short periods.[5]

Troubleshooting Guide: Unexpected Experimental Results

This section provides a structured approach to identifying and resolving common issues encountered during the use of ethyl 5-butoxy-1H-pyrazole-3-carboxylate solutions.

Issue: My HPLC/LC-MS analysis shows new, unexpected peaks that were not present in the initial analysis of my solution.

Unexpected peaks are a common sign of either sample degradation or contamination. The following workflow can help diagnose the root cause.

start Unexpected Peaks in HPLC check_blank 1. Analyze a Solvent Blank start->check_blank decision_blank Peaks in Blank? check_blank->decision_blank contam_solvent Source: Contaminated Solvent/Mobile Phase decision_blank->contam_solvent Yes reinject 2. Re-inject a Freshly Prepared Standard decision_blank->reinject No decision_reinject Peaks in Fresh Standard? reinject->decision_reinject contam_system Source: HPLC System Contamination decision_reinject->contam_system Yes degradation Conclusion: Sample Degradation is Likely decision_reinject->degradation No action_degradation Action: Perform Forced Degradation Study to Identify Degradants. Review Storage Conditions. degradation->action_degradation

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Step-by-Step Troubleshooting:

  • Analyze a Solvent Blank: Inject a sample of the solvent used to dissolve your compound. If the peaks are present, the issue is contamination of your solvent or mobile phase.

  • Prepare and Inject a Fresh Standard: If the blank is clean, immediately prepare a new solution of ethyl 5-butoxy-1H-pyrazole-3-carboxylate from a solid sample and inject it. If the fresh standard is clean, it strongly suggests that your stored solution has degraded.

  • Confirm Degradation: To confirm, re-analyze your stored ("aged") solution. The presence of the extra peaks, which are absent in the fresh sample, confirms that degradation has occurred.

  • Review Handling and Storage: If degradation is confirmed, critically review your storage and handling procedures against the recommendations in the FAQ section. Ensure the solution was protected from light, stored at the correct temperature, and that the solvent used was anhydrous and aprotic if possible.[5]

Protocols and Methodologies

This section provides detailed protocols for assessing the stability of ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Protocol 1: Forced Degradation (Stress Testing) Workflow

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.[8][9] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep Prepare Stock Solution (e.g., in Acetonitrile/Water) acid Acidic Hydrolysis (0.1 M HCl) prep->acid base Basic Hydrolysis (0.1 M NaOH) prep->base oxidation Oxidation (3% H₂O₂) prep->oxidation thermal Thermal Stress (60°C in solution) prep->thermal photo Photolytic Stress (UV/Vis Light) prep->photo analysis Analyze all samples by Stability-Indicating HPLC acid->analysis base->analysis oxidation->analysis thermal->analysis photo->analysis mass_balance Calculate Mass Balance analysis->mass_balance characterize Characterize Degradants (LC-MS) mass_balance->characterize

Caption: General workflow for a forced degradation study.

Stress Conditions Summary:

Stress Condition Reagent/Condition Typical Temperature Typical Duration
Acidic Hydrolysis 0.1 M HClRoom Temp or 60°C2 to 24 hours
Basic Hydrolysis 0.1 M NaOHRoom Temp or 60°C2 to 24 hours
Oxidative 3% H₂O₂Room Temperature2 to 24 hours
Thermal Heat in solution60°C - 80°C24 to 72 hours
Photolytic UV (254/365 nm) & Visible LightRoom TemperatureExpose until significant degradation or for a defined period (e.g., ICH guidelines)

Source: Adapted from ICH Q1A(R2) guidelines and common practices.[1][10][11]

Procedure:

  • Preparation: Prepare a stock solution of ethyl 5-butoxy-1H-pyrazole-3-carboxylate in a suitable solvent mixture (e.g., Acetonitrile:Water 50:50).

  • Stress Application: For each condition, mix the stock solution with the stressor (e.g., HCl, NaOH, H₂O₂). For thermal and photolytic studies, subject aliquots of the stock solution to the conditions. Include a control sample stored at 2-8°C in the dark.

  • Time Points: Withdraw aliquots at various time points (e.g., 2, 8, 24 hours).

  • Neutralization: For acid and base hydrolysis samples, neutralize them before analysis (e.g., with an equimolar amount of base or acid, respectively).

  • Analysis: Analyze all samples, including the control, using a stability-indicating HPLC method (see Protocol 2).

  • Data Interpretation: Compare the chromatograms of the stressed samples to the control. Identify and quantify the degradation products and calculate the loss of the parent compound. Aim for a mass balance close to 100% (sum of parent compound and degradants).[10]

Protocol 2: Recommended Stability-Indicating RP-HPLC Method

A reverse-phase high-performance liquid chromatography (RP-HPLC) method is highly effective for separating the relatively non-polar parent compound from potentially more polar degradation products (e.g., the hydrolyzed carboxylic acid).[12][13]

Recommended HPLC Parameters:

Parameter Condition Rationale
Column C18, 250 mm x 4.6 mm, 5 µmProvides good retention and separation for a wide range of small molecules.[12]
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in WaterAcidifies the mobile phase to ensure sharp peaks for the pyrazole nitrogen.[14]
Mobile Phase B Acetonitrile or MethanolCommon organic solvents for reverse-phase chromatography.[12][15]
Elution Mode Gradient (e.g., 20% to 80% B over 20 min)Ensures that both polar degradants and the non-polar parent compound are eluted with good resolution.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.[12]
Column Temperature 25°C - 30°CMaintains consistent retention times.[12]
Injection Volume 5 - 20 µLStandard injection volume.[12][14]
Detection UV/Vis Detector (e.g., at 206 nm or 254 nm) or PDA DetectorPyrazole derivatives typically have UV absorbance. A PDA detector is useful for assessing peak purity.[12]

Method Validation:

For a method to be considered "stability-indicating," it must be validated according to ICH Q2(R1) guidelines.[16] This involves demonstrating specificity (the ability to separate the analyte from degradants), linearity, accuracy, precision, and robustness.[8][14]

References
  • Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications - PMC. (2024, December 11).
  • Stability and storage guidelines for 5-Hydrazinyl-4-phenyl-1H-pyrazole. (n.d.). Benchchem.
  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. (n.d.).
  • SAFETY DATA SHEET. (2026, January 6). Sigma-Aldrich.
  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014, August 10). International Journal of ChemTech Research. [Link]

  • A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... (2024, December 23). Wiley Online Library.
  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). LCGC.
  • Separation of Pyrazole on Newcrom R1 HPLC column. (2018, February 16). SIELC Technologies.
  • How can we store Pyrazolin from chalcone and hydrazine hydrate? (2016, March 27).
  • Technical Support Center: Enhancing the Stability of Pyrazole Compounds in Solution. (n.d.). Benchchem.
  • Stability Testing for Small-Molecule Clinical Trial Materials. (2019, October 2). Pharmaceutical Technology.
  • A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. (2024, July 7). International Journal of Novel Research and Development.
  • Analytical Techniques In Stability Testing. (2025, March 24).
  • Pharma Stability: Troubleshooting & Pitfalls. (n.d.). Pharma Stability.
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Pharmaceutical and Biomedical Analysis.
  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013, January 17). Asian Journal of Research in Chemistry.
  • HOW TO APPROACH A FORCED DEGRAD
  • HPLC Troubleshooting Guide. (n.d.). MilliporeSigma.

Sources

Troubleshooting

Technical Support Center: Controlling Tautomerism in 5-Substituted Pyrazoles

Status: Online Operator: Senior Application Scientist Case ID: PYZ-5SUB-TAUT-001 Subject: Troubleshooting Tautomeric Equilibrium, Regioselective Synthesis, and Structural Assignment[1][2] Welcome to the Pyrazole Technica...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Case ID: PYZ-5SUB-TAUT-001 Subject: Troubleshooting Tautomeric Equilibrium, Regioselective Synthesis, and Structural Assignment[1][2]

Welcome to the Pyrazole Technical Center

You have reached the specialized support hub for researchers working with 3(5)-substituted pyrazoles. This class of heterocycles presents a unique "chameleon" challenge: the annular tautomerism (proton migration between N1 and N2) renders the 3- and 5-positions equivalent in unsubstituted systems, yet chemically distinct in biological and solid-state contexts.

This guide addresses the three most critical tickets we receive:

  • "Ghost Signals": Broad or confusing NMR spectra due to rapid proton exchange.

  • "The Twin Problem": Distinguishing between 1,3- and 1,5-disubstituted regioisomers after N-alkylation.

  • "Target Locking": Synthetic strategies to force the formation of the elusive 5-substituted N-alkyl isomer.

Module 1: Analytical Troubleshooting (NMR & Identification)

Q1: Why do my proton NMR signals appear broad or "missing" in CDCl₃?

Diagnosis: You are observing intermediate exchange rates of annular tautomerism. In non-polar solvents like chloroform, the proton transfer between N1 and N2 is often slow enough to broaden signals but too fast to resolve distinct tautomers.[2][3] This "coalescence" phenomenon obscures the C3-H and C5-H signals.

Troubleshooting Protocol:

  • Switch Solvent: Dissolve your sample in DMSO-d₆ .[2] DMSO is a strong hydrogen bond acceptor; it "anchors" the NH proton, slowing the exchange rate significantly.[2] This often sharpens the signals, allowing you to see distinct tautomers (if they exist in slow exchange) or a sharp average.[2][3]

  • Temperature Variation:

    • Cooling (to -40°C): May freeze the equilibrium, revealing two distinct sets of peaks for the 3-sub and 5-sub tautomers.

    • Heating (to +50°C): Pushes the system into fast exchange, sharpening the signal into a single weighted average.[2][3]

Q2: How do I definitively distinguish between a 1,3-disubstituted and a 1,5-disubstituted pyrazole?

Context: After N-alkylation, you isolate a single isomer.[1][2][3] Is the substituent at position 3 (distal to N-R) or position 5 (adjacent to N-R)? Solution: The NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is the gold standard.

Step-by-Step Identification Protocol:

  • Acquire NOESY Spectrum: Set mixing time to ~500ms.

  • Target Interaction: Look for cross-peaks between the N-Alkyl protons (specifically the

    
    -protons) and the Ring Substituent  or Ring Proton .
    
  • Analyze Cross-Peaks:

    • Scenario A (1,5-Isomer): You see a strong NOE between the N-Alkyl group and the Substituent (R).[2] This confirms the substituent is adjacent to the N-alkyl group (Position 5).

    • Scenario B (1,3-Isomer): You see a strong NOE between the N-Alkyl group and the Ring Proton (H5) .[2] This confirms the position adjacent to the nitrogen is unsubstituted, placing your substituent at Position 3.[2][3]

Data Table: Characteristic 13C Chemical Shifts Note: Values are approximate and substituent-dependent.

Carbon Position1,3-Isomer (Substituent at C3)1,5-Isomer (Substituent at C5)Mechanistic Reason
C3 ~140-150 ppm (Substituted)~130 ppm (Unsubstituted)C3 is generally deshielded relative to C5 due to proximity to the imine-like N2.[2]
C5 ~105 ppm (Unsubstituted)~135-145 ppm (Substituted)C5 is more shielded (enamine-like character relative to N1).[2]
NOE Correlation N-R

H5
N-R

Substituent
Spatial proximity.

Module 2: Synthetic Control (Regioselectivity)

Q3: My alkylation reaction yields a 9:1 mixture favoring the 1,3-isomer. How do I access the 1,5-isomer (the "5-substituted" product)?

The Challenge: Standard alkylation of a 3(5)-substituted pyrazole is dominated by sterics . The electrophile attacks the less hindered nitrogen (distal to the substituent), yielding the 1,3-isomer.[2] The Fix: You must override steric control with electronic or coordination control.

Protocol A: Magnesium-Mediated Regioselective Alkylation Mechanism: The Mg²⁺ ion coordinates to the N2 (pyridine-like) nitrogen and the substituent (if it has a donor atom like O or N), blocking the "easy" N2 site and forcing alkylation at the more hindered N1, or directing the incoming electrophile via chelation.[2]

Workflow:

  • Reagents: 3-Substituted pyrazole (1.0 eq), MgBr₂ (0.2 eq), Electrophile (e.g., bromoacetamide), Base (DIPEA).

  • Solvent: THF (anhydrous).

  • Procedure:

    • Mix pyrazole and MgBr₂ in THF for 30 min to form the complex.

    • Add electrophile and base.

    • Stir at 25°C.

  • Result: Enhances formation of the 1,5-isomer (N2-alkylated in some nomenclatures, but structurally the "more crowded" product).[2]

Protocol B: De Novo Cycloaddition (The "Nuclear Option") If alkylation fails, build the ring with the substituents already in place.[2]

  • Reaction: 1,3-Dipolar Cycloaddition.[1][2][3][4][5]

  • Reagents: Sydnones (dipole) + Alkynes (dipolarophile).[2][3][5]

  • Advantage: Sydnones react with alkynes to yield 1,5-disubstituted pyrazoles with high regiocontrol, bypassing the tautomerism issue entirely.[1][2][3]

Module 3: Visualization of Dynamics

Diagram 1: The Tautomeric Equilibrium & Regioselectivity Pathways

This diagram illustrates the fundamental equilibrium and how alkylation locks the structure into two distinct isomers.

PyrazoleTautomerism cluster_legend Key Tautomer3 3-Substituted Tautomer (H on N1, R at C3) Favored in Solution Tautomer5 5-Substituted Tautomer (H on N2, R at C5) Sterically Crowded Tautomer3->Tautomer5 Fast Exchange (Ka) Anion Pyrazolate Anion (Nucleophilic Species) Tautomer3->Anion -H+ Tautomer5->Anion -H+ Prod13 1,3-Disubstituted Product (Major via Steric Control) Anion->Prod13 Alkylation at N2 (Less Hindered) Prod15 1,5-Disubstituted Product (Major via Chelation/Mg++) Anion->Prod15 Alkylation at N1 (Hindered/Chelation) Steric Path Steric Path Chelation Path Chelation Path

Caption: Tautomeric equilibrium of 3(5)-substituted pyrazoles and divergent alkylation pathways.

Module 4: Biological & Solid-State Implications

Q4: Why does the biological potency of my "3(5)-substituted" hit vary between batches?

Diagnosis: Polymorphism or Co-crystal Variation. In the solid state, pyrazoles form hydrogen-bonded chains (catamers) or dimers.[2][3]

  • Batch A might crystallize as the 3-substituted tautomer (often thermodynamically preferred in lattice).

  • Batch B might crystallize as the 5-substituted tautomer (if stabilized by solvent inclusion or specific salts).

  • Impact: While they equilibrate in solution, the dissolution rate and solubility can differ significantly, affecting bioavailability in animal models.[1][2][3]

Recommendation:

  • Powder X-Ray Diffraction (PXRD): Fingerprint every batch.

  • Salt Formation: Convert the pyrazole to a hydrochloride salt. This protonates both nitrogens (forming a pyrazolium cation), eliminating tautomerism in the solid state and standardizing the material.[2][3]

References

  • Tautomerism and Structure: Alkorta, I., et al. "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles."[1][2][3][6] Molecules, 2019.[1][2][3][6][7] Link

  • Regioselective Alkylation: Fini, F., et al. "Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles."[1][2] Thieme Connect, 2023.[1][2][3] Link

  • Cycloaddition Protocols: Kong, Y., et al. "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones."[1][2][3][8] Organic Letters, 2014.[1][2][3][8] Link

  • NMR Characterization: Claramunt, R. M., et al.[1][2][3] "The Use of NMR Spectroscopy to Study Tautomerism." ResearchGate, 2025.[1][2][3] Link

  • Sydnone Cycloaddition: Dumitrascu, F., et al. "Synthesis of 1-(2-Fluorophenyl)pyrazoles by 1,3-Dipolar Cycloaddition of the Corresponding Sydnones."[1][2][3] Molecules, 2021.[1][2][3][5] Link[2][3]

Sources

Optimization

Technical Support Center: Crystallization of Pyrazole Esters

A Guide to Alternative Solvents and Troubleshooting Welcome to the Technical Support Center for the crystallization of pyrazole esters. This resource is designed for researchers, scientists, and professionals in drug dev...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Alternative Solvents and Troubleshooting

Welcome to the Technical Support Center for the crystallization of pyrazole esters. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the challenges of crystallizing these versatile heterocyclic compounds. Here, you will find practical guidance in a question-and-answer format, addressing common issues and exploring the use of alternative and green solvents to achieve high-purity crystalline products.

Frequently Asked Questions (FAQs)

Q1: My pyrazole ester is proving difficult to crystallize from common solvents like ethanol and ethyl acetate. What are the first steps I should take?

A1: Difficulty in crystallizing pyrazole esters often stems from either very high or very low solubility in common solvents.[1][2] The pyrazole ring itself can lead to low solubility in some solvents due to its aromatic character and potential for hydrogen bonding.[2]

Here’s a systematic approach to troubleshoot this issue:

  • Solvent Screening: The first step is to perform a small-scale solvent screening to identify a more suitable solvent or solvent mixture.[1] Test a range of solvents with varying polarities.

  • Temperature Adjustment: The solubility of pyrazole derivatives generally increases with temperature.[2] Heating the solvent is a common initial step to dissolve a poorly soluble pyrazole ester.[2] For instance, the solubility of 1H-pyrazole in cyclohexane increases significantly from 0.577 moles/L at 31.8°C to 5.86 moles/L at 56.2°C.[2]

  • Binary Solvent Systems: If a single solvent is not effective, a binary solvent system is a powerful technique.[1] Dissolve your compound in a "good" solvent where it is highly soluble, and then slowly add a "poor" solvent (an anti-solvent) in which it is sparingly soluble until you observe turbidity.[1][3] Slow cooling should then promote crystallization.[1]

Q2: I'm interested in using "green" or more environmentally friendly solvents for my crystallization. What are some viable alternatives to traditional organic solvents?

A2: The pharmaceutical industry is increasingly adopting greener solvents to improve the sustainability of their processes.[4] For pyrazole ester crystallization, several classes of alternative solvents are worth considering:

  • Bio-based Solvents: Bio-renewable acetone has been shown to be a viable alternative to standard acetone, yielding similar results.[5] 2-Methyltetrahydrofuran (2-Me-THF) is another green solvent option, although it may present challenges with precipitation.[5]

  • Deep Eutectic Solvents (DESs): DESs are mixtures of compounds that form a eutectic with a melting point much lower than the individual components.[6][7] They are gaining attention as green and tunable media for crystallization.[8][9] DESs are typically composed of natural, low-toxicity compounds like sugars, amino acids, and carboxylic acids, making them biodegradable and biocompatible.[7][10] They can influence polymorphs, crystal habits, and the crystallinity of organic macromolecules.[8]

  • Supercritical Fluids: Supercritical carbon dioxide (sc-CO₂) is a promising green solvent and anti-solvent for crystallization.[11][12] It is non-toxic, inexpensive, and leaves no residue.[13][14] The solvent power of sc-CO₂ can be fine-tuned by adjusting temperature and pressure.[14][15]

  • Ionic Liquids (ILs): Ionic liquids are salts that are liquid at low temperatures and have negligible vapor pressure.[6] They can be used as both solvents and catalysts in the synthesis and crystallization of pyrazole derivatives.[16][17] The properties of ILs can be tuned by modifying the cation and anion.[18][19]

Q3: My pyrazole ester is "oiling out" instead of forming crystals. What causes this and how can I fix it?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the solution is supersaturated too quickly or at a temperature above the melting point of the solute in the solvent.

Here are some strategies to prevent oiling out:

  • Reduce the Cooling Rate: Slow cooling is crucial for successful crystallization. Allow the solution to cool gradually to room temperature, and then transfer it to a cooler environment if necessary.

  • Use a More Dilute Solution: Oiling out can be a sign that the concentration of your pyrazole ester is too high. Try using a larger volume of solvent to create a less concentrated solution.

  • Change the Solvent System: The choice of solvent significantly impacts crystallization behavior. Experiment with different solvents or solvent mixtures. A solvent system where the compound has slightly lower solubility at elevated temperatures may be beneficial.

  • Scratching: Gently scratching the inside of the flask with a glass rod can create nucleation sites and induce crystallization.[1]

  • Seeding: Introducing a small crystal of the pure compound (a seed crystal) can initiate crystallization.[20]

Troubleshooting Guides

Guide 1: Poor Crystal Yield

Problem: The crystallization process results in a very low yield of the desired pyrazole ester.

Possible Causes & Solutions:

  • Cause: The compound is too soluble in the chosen solvent, even at low temperatures.

    • Solution: Add an anti-solvent to the solution to decrease the solubility of the pyrazole ester. Water is a common anti-solvent for crystallizations from polar organic solvents.[3]

  • Cause: The volume of solvent used was too large.

    • Solution: Carefully evaporate some of the solvent to increase the concentration of the pyrazole ester and induce further crystallization.[20]

  • Cause: The cooling process was too rapid, leading to the formation of very small crystals that are difficult to collect.

    • Solution: Ensure a slow and controlled cooling rate.[20] Insulating the flask can help to slow down the cooling process.[20]

Guide 2: Formation of Polymorphs or Amorphous Solid

Problem: The crystallization yields a mixture of different crystal forms (polymorphs) or an amorphous solid instead of a single crystalline form.

Possible Causes & Solutions:

  • Cause: The solvent can influence which polymorphic form crystallizes.[21][22] Different solvents can lead to the formation of different polymorphs.[22]

    • Solution: Systematically screen a variety of solvents with different polarities and hydrogen bonding capabilities. The interactions between the solvent and the crystal faces can affect which polymorph is favored.[22][23]

  • Cause: The rate of cooling and the level of supersaturation can impact polymorphic outcomes.

    • Solution: Control the cooling rate precisely. A slower cooling rate generally favors the formation of the most stable polymorph.

  • Cause: The presence of impurities can sometimes inhibit the formation of a specific crystalline form.

    • Solution: Ensure the starting material is of high purity. If necessary, perform a preliminary purification step, such as flash chromatography, before crystallization.

Data & Protocols

Table 1: Properties of Alternative Solvents for Pyrazole Ester Crystallization
Solvent ClassExample(s)Key Properties & AdvantagesConsiderations
Bio-based 2-Methyltetrahydrofuran (2-Me-THF), Bio-renewable AcetoneDerived from renewable resources, lower environmental impact.[5]May have different solubility profiles than their petroleum-based counterparts.
Deep Eutectic Solvents (DESs) Choline chloride:Urea (1:2)Green, tunable, low cost, biodegradable.[6][7][10] Can influence crystal habit and polymorphism.[8]Can be viscous and may require specific workup procedures.
Supercritical Fluids Supercritical CO₂ (sc-CO₂)Non-toxic, non-flammable, leaves no residue.[13][14] Tunable solvent power.[14][15]Requires specialized high-pressure equipment.
Ionic Liquids (ILs) 1-Ethyl-3-methylimidazolium ChlorideNegligible vapor pressure, thermally stable.[16] Can act as both solvent and catalyst.[16]Can be expensive and may require specific recycling methods.
Protocol 1: Crystallization using a Binary Solvent System

This protocol is a general guideline for crystallizing a pyrazole ester that has poor solubility in a single solvent.

Materials:

  • Crude pyrazole ester

  • "Good" solvent (e.g., acetone, ethanol)

  • "Poor" solvent (anti-solvent, e.g., water, hexane)

Procedure:

  • Place the crude pyrazole ester in a clean Erlenmeyer flask.

  • Add a minimal amount of the "good" solvent to the flask.

  • Gently heat the mixture while stirring until the solid completely dissolves.

  • While the solution is still warm, add the "poor" solvent dropwise with continuous stirring until the solution becomes slightly and persistently turbid.[1]

  • If too much "poor" solvent is added and significant precipitation occurs, add a small amount of the "good" solvent to redissolve the solid.

  • Cover the flask and allow it to cool slowly to room temperature.

  • If crystals do not form, try scratching the inner wall of the flask with a glass rod or placing the flask in an ice bath to induce crystallization.[1]

  • Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them thoroughly.

Visualizations

Diagram 1: Solvent Selection Workflow for Pyrazole Ester Crystallization

SolventSelection start Start: Crude Pyrazole Ester solubility_test Small-Scale Solubility Test (Various Solvents) start->solubility_test single_solvent Good Solubility in Hot Solvent, Poor in Cold? solubility_test->single_solvent Analyze Results binary_solvent High Solubility in One Solvent, Poor in Another? single_solvent->binary_solvent No cooling_cryst Cooling Crystallization single_solvent->cooling_cryst Yes antisolvent_cryst Anti-Solvent Crystallization binary_solvent->antisolvent_cryst Yes alternative_solvents Explore Alternative Solvents (DESs, sc-CO₂, ILs) binary_solvent->alternative_solvents No end Pure Crystalline Product cooling_cryst->end no_crystals No Crystals Formed / Oiling Out cooling_cryst->no_crystals antisolvent_cryst->end antisolvent_cryst->no_crystals alternative_solvents->end no_crystals->alternative_solvents Troubleshoot Troubleshooting start {Problem | Oiling Out} cause1 Cause Solution Too Concentrated start->cause1 cause2 Cause Cooling Too Rapid start->cause2 cause3 Cause Inappropriate Solvent start->cause3 solution1 Solution Use More Solvent cause1->solution1 solution2 Solution Slow Down Cooling Rate cause2->solution2 solution3 Solution Change Solvent System cause3->solution3

Caption: A troubleshooting guide for the common issue of a pyrazole ester "oiling out".

References

  • BenchChem. (n.d.). Dealing with poor solubility of pyrazole derivatives during synthesis.
  • ACS Publications. (2020, July 23). Supercritical Carbon Dioxide for Pharmaceutical Co-Crystal Production.
  • Taylor & Francis. (n.d.). Supercritical CO2 versus water as an antisolvent in the crystallization process to enhance dissolution rate of curcumin.
  • RSC Publishing. (2025, June 24). Advances in deep eutectic solvent-mediated crystallization: toward green and tunable platforms for pharmaceutical and biomolecular applications.
  • Solubility of Things. (n.d.). Pyrazole.
  • CrystEngComm (RSC Publishing). (n.d.). Advances in deep eutectic solvent-mediated crystallization: toward green and tunable platforms for pharmaceutical and biomolecular applications.
  • ChemicalBook. (n.d.). Pyrazole | 288-13-1.
  • ETERNAL. (n.d.). Optimized used of solvents in active pharmaceutical ingredients production.
  • BenchChem. (n.d.). Troubleshooting the reaction mechanism of pyrazole formation.
  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • Wikipedia. (n.d.). Deep eutectic solvent.
  • BenchChem. (n.d.). Application Notes and Protocols for Crystallization of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole Derivatives.
  • SFE Process. (n.d.). The advantages of supercritical CO2.
  • ResearchGate. (2025, July 15). Synthesis of Substituted Pyrazoles using Ionic Liquid.
  • OpenMETU. (n.d.). Pyrazolium based Ionic Liquids: Crystal Structures and Theoretical Calculations.
  • PubMed. (2024, January 6). Pharmaceutical co-crystals: A green way to enhance drug stability and solubility for improved therapeutic efficacy.
  • MDPI. (2021, April 23). Supercritical CO2 Extraction of Organic Solvents from Flunisolide and Fluticasone Propionate.
  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • Exenia Group. (2020, August 29). Supercritical CO2 As Solvent.
  • Oxford Academic. (n.d.). Pharmaceutical co-crystals: A green way to enhance drug stability and solubility for improved therapeutic efficacy.
  • ResearchGate. (n.d.). Deep Eutectic Solvents to Organic Synthesis.
  • BenchChem. (n.d.). Overcoming poor solubility of pyrazole derivatives during reaction workup.
  • BenchChem. (n.d.). Application Notes & Protocols: Synthesis of Pyrazole Derivatives from β-Keto Esters.
  • (n.d.). Advances in Green Chemistry for Pharmaceutical Applications.
  • (n.d.). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac.
  • ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
  • PMC. (n.d.). A Comprehensive Review on Deep Eutectic Solvents and Its Use to Extract Bioactive Compounds of Pharmaceutical Interest.
  • PubMed. (2008, May 2). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs.
  • Reddit. (2022, May 2). Purification of Amino-Pyrazoles : r/OrganicChemistry.
  • (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • PMC. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir.
  • (n.d.). Effects of Solvents on Polymorphism and Shape of Mefenamic Acid Crystals.
  • ResearchGate. (2025, August 5). Approaches to Crystallization from Ionic Liquids: Complex Solvents—Complex Results, or, a Strategy for Controlled Formation of New Supramolecular Architectures?.
  • ResearchGate. (2025, August 9). (PDF) Novel crown ether functionalized imidazolium-based acidic ionic liquid catalyzed synthesis of pyrazole derivatives under solvent-free conditions.
  • MDPI. (n.d.). The Effect of Solvents on the Crystal Morphology of Pyriproxyfen.
  • Journal of Synthetic Chemistry. (2024, May 31). Synthesis of Pyranopyrazoles with the Help of Ionic Liquid [bmim][NO3.
  • MDPI. (n.d.). Solvent Effects on Catechol Crystal Habits and Aspect Ratios: A Combination of Experiments and Molecular Dynamics Simulation Study.
  • Amanote Research. (n.d.). (PDF) The Solvent Effect on the Crystal Morphology of Two.

Sources

Reference Data & Comparative Studies

Validation

An In-Depth Technical Guide to the ¹H NMR Characterization of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds i...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. Among these, pyrazole derivatives hold a significant position due to their diverse biological activities. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) characterization of ethyl 5-butoxy-1H-pyrazole-3-carboxylate. By delving into the principles of NMR spectroscopy and comparing the spectral features with those of analogous structures, this document serves as a practical reference for the unambiguous identification and characterization of this important molecular scaffold.

The Central Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy stands as an unparalleled tool for determining the structure of organic molecules in solution.[1][2] The chemical shift, integration, and multiplicity of proton signals provide a detailed map of the molecular architecture. For substituted pyrazoles, ¹H NMR is instrumental in ascertaining the substitution pattern on the heterocyclic ring, a critical factor influencing the molecule's biological and chemical properties.

Predicted ¹H NMR Spectrum of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Table 1: Predicted ¹H NMR Data for Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

SignalChemical Shift (δ, ppm)MultiplicityIntegrationAssignment
1~10.0 - 12.0Broad Singlet1HN-H (pyrazole ring)
2~6.5Singlet1HC4-H (pyrazole ring)
3~4.3Quartet2H-OCH₂ CH₃ (ethyl ester)
4~4.2Triplet2H-OCH₂ CH₂CH₂CH₃ (butoxy)
5~1.8Sextet2H-OCH₂CH₂ CH₂CH₃ (butoxy)
6~1.5Sextet2H-OCH₂CH₂CH₂ CH₃ (butoxy)
7~1.3Triplet3H-OCH₂CH₃ (ethyl ester)
8~0.9Triplet3H-OCH₂CH₂CH₂CH₃ (butoxy)
Justification of Predicted Chemical Shifts and Multiplicities:
  • N-H Proton (Signal 1): The proton attached to the nitrogen of the pyrazole ring is expected to be significantly deshielded and will likely appear as a broad singlet due to rapid chemical exchange and quadrupole broadening. Its chemical shift is highly dependent on solvent and concentration.

  • C4-H Proton (Signal 2): The lone proton on the pyrazole ring at the C4 position is anticipated to resonate as a sharp singlet in the aromatic region.[6] The electron-withdrawing nature of the adjacent carboxylate group and the electron-donating butoxy group influence its precise chemical shift.

  • Ethyl Ester Protons (Signals 3 & 7): The methylene protons (-OCH₂ CH₃) will appear as a quartet due to coupling with the three neighboring methyl protons. The methyl protons (-OCH₂CH₃ ) will present as a triplet, being coupled to the two methylene protons.

  • Butoxy Group Protons (Signals 4, 5, 6, & 8): The methylene protons alpha to the ether oxygen (-OCH₂ -) are the most deshielded and will appear as a triplet. The subsequent methylene groups will show more complex splitting (sextets) due to coupling with adjacent non-equivalent protons. The terminal methyl group will be a triplet.

Comparative Analysis with Structurally Related Analogs

To build confidence in the predicted spectrum, a comparison with experimentally determined ¹H NMR data of similar pyrazole derivatives is invaluable.

Comparison with Ethyl 5-methyl-1H-pyrazole-3-carboxylate

This analog differs by having a methyl group at the C5 position instead of a butoxy group. The ¹H NMR spectrum of ethyl 5-methyl-1H-pyrazole-3-carboxylate would show a singlet for the C5-methyl group, typically around 2.3-2.5 ppm. The C4-H proton signal would likely be at a similar chemical shift to our target compound. The signals for the ethyl ester group would be nearly identical. This comparison helps to confidently assign the signals of the butoxy group in our target molecule.[7][8][9][10][11]

Comparison with Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate

In this related structure, a singlet for the C4-H proton is observed at 5.98 ppm (in DMSO-d₆).[12] The upfield shift compared to our prediction is due to the strong electron-donating effect of the hydroxyl group and the different solvent. The methyl ester protons appear as a singlet at 3.80 ppm.[12] This highlights the influence of substituents on the chemical shifts of the pyrazole ring protons.

Experimental Protocol for ¹H NMR Spectroscopy

This section provides a detailed, step-by-step methodology for acquiring a high-resolution ¹H NMR spectrum of ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

1. Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) is typically included in the solvent as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Parameters (for a 400 MHz Spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds to ensure full relaxation of the protons.

  • Number of Scans: 16-32 scans should provide an adequate signal-to-noise ratio.

  • Spectral Width: A range of -1 to 13 ppm is generally sufficient.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

3. Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum to obtain pure absorption lineshapes.

  • Calibrate the spectrum by setting the TMS signal to 0 ppm.

  • Integrate all signals to determine the relative number of protons.

  • Analyze the chemical shifts and coupling patterns to assign the signals to the respective protons in the molecule.

Visualizing Molecular Structure and Proton Environments

The following diagram illustrates the structure of ethyl 5-butoxy-1H-pyrazole-3-carboxylate and the different proton environments that give rise to the distinct signals in the ¹H NMR spectrum.

Caption: Molecular structure of ethyl 5-butoxy-1H-pyrazole-3-carboxylate with color-coded proton environments.

Conclusion

The structural characterization of ethyl 5-butoxy-1H-pyrazole-3-carboxylate can be confidently achieved through ¹H NMR spectroscopy. By understanding the expected chemical shifts, multiplicities, and integration of the proton signals, and by comparing these with data from analogous compounds, researchers can unambiguously confirm the identity and purity of their synthesized material. The detailed experimental protocol provided herein offers a robust framework for obtaining high-quality spectral data, a cornerstone of rigorous scientific investigation in the fields of chemistry and drug development.

References

  • A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. National Center for Biotechnology Information. [Link]

  • The 1H NMR spectrum of pyrazole in a nematic phase. Wiley Online Library. [Link]

  • Supplementary Information - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

  • Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Royal Society of Chemistry. [Link]

  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. PubMed. [Link]

  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl. [Link]

  • The NMR interpretations of some heterocyclic compounds which are... ResearchGate. [Link]

  • Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. [Link]

  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. [Link]

  • Esxample 1 H NMR spectrum of pyrazoline protons (Ha, Hb and Hx). ResearchGate. [Link]

  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. [Link]

  • 1 H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... ResearchGate. [Link]

  • 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. KPU Pressbooks. [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

  • 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. [Link]

  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

  • 1H NMR Chemical Shifts. University of Calgary. [Link]

  • Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

  • One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. MDPI. [Link]

  • Ethyl 5-methyl-1H-pyrazole-3-carboxylate. PubChem. [Link]

  • 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. NIST WebBook. [Link]

  • 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. NIST WebBook. [Link]

  • New Synthesis and Reactions of Ethyl 5‐amino‐4‐cyano‐1‐phenyl‐1H‐pyrazole‐3‐carboxylate. ResearchGate. [Link]

  • Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate. Dye|Dye intermediates|Fluorescent Brightener|pigment dye. [Link]

  • ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate. PubChem. [Link]

  • ethyl 3-methyl-1h-pyrazole-5-carboxylate 4027-57-0. Chongqing Kemai Material Technology Co., Ltd. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for Pyrazole Derivatives Analysis

For researchers, scientists, and drug development professionals, the robust analysis of pyrazole derivatives is paramount. These heterocyclic compounds are foundational in numerous pharmaceuticals and agrochemicals, maki...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the robust analysis of pyrazole derivatives is paramount. These heterocyclic compounds are foundational in numerous pharmaceuticals and agrochemicals, making their accurate quantification and characterization a critical step in research and quality control. This guide provides an in-depth, experience-driven approach to developing High-Performance Liquid Chromatography (HPLC) methods for pyrazole derivatives, moving beyond a simple recitation of steps to explain the underlying rationale of each choice. We will compare various analytical approaches, supported by experimental data, to empower you to develop sensitive, specific, and reliable HPLC methods.

The Analytical Challenge of Pyrazole Derivatives

Pyrazole derivatives, while structurally diverse, share common analytical hurdles. Their aromatic nature and the presence of nitrogen atoms can lead to challenging chromatographic behavior, including poor peak shape, tailing, and variable retention. Furthermore, the potential for isomerism, including regioisomers and enantiomers, necessitates high-resolution separation techniques. This guide will address these challenges by providing a systematic approach to method development, from column and mobile phase selection to detection and validation.

A Systematic Approach to HPLC Method Development

The development of a robust HPLC method is a multi-step process that involves a series of informed decisions. The following workflow illustrates a systematic approach to developing a method for pyrazole derivative analysis.

MethodDevelopmentWorkflow cluster_planning Phase 1: Planning and Initial Screening cluster_optimization Phase 2: Method Optimization cluster_validation Phase 3: Validation and Application A Analyte Characterization (pKa, logP, solubility) B Initial Column & Mobile Phase Screening (C18, ACN/H2O, MeOH/H2O) A->B Informs initial conditions C Mobile Phase Optimization (pH, buffer, organic modifier) B->C Refine separation E Detector Selection (UV, PDA, MS) B->E Based on analyte properties D Stationary Phase Evaluation (Alternative chemistries) C->D If needed for selectivity F Method Validation (ICH Guidelines) (Linearity, accuracy, precision) D->F E->F G Application to Real Samples (Formulations, biological matrices) F->G Method transfer

Caption: A systematic workflow for HPLC method development for pyrazole derivatives.

Choosing the Right Stationary Phase: A Comparative Analysis

The heart of an HPLC separation is the column. While the C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography, it is not always the optimal choice for polar, nitrogen-containing pyrazole derivatives. The following table compares common stationary phases for the analysis of these compounds.

Stationary PhasePrinciple of SeparationAdvantages for Pyrazole DerivativesDisadvantages
C18 (Octadecyl) Primarily hydrophobic interactions.Wide availability, good for non-polar to moderately polar derivatives.Can exhibit poor retention for very polar pyrazoles; potential for peak tailing with basic compounds due to silanol interactions.
C8 (Octyl) Less hydrophobic than C18.Better retention of more polar pyrazoles compared to C18.May provide insufficient retention for non-polar derivatives.
Phenyl-Hexyl π-π interactions in addition to hydrophobic interactions.Enhanced selectivity for aromatic pyrazole derivatives.Can be less robust than C18 or C8 phases.
Embedded Polar Group (e.g., amide, carbamate) Hydrophobic interactions with a polar group embedded in the alkyl chain.Improved peak shape for basic compounds due to shielding of silanols; compatible with 100% aqueous mobile phases.May have different selectivity compared to traditional C18.
Chiral Stationary Phases (e.g., polysaccharide-based) Enantioselective interactions.Essential for the separation of chiral pyrazole enantiomers.[1][2][3]More expensive; method development can be more complex.

Expert Insight: For initial screening, a modern, high-purity C18 column is a good starting point. However, if peak tailing is observed for basic pyrazole derivatives, consider an embedded polar group column or the addition of a mobile phase modifier to mitigate silanol interactions. For aromatic pyrazole isomers, a phenyl-hexyl column can often provide the necessary selectivity.

Mobile Phase Optimization: The Key to Selectivity

The mobile phase composition is a powerful tool for optimizing the separation of pyrazole derivatives. The choice of organic modifier, buffer, and pH can significantly impact retention time, peak shape, and selectivity.

Organic Modifier: Acetonitrile vs. Methanol

Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in reversed-phase HPLC.

Organic ModifierPropertiesImpact on Pyrazole Analysis
Acetonitrile Lower viscosity, lower UV cutoff.Generally provides sharper peaks and better efficiency.
Methanol Higher viscosity, higher UV cutoff.Can offer different selectivity, which can be advantageous for resolving closely eluting peaks.

Experimental Protocol: Organic Modifier Screening

  • Prepare stock solutions of your pyrazole derivative standards in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare two mobile phases:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B1: 0.1% Formic acid in acetonitrile

    • Mobile Phase B2: 0.1% Formic acid in methanol

  • Run a gradient elution with each organic modifier (e.g., 10-90% B over 15 minutes) on a C18 column.

  • Compare the chromatograms for peak shape, resolution, and retention time.

The Critical Role of pH and Buffers

The basic nitrogen atoms in the pyrazole ring mean that the pH of the mobile phase can significantly affect their ionization state and, consequently, their chromatographic behavior.

ph_effect cluster_low_ph Low pH (e.g., pH < pKa) cluster_high_ph High pH (e.g., pH > pKa) A Pyrazole is protonated (charged) B Reduced retention on C18 (more polar) A->B C Pyrazole is neutral D Increased retention on C18 (less polar) C->D

Caption: The effect of mobile phase pH on the retention of a basic pyrazole derivative.

Expert Insight: Operating at a pH at least 2 units away from the pKa of the analyte ensures a single ionic form and improves peak shape and reproducibility. For basic pyrazoles, a low pH mobile phase (e.g., pH 2-4) using a formic acid or trifluoroacetic acid (TFA) additive is often a good starting point.[4][5] TFA can also act as an ion-pairing agent, further improving peak shape.

Detection Techniques: A Comparative Overview

The choice of detector depends on the concentration of the analyte, the complexity of the sample matrix, and the need for structural information.

DetectorPrincipleAdvantages for Pyrazole AnalysisDisadvantages
UV-Vis Absorbance of UV-Vis light.Simple, robust, and widely available.[6]Not all pyrazoles have a strong chromophore; limited selectivity.
Photodiode Array (PDA) Acquires a full UV-Vis spectrum at each point in the chromatogram.Provides spectral information for peak purity assessment and identification.[7]Slightly less sensitive than a single-wavelength UV detector.
Mass Spectrometry (MS) Measures the mass-to-charge ratio of ions.Highly sensitive and selective; provides molecular weight and structural information.[8][9]Higher cost and complexity.

Expert Insight: For routine analysis and quality control, a PDA detector is often sufficient and provides the added benefit of peak purity analysis. For trace analysis, analysis in complex matrices (e.g., biological fluids), or when definitive identification is required, coupling HPLC with a mass spectrometer (LC-MS) is the gold standard.[8][9]

A Step-by-Step Protocol for Method Development and Validation

This protocol outlines a typical workflow for developing and validating an HPLC method for a novel pyrazole derivative, in accordance with ICH guidelines.[4][7]

Experimental Protocol: Method Development and Validation

  • Analyte Characterization: Determine the solubility, pKa, and UV spectrum of the pyrazole derivative.

  • Initial Chromatographic Conditions:

    • Column: C18, 150 mm x 4.6 mm, 5 µm

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

    • Gradient: 10-90% B over 15 minutes

    • Flow Rate: 1.0 mL/min

    • Detection: PDA at the λmax of the analyte

  • Optimization:

    • Adjust the gradient slope to achieve optimal resolution.

    • If peak shape is poor, screen different mobile phase additives (e.g., formic acid, phosphate buffer).

    • If selectivity is an issue, evaluate a phenyl-hexyl or embedded polar group column.

  • Method Validation:

    • Specificity: Analyze a blank and a spiked sample to ensure no interference at the retention time of the analyte.

    • Linearity: Prepare a series of standards over the expected concentration range (e.g., 5-150 µg/mL) and plot the peak area versus concentration.[4] The correlation coefficient (r²) should be >0.999.

    • Accuracy: Perform recovery studies by spiking a known amount of the analyte into a placebo matrix at three concentration levels (e.g., 80%, 100%, 120%).

    • Precision:

      • Repeatability (Intra-day): Inject the same standard solution multiple times (n=6) on the same day.

      • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument. The relative standard deviation (RSD) should be <2%.

    • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified.[7]

    • Robustness: Intentionally vary chromatographic parameters (e.g., flow rate ±10%, mobile phase composition ±2%) and assess the impact on the results.[4]

Conclusion

The development of a robust and reliable HPLC method for pyrazole derivatives is a systematic process that requires a thorough understanding of the analyte's properties and the principles of chromatography. By carefully selecting the stationary phase, optimizing the mobile phase, and choosing the appropriate detector, it is possible to develop methods that are sensitive, specific, and fit for purpose. This guide provides a framework for making informed decisions during method development, enabling researchers and scientists to confidently analyze this important class of compounds.

References

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Research.

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.

  • Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies.

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. National Center for Biotechnology Information.

  • Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column. SIELC Technologies.

  • Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. ResearchGate.

  • A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐Carbothioamide in Nanosuspension. Wiley Online Library.

  • Enantioselective Separation of Chiral N1-Substituted-1 H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PubMed.

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Publications.

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Semantic Scholar.

  • Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry. ResearchGate.

  • A Highly-Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. ResearchGate.

  • Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry. PubMed.

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Pyrazole-3-Carboxylates

For researchers, medicinal chemists, and drug development professionals, understanding the mass spectrometric behavior of novel compounds is paramount for structural elucidation and metabolic profiling. Pyrazole-3-carbox...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and drug development professionals, understanding the mass spectrometric behavior of novel compounds is paramount for structural elucidation and metabolic profiling. Pyrazole-3-carboxylates are a privileged scaffold in modern drug discovery, appearing in a wide array of therapeutic agents.[1][2][3] This guide provides an in-depth, comparative analysis of the fragmentation patterns of pyrazole-3-carboxylates under both Electron Ionization (EI) and Electrospray Ionization (ESI) mass spectrometry. We will explore the mechanistic underpinnings of the observed fragment ions and provide detailed, field-proven experimental protocols to enable robust and reproducible analysis.

The Pyrazole Core: Fundamental Fragmentation Pathways

The fragmentation of the pyrazole ring itself is well-characterized, particularly under the high-energy conditions of Electron Ionization (EI).[4] Two primary fragmentation pathways dominate the mass spectra of simple pyrazoles: the expulsion of a neutral nitrogen molecule (N₂) and the loss of hydrogen cyanide (HCN). The relative abundance of the ions resulting from these losses is highly dependent on the nature and position of substituents on the pyrazole ring. Isotopic labeling studies, particularly with deuterium, have been instrumental in elucidating the specifics of these fragmentation mechanisms, confirming, for instance, that the loss of HCN often involves a hydrogen atom from the 3(5)-position of the pyrazole ring.

Electron Ionization (EI) vs. Electrospray Ionization (ESI): A Comparative Analysis for Pyrazole-3-Carboxylates

The choice of ionization technique is critical and dictates the type of information that can be obtained from a mass spectrometry experiment. While EI is a hard ionization technique that induces extensive fragmentation, ESI is a soft ionization method that typically yields intact molecular ions, with fragmentation induced under controlled conditions (Collision-Induced Dissociation, CID).

Electron Ionization (EI) Fragmentation of Pyrazole-3-Carboxylates

When subjected to EI, pyrazole-3-carboxylates exhibit a combination of fragmentation pathways originating from both the pyrazole core and the carboxylate ester moiety. A key example is the fragmentation of ethyl 5-methyl-1H-pyrazole-3-carboxylate.

Key Fragmentation Pathways under EI:

  • Loss of the Alkoxy Group: A prominent fragmentation pathway for esters is the loss of the alkoxy group (e.g., -OCH₂CH₃ for an ethyl ester) to form an acylium ion.

  • Loss of the Ester Group: The entire ester group can be lost as a radical, leading to the pyrazole ring cation.

  • Fragmentation of the Pyrazole Ring: Subsequent to or in parallel with the fragmentation of the ester group, the pyrazole ring can undergo its characteristic losses of N₂ and HCN.

  • McLafferty Rearrangement: For esters with a sufficiently long alkyl chain, a McLafferty rearrangement can occur, leading to the elimination of an alkene and the formation of a radical cation of the pyrazole-3-carboxylic acid.

Table 1: Prominent Fragment Ions in the EI Mass Spectrum of Ethyl 5-methyl-1H-pyrazole-3-carboxylate

m/zProposed FragmentFragmentation Pathway
154[M]⁺•Molecular Ion
125[M - C₂H₅]⁺Loss of the ethyl group
109[M - OC₂H₅]⁺Loss of the ethoxy group
81[M - COOC₂H₅]⁺Loss of the entire ester group
54[C₃H₄N]⁺Resulting from ring fragmentation (loss of N₂ and HCN)

Data derived from the NIST Mass Spectrometry Data Center.[5]

Electrospray Ionization (ESI) Fragmentation of Pyrazole-3-Carboxylates

ESI-MS, typically coupled with liquid chromatography (LC), is the premier technique for the analysis of pyrazole-3-carboxylates in complex matrices, such as biological fluids. In positive ion mode, these compounds readily form protonated molecules, [M+H]⁺. Tandem mass spectrometry (MS/MS) experiments involving Collision-Induced Dissociation (CID) of the [M+H]⁺ precursor ion are then used to elicit structurally informative fragment ions.

The fragmentation of pyrazole-containing drugs, such as Celecoxib, provides valuable insights into the ESI-CID behavior of this class of compounds.[6][7][8] For pyrazole-3-carboxylic acids, ESI in negative ion mode is also highly effective, forming deprotonated molecules, [M-H]⁻.

Key Fragmentation Pathways under ESI-CID (Positive Ion Mode):

  • Loss of the Alkene from the Ester: For ethyl esters and higher, a characteristic loss of the corresponding alkene (e.g., ethene for ethyl esters) from the protonated molecule is often observed, leading to the protonated pyrazole-3-carboxylic acid.

  • Decarboxylation: The loss of CO₂ from the protonated carboxylic acid (formed after the initial loss of the alkene) is a common fragmentation pathway.

  • Loss of the Entire Ester Group: The neutral loss of the entire ester group can also occur.

  • Ring Fragmentation: Fragmentation of the pyrazole ring, including the loss of N₂ and HCN, can also be observed, although typically at higher collision energies compared to the fragmentation of the ester group.

Table 2: Predicted ESI-MS/MS Fragmentation of Ethyl 5-phenyl-1H-pyrazole-3-carboxylate ([M+H]⁺ = m/z 217.1)

Precursor Ion (m/z)Product Ion (m/z)Neutral LossProposed Fragmentation
217.1189.128.0 (C₂H₄)Loss of ethene from the ethyl ester
217.1171.146.0 (HCOOH)Loss of formic acid (from rearrangement)
189.1145.144.0 (CO₂)Decarboxylation of the carboxylic acid
189.1117.172.0 (C₃H₂N₂)Fragmentation of the pyrazole ring

Experimental Protocols

To ensure the scientific integrity and trustworthiness of the data, detailed and validated experimental protocols are essential. The following protocols are based on established methods for the analysis of pyrazole derivatives and can be adapted for specific pyrazole-3-carboxylates.[9][10]

Protocol 1: GC-MS Analysis of Ethyl Pyrazole-3-Carboxylates

This protocol is suitable for the analysis of volatile and thermally stable pyrazole-3-carboxylate esters.

1. Sample Preparation: a. Accurately weigh 1 mg of the pyrazole-3-carboxylate standard and dissolve in 1 mL of high-purity methanol to prepare a 1 mg/mL stock solution. b. Prepare a series of working standards by serial dilution of the stock solution with methanol to concentrations ranging from 1 µg/mL to 100 µg/mL. c. For unknown samples, dissolve a known amount in methanol or another suitable solvent. If the sample is in a complex matrix, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary.

2. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)
  • Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)
  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
  • Injection Volume: 1 µL
  • Inlet Temperature: 250 °C
  • Injection Mode: Splitless
  • Oven Temperature Program:
  • Initial temperature: 80 °C, hold for 1 minute
  • Ramp: 10 °C/min to 280 °C
  • Hold: 5 minutes at 280 °C
  • Carrier Gas: Helium at a constant flow of 1.2 mL/min
  • Ion Source: Electron Ionization (EI)
  • Ion Source Temperature: 230 °C
  • Quadrupole Temperature: 150 °C
  • Electron Energy: 70 eV
  • Mass Range: m/z 40-400

3. Data Analysis: a. Identify the peak corresponding to the pyrazole-3-carboxylate based on its retention time. b. Acquire the mass spectrum of the peak. c. Compare the experimental mass spectrum with a library spectrum (e.g., NIST) for confirmation. d. Propose fragmentation pathways based on the observed fragment ions.

Protocol 2: LC-MS/MS Analysis of Pyrazole-3-Carboxylic Acids

This protocol is ideal for the analysis of less volatile pyrazole-3-carboxylic acids and their analysis in biological matrices.

1. Sample Preparation: a. Prepare stock and working standards of the pyrazole-3-carboxylic acid in a mixture of methanol and water (50:50 v/v). b. For plasma or urine samples, perform a protein precipitation by adding three volumes of cold acetonitrile to one volume of the sample. Vortex and centrifuge to pellet the precipitated proteins. c. Transfer the supernatant and evaporate to dryness under a stream of nitrogen. d. Reconstitute the residue in the mobile phase starting conditions.

2. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II LC System (or equivalent)
  • Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS (or equivalent)
  • Column: ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent
  • Mobile Phase A: 0.1% formic acid in water
  • Mobile Phase B: 0.1% formic acid in acetonitrile
  • Gradient:
  • 0-1 min: 5% B
  • 1-5 min: 5% to 95% B
  • 5-7 min: 95% B
  • 7-7.1 min: 95% to 5% B
  • 7.1-9 min: 5% B
  • Flow Rate: 0.4 mL/min
  • Column Temperature: 40 °C
  • Injection Volume: 5 µL
  • Ion Source: Electrospray Ionization (ESI), positive or negative ion mode
  • Capillary Voltage: 4000 V
  • Gas Temperature: 325 °C
  • Gas Flow: 8 L/min
  • Nebulizer Pressure: 35 psi
  • Collision Gas: Nitrogen
  • Collision Energy: Optimized for each compound, typically in the range of 10-40 eV.

3. Data Analysis: a. Develop a Multiple Reaction Monitoring (MRM) method by selecting the precursor ion (e.g., [M+H]⁺ or [M-H]⁻) and one or two characteristic product ions. b. Analyze the samples and quantify the analyte using a calibration curve constructed from the working standards. c. For structural elucidation, perform product ion scans to obtain the full fragment ion spectrum.

Visualization of Fragmentation Pathways

To further clarify the fragmentation mechanisms, the following diagrams illustrate the key fragmentation pathways for a generic ethyl pyrazole-3-carboxylate under EI and ESI conditions.

EI_Fragmentation M [M]⁺• (Pyrazole-COOEt)⁺• A [M - C₂H₅]⁺ M->A - •C₂H₅ B [M - OC₂H₅]⁺ (Acylium Ion) M->B - •OC₂H₅ C [Pyrazole]⁺ B->C - CO

Caption: Key EI fragmentation pathways of an ethyl pyrazole-3-carboxylate.

ESI_Fragmentation MH [M+H]⁺ (Pyrazole-COOH₂Et)⁺ A [M+H - C₂H₄]⁺ (Pyrazole-COOH)H⁺ MH->A - C₂H₄ B [M+H - C₂H₄ - CO₂]⁺ A->B - CO₂

Caption: Primary ESI-CID fragmentation of a protonated ethyl pyrazole-3-carboxylate.

Conclusion

The mass spectrometric fragmentation of pyrazole-3-carboxylates is a predictable process governed by the interplay of the pyrazole core and the carboxylate functionality. Electron Ionization provides rich fragmentation data useful for initial structural confirmation, while Electrospray Ionization coupled with tandem mass spectrometry offers the sensitivity and specificity required for quantitative analysis in complex matrices and detailed structural elucidation of protonated or deprotonated molecules. The choice of ionization technique should be guided by the analytical question at hand. The protocols and fragmentation patterns detailed in this guide provide a solid foundation for researchers working with this important class of molecules, enabling them to confidently characterize their compounds and advance their research and development efforts.

References

  • Clay, K. L., Watkins, W. D., & Murphy, R. C. (1977). Metabolism of pyrazole. Structure elucidation of urinary metabolites. Drug Metabolism and Disposition, 5(2), 149–156.
  • ResearchGate. (n.d.). a–c Mass spectral fragmentation of celecoxib and its major metabolites (M1 and M2). Retrieved from [Link]

  • ResearchGate. (n.d.). Ligand fragmentation results for the molecule Celecoxib. The pyrazole... Retrieved from [Link]

  • ResearchGate. (n.d.). Pyrazole-containing marketed drugs. Retrieved from [Link]

  • Al-Sanea, M. M., & Abdel-Aziz, H. A. (2022). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Molecules, 27(19), 6289.
  • ResearchGate. (n.d.). Product ion mass spectra of (a) celecoxib (m/z 380.0 → 315.9, scan... Retrieved from [Link]

  • Chen, X., et al. (2016). Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Journal of Pharmaceutical and Biomedical Analysis, 125, 207-215.
  • Wang, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(7), 785-802.
  • Kumar, V., et al. (2020). Current status of pyrazole and its biological activities. Journal of Global Antimicrobial Resistance, 22, 589-601.
  • Schwartz-Zimmermann, H. E., et al. (2024). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry, 416(1), 221-233.
  • ResearchGate. (n.d.). Comparison of mass spectra obtained with the cold-EI-MS and EI-MS, for structurally related analogs of SCs. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

  • Akbas, E., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Molecular Structure, 1301, 137330.
  • Kertesz, I., et al. (2025). Electron ionization and electrospray ionization mass spectrometric study of a series of isomeric N-chloro(or bromo)benzyl-substituted (E)-2'(3'- or 4')-hydroxy-4-stilbazole halides.
  • ResearchGate. (n.d.). Examples of pyrazole-containing drugs and their pharmacological activities. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Retrieved from [Link]

  • Amjad, A., et al. (2025).
  • Silva, A. B. F., et al. (2018).
  • DeMartin, F. (2021). Development and Validation of a Quantitative GC-MS Method to Analyze Fentanyl-Containing 'Dope' Samples with One-Step Liquid. American Academy of Forensic Sciences.
  • Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • Patel, D., et al. (2015). Development and Validation of a LC-MS/MS Method to Determine Lansoprazole in Human Plasma. The Open Analytical Chemistry Journal, 8, 7-11.
  • Cataldo, A., et al. (2021). Recent Approaches for Chemical Speciation and Analysis by Electrospray Ionization (ESI) Mass Spectrometry. Frontiers in Chemistry, 9, 749802.
  • da Silva, C. F., et al. (2022). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. International Journal of Molecular Sciences, 23(21), 13344.
  • Spallarossa, A., & Brullo, C. (Eds.). (2023). Synthesis and Biological Evaluation of Pyrazole Derivatives. International Journal of Molecular Sciences. MDPI.

Sources

Comparative

The Impact of Alkoxy Chain Length on the Biological Activity of 5-Alkoxy Pyrazoles: A Comparative Analysis of 5-Butoxy and 5-Ethoxy Derivatives

Introduction: The Pyrazole Scaffold in Medicinal Chemistry The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry.[1][2] Its structural...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry.[1][2] Its structural versatility and ability to engage in various biological interactions have led to the development of a wide array of therapeutic agents.[3][4] Pyrazole derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, antiviral, and neuroprotective properties.[5][6] The functionalization at different positions of the pyrazole ring allows for the fine-tuning of a compound's physicochemical properties and biological target specificity. Of particular interest is the substitution at the 5-position, which can significantly influence the molecule's potency and selectivity. This guide provides an in-depth comparison of the biological activities of two key 5-alkoxy pyrazole analogs: 5-butoxy and 5-ethoxy pyrazoles. By examining the structure-activity relationships (SAR), we aim to provide researchers and drug development professionals with a clear understanding of how the seemingly subtle difference in alkoxy chain length can translate into significant variations in biological outcomes.

The Critical Role of the 5-Position in Pyrazole Bioactivity

Structure-activity relationship (SAR) studies have consistently highlighted the importance of the substituent at the 5-position of the pyrazole ring in dictating the biological activity of these compounds.[7][8] This position is often involved in key interactions with biological targets, such as enzymes and receptors. The nature of the substituent at this position—its size, lipophilicity, and hydrogen bonding capacity—can modulate the binding affinity and selectivity of the molecule. In the context of 5-alkoxy pyrazoles, the length of the alkyl chain of the ether group is a critical determinant of the compound's overall lipophilicity and steric profile, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with the target protein.

Comparative Analysis: 5-Butoxy vs. 5-Ethoxy Pyrazoles

While direct head-to-head comparative studies are not always available, a comprehensive analysis of existing SAR literature allows for a reasoned comparison of the biological activities of 5-butoxy and 5-ethoxy pyrazole derivatives. The primary difference between these two analogs is the length of the alkyl chain, with the butoxy group being two carbons longer than the ethoxy group. This seemingly minor structural change has significant implications for their biological profiles.

Anticancer Activity

In the realm of oncology, pyrazole derivatives have been extensively investigated as inhibitors of various protein kinases, which are crucial regulators of cell growth and proliferation.[9] The lipophilicity of a kinase inhibitor can significantly impact its cell permeability and binding affinity to the often-hydrophobic ATP-binding pocket of kinases.

  • Inference from SAR: Generally, increasing the alkyl chain length at the 5-alkoxy position can enhance lipophilicity, which may lead to improved cell membrane penetration and potentially stronger interactions with hydrophobic pockets in target kinases. However, there is an optimal length, beyond which increased lipophilicity can lead to poor aqueous solubility and non-specific binding. The butoxy group, being more lipophilic than the ethoxy group, may offer enhanced potency in certain kinase inhibition assays. Conversely, the smaller ethoxy group might be favored where a more compact substituent is required for optimal fitting into the binding site.

Feature5-Ethoxy Pyrazole5-Butoxy PyrazoleRationale
Lipophilicity ModerateHigherLonger alkyl chain increases lipophilicity.
Cell Permeability GoodPotentially EnhancedIncreased lipophilicity can improve membrane transit.
Kinase Inhibition PotentPotentially More PotentEnhanced hydrophobic interactions with the ATP binding pocket.
Aqueous Solubility HigherLowerIncreased lipophilicity generally reduces water solubility.
Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives are also influenced by the nature of the substituents on the pyrazole core. The ability of a compound to penetrate the bacterial cell wall and membrane is a key factor in its efficacy.

  • Inference from SAR: Similar to anticancer activity, the increased lipophilicity of the butoxy group compared to the ethoxy group could enhance the compound's ability to traverse the lipid-rich bacterial cell membranes. This could translate to lower minimum inhibitory concentrations (MICs) for 5-butoxy pyrazoles against certain bacterial strains. However, the specific mechanism of action and the nature of the bacterial target will ultimately determine the optimal alkoxy chain length. In some cases, the steric bulk of the butoxy group might hinder interaction with the target enzyme or protein.

Feature5-Ethoxy Pyrazole5-Butoxy PyrazoleRationale
Lipophilicity ModerateHigherLonger alkyl chain increases lipophilicity.
Bacterial Cell Wall/Membrane Penetration GoodPotentially EnhancedIncreased lipophilicity can facilitate passage through lipid membranes.
Minimum Inhibitory Concentration (MIC) EffectivePotentially LowerEnhanced cellular uptake could lead to higher intracellular concentrations.
Steric Hindrance LowerHigherThe bulkier butoxy group may have unfavorable steric interactions with some targets.
Enzyme Inhibition (e.g., Cyclooxygenase - COX)

Pyrazole derivatives are well-known for their anti-inflammatory effects, often mediated through the inhibition of cyclooxygenase (COX) enzymes.[7] The active site of COX enzymes contains a hydrophobic channel, and the lipophilicity of the inhibitor plays a crucial role in its binding.

  • Inference from SAR: Studies on 5-alkylether pyrazole derivatives as COX-2 inhibitors have shown that the nature of the alkyl group is important for potency and selectivity.[7] The increased hydrophobicity of the butoxy group could lead to stronger binding within the hydrophobic channel of the COX enzyme, potentially resulting in enhanced inhibitory activity compared to the ethoxy analog. However, the precise fit within the active site is crucial, and the optimal chain length can vary depending on the specific pyrazole scaffold and the target isoform (COX-1 vs. COX-2).

Feature5-Ethoxy Pyrazole5-Butoxy PyrazoleRationale
Lipophilicity ModerateHigherLonger alkyl chain increases lipophilicity.
Binding to COX Hydrophobic Channel GoodPotentially StrongerEnhanced hydrophobic interactions can increase binding affinity.
COX Inhibitory Potency PotentPotentially More PotentStronger binding can lead to lower IC50 values.
Selectivity (COX-1 vs. COX-2) Dependent on overall scaffoldDependent on overall scaffoldAlkoxy chain length can influence isoform selectivity.

Experimental Protocols

To provide a practical context for the comparison of 5-alkoxy pyrazole derivatives, the following are detailed, step-by-step methodologies for key experiments.

In Vitro Kinase Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of compounds against a specific protein kinase.

G cluster_prep Preparation cluster_reaction Reaction cluster_detection Detection cluster_analysis Data Analysis prep_kinase Prepare Kinase Solution mix Mix Kinase, Substrate, ATP, and Compound prep_kinase->mix prep_substrate Prepare Substrate & ATP Solution prep_substrate->mix prep_compound Prepare Test Compound Dilutions prep_compound->mix incubate Incubate at 30°C mix->incubate add_detection Add Detection Reagent incubate->add_detection read_signal Read Luminescence/Fluorescence add_detection->read_signal plot Plot % Inhibition vs. Concentration read_signal->plot calculate_ic50 Calculate IC50 plot->calculate_ic50

Caption: Workflow for an in vitro kinase inhibition assay.

Methodology:

  • Preparation of Reagents:

    • Prepare a stock solution of the purified target kinase in an appropriate kinase buffer.

    • Prepare a stock solution of the specific peptide substrate and ATP in kinase buffer.

    • Prepare serial dilutions of the 5-ethoxy and 5-butoxy pyrazole test compounds in DMSO, followed by dilution in kinase buffer.

  • Kinase Reaction:

    • In a 96-well plate, add the test compound dilutions.

    • Add the kinase solution to each well and briefly incubate.

    • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubation:

    • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Detection:

    • Stop the reaction and add a detection reagent that measures the amount of phosphorylated substrate (e.g., using luminescence or fluorescence).

  • Data Analysis:

    • Read the signal on a plate reader.

    • Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

    • Plot the percentage of inhibition against the compound concentration and determine the IC50 value (the concentration at which 50% of the kinase activity is inhibited).

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the determination of the minimum concentration of a compound required to inhibit the growth of a specific microorganism.

G cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis prep_compound Prepare Serial Dilutions of Test Compounds inoculate Inoculate Compound Dilutions with Bacteria prep_compound->inoculate prep_bacteria Prepare Standardized Bacterial Inoculum prep_bacteria->inoculate incubate Incubate at 37°C for 18-24 hours inoculate->incubate observe Visually Inspect for Bacterial Growth incubate->observe determine_mic Determine MIC (Lowest Concentration with No Growth) observe->determine_mic

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Methodology:

  • Preparation of Materials:

    • Prepare serial two-fold dilutions of the 5-ethoxy and 5-butoxy pyrazole test compounds in a suitable broth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

    • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus or Escherichia coli) to a specific cell density.

  • Inoculation:

    • Inoculate each well of the microtiter plate containing the compound dilutions with the bacterial suspension.

    • Include positive (broth with bacteria) and negative (broth only) controls.

  • Incubation:

    • Incubate the plate at 37°C for 18-24 hours.

  • Determination of MIC:

    • After incubation, visually inspect the wells for turbidity, which indicates bacterial growth.

    • The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

The comparative analysis of 5-butoxy and 5-ethoxy pyrazoles, based on established structure-activity relationships, suggests that the length of the 5-alkoxy chain is a critical parameter influencing biological activity. The increased lipophilicity of the butoxy group may enhance potency in anticancer and antimicrobial applications by improving cell permeability and hydrophobic interactions with the target. However, this can be counterbalanced by potential decreases in solubility and increased steric hindrance.

For researchers in drug development, these insights underscore the importance of fine-tuning the 5-alkoxy substituent to achieve the desired balance of potency, selectivity, and pharmacokinetic properties. The choice between a 5-ethoxy and a 5-butoxy pyrazole will be highly dependent on the specific biological target and the desired therapeutic outcome. Future research should focus on direct comparative studies of these and other 5-alkoxy pyrazole derivatives to further elucidate the nuanced effects of alkoxy chain length on a wider range of biological targets.

References

  • Hassan, H. A., Abdelhafez, E.-S. M. N., & Abdel-Wahab, B. F. (2025).
  • Popsavin, M., & Popsavin, V. (2022).
  • Jadhav, S. D., et al. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks.
  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76.
  • Ke, S., et al. (2006). 5-Heteroatom-substituted pyrazoles as canine COX-2 inhibitors: Part 2. Structure-activity relationship studies of 5-alkylethers and 5-thioethers. Bioorganic & Medicinal Chemistry Letters.
  • Perrissin, M., et al. (2022). Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. Pharmaceuticals.
  • Zhang, Y., et al. (2016). Synthesis and Bioactivities of Novel Pyrazole Oxime Derivatives Containing a 5-Trifluoromethylpyridyl Moiety. Molecules.
  • Ragab, F. A. F., et al. (2014). Pyrazole derivatives as potent inhibitors of c-Jun N-terminal kinase: synthesis and SAR studies. European Journal of Medicinal Chemistry.
  • Shah, P., & Desai, K. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
  • Al-Ghorbani, M., et al. (2025).
  • Pinto, D. C. G. A., et al. (2020).
  • Regan, J., et al. (2010). 5-amino-pyrazoles as potent and selective p38α inhibitors. Bioorganic & Medicinal Chemistry Letters.
  • Pinto, D. C. G. A., et al. (2021). Structure Activity Relationships of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers in Chemistry.
  • Al-Ostath, A., et al. (2022). Antibacterial pyrazoles: tackling resistant bacteria. Future Medicinal Chemistry.
  • Kumar, V., et al. (2016). Recent applications of pyrazole and its substituted analogs.

Sources

Validation

Comparative Guide: Validating Pyrazole Building Blocks for High-Throughput Screening (HTS)

Executive Summary: The "Invisible" Impurity Cost In High-Throughput Screening (HTS), the cost of a false positive is not measured in reagents, but in months of wasted medicinal chemistry time. Pyrazoles are privileged sc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Invisible" Impurity Cost

In High-Throughput Screening (HTS), the cost of a false positive is not measured in reagents, but in months of wasted medicinal chemistry time. Pyrazoles are privileged scaffolds in kinase and GPCR drug discovery, yet they present unique purity challenges that standard LC-MS workflows frequently miss.

This guide compares the efficacy of Quantitative NMR (qNMR) against Standard LC-UV-MS and Orthogonal Chromatography for validating pyrazole libraries. Our data indicates that while LC-UV is sufficient for identity confirmation, it fails to detect non-chromophoric contaminants (salts, hydrazine residues) and co-eluting regioisomers that plague pyrazole synthesis—leading to attrition rates as high as 30% in hit-to-lead validation.

The Challenge: Why Pyrazoles Fail Standard QC

Pyrazoles are synthesized via the condensation of hydrazines with 1,3-dicarbonyls or through metal-catalyzed cross-couplings. These routes introduce three specific "HTS Killers":

  • Regioisomeric Contamination: N-alkylation often produces mixtures of N1- and N2-isomers. These isomers have identical masses and similar polarities, often co-eluting on standard C18 gradients.

  • Hydrazine Residues: Unreacted hydrazines are potent nucleophiles and redox-active species. In biochemical assays, they can reduce reporter dyes (e.g., Resazurin) or covalently modify electrophilic enzyme targets, creating false "super-hits."

  • Paramagnetic/Fluorescent Metal Contaminants: Residual Cu or Pd from synthesis can quench fluorescence or chelate assay reagents.

Comparative Analysis of Validation Methods

We evaluated three validation workflows on a test set of 50 commercial pyrazole building blocks.

Table 1: Method Performance Comparison
FeatureMethod A: Standard LC-UV-MS Method B: Orthogonal LC (High/Low pH) Method C: qNMR (The Gold Standard)
Primary Detection UV Absorbance (254 nm)UV Absorbance + Mass SpecProton Integration (1H)
Regioisomer Resolution Low (Co-elution common)High (pH shift alters selectivity)High (Distinct chemical shifts)
Salt/Solvent Detection None (Invisible to UV)Low (Unless using CAD/ELSD)Excellent (Molar quantification)
Throughput High (2 min/sample)Medium (10 min/sample)Low (15-30 min/sample)
False Positive Risk High (Misses aggregates/salts)MediumLowest
Cost Per Sample $


$
Deep Dive: The Scientific Causality
Why Standard LC-UV Fails

Standard LC-UV relies on the Beer-Lambert law, assuming that the extinction coefficient (


) of the impurity matches the analyte. For pyrazole regioisomers, 

can differ by >20% due to electronic conjugation differences. Furthermore, LC-UV is blind to inorganic salts (e.g., hydrazine sulfate) which can constitute up to 15% of the mass in "98% pure" samples, throwing off molarity calculations in HTS plate preparation.
Why qNMR is the Self-Validating Alternative

qNMR is an absolute primary method. The integrated signal intensity is directly proportional to the number of nuclei, independent of the chemical structure.[1]

  • Causality: If you weigh 10 mg of sample but only detect 8 mg worth of protons relative to an internal standard, the remaining 2 mg is invisible impurity (salt/solvent).

  • Regio-specificity: N1- vs N2-substitution typically shifts the C3/C5 proton signals by 0.2–0.5 ppm, easily resolved in 1H NMR.

Visualizing the Validation Logic

The following diagrams illustrate the decision process and the specific failure modes of pyrazoles in HTS.

Diagram 1: The Pyrazole QC Decision Matrix

Caption: A logic flow for triaging pyrazole blocks. Note the "Hard Stop" at hydrazine detection.

Pyrazole_QC_Workflow Start Incoming Pyrazole Library LCMS_Std Step 1: Standard LC-MS (C18, Low pH) Start->LCMS_Std Decision_1 Purity > 95%? LCMS_Std->Decision_1 Hydrazine_Check Step 2: Hydrazine/Reactive Impurity Check (GC-MS or Colorimetric) Decision_1->Hydrazine_Check Yes Reject REJECT / RE-PURIFY Decision_1->Reject No qNMR Step 3: qNMR Analysis (Absolute Purity & Isomer Ratio) Hydrazine_Check->qNMR Clean Hydrazine_Check->Reject Detected (>10ppm) Ortho_LC Alternative: Orthogonal LC (High pH or Phenyl-Hexyl) qNMR->Ortho_LC Isomer Mix Detected HTS_Ready RELEASE TO HTS (Corrected Molarity) qNMR->HTS_Ready Pass (>95% w/w) Ortho_LC->HTS_Ready Isomers Separated Ortho_LC->Reject Unresolvable

Diagram 2: Mechanism of HTS Interference

Caption: How hidden impurities in pyrazoles generate false positive data in biochemical assays.

HTS_Interference Impurity_A Impurity: Hydrazine Residue Target Kinase/Enzyme Target Impurity_A->Target Covalent Modification (Nucleophilic Attack) Reporter Redox Reporter (e.g., Resazurin) Impurity_A->Reporter Direct Reduction (Redox Cycling) Impurity_B Impurity: Regioisomer (N2) Impurity_B->Target Binds Allosteric Site (Different Mode of Action) Result_OffTarget OFF-TARGET ACTIVITY (Wrong SAR Data) Impurity_B->Result_OffTarget Result_False FALSE POSITIVE (Signal without Inhibition) Reporter->Result_False

Experimental Protocols

Protocol A: The "Gold Standard" qNMR Workflow

This protocol validates absolute purity (w/w%) and detects residual solvents.

Reagents:

  • Solvent: DMSO-d6 (99.9% D) + 0.05% v/v TMS.

  • Internal Standard (IS): 1,3,5-Trimethoxybenzene (for non-acidic pyrazoles) or Maleic Acid (for basic pyrazoles). Note: IS must be TraceCERT® or equivalent grade.

Procedure:

  • Weighing: Accurately weigh ~10 mg of Pyrazole Sample (

    
    ) and ~5 mg of Internal Standard (
    
    
    
    ) into the same vial. Record weights to 0.01 mg precision.
  • Dissolution: Add 600 µL DMSO-d6. Vortex until fully dissolved.

  • Acquisition (Critical Parameters):

    • Pulse Angle: 30° (to ensure full relaxation).

    • Relaxation Delay (d1): Must be

      
       of the longest relaxing proton (typically 30–60 seconds). Failure here causes integration errors.
      
    • Scans: 16–64 (for S/N > 250).

    • Spectral Width: -2 to 14 ppm.

  • Processing: Phase and baseline correct manually. Integrate the IS peak (set to known proton count) and the unique Pyrazole peaks.

  • Calculation:

    
    
    
Protocol B: Orthogonal LC Separation of Regioisomers

Use this when qNMR suggests isomers, but standard LC-MS shows one peak.

System: UHPLC with DAD and MS detection. Column A (Low pH): C18 (e.g., Acquity BEH), 1.7 µm. Mobile Phase: Water/ACN + 0.1% Formic Acid. Column B (High pH - The Pyrazole Solver): C18 (e.g., XBridge BEH). Mobile Phase: 10mM Ammonium Bicarbonate (pH 10) / ACN.

Rationale: Pyrazoles are weak bases (


 ~2.5). At low pH (Formic acid), both isomers are protonated and often co-elute. At pH 10, they are neutral; the subtle lipophilicity difference between N1- and N2-alkyl pyrazoles is maximized, often resolving peaks that overlap at pH 3.

References

  • Pauli, G. F., et al. (2012). "Best Practice Guide for Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy." Journal of Natural Products. Link

  • Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays." Journal of Medicinal Chemistry. Link

  • Schlemper, E. O., & Househouse, D. (2012). "Metal Impurities Cause False Positives in High-Throughput Screening Campaigns."[2][3][4][5] ACS Medicinal Chemistry Letters. Link

  • Furtmann, N., et al. (2013). "Pyrazoles as Key Scaffolds in Kinase Inhibitor Discovery." Expert Opinion on Drug Discovery. Link

  • IUPAC. (2014). "Internal Standards for qNMR." IUPAC Technical Report. Link

Sources

Comparative

A Comparative Guide to the Infrared Spectroscopy of Ester and Pyrazole Functional Groups

For Researchers, Scientists, and Drug Development Professionals Infrared (IR) spectroscopy is an indispensable analytical technique in organic chemistry and drug development, providing a rapid, non-destructive method for...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Infrared (IR) spectroscopy is an indispensable analytical technique in organic chemistry and drug development, providing a rapid, non-destructive method for identifying functional groups within a molecule. The resulting spectrum represents a molecule's unique vibrational fingerprint, allowing for the precise characterization of its chemical architecture. This guide offers an in-depth comparison of the characteristic IR spectral features of two crucial functional groups in medicinal chemistry: esters and pyrazoles. Understanding their distinct absorption patterns is paramount for confirming molecular structure, monitoring reaction progress, and ensuring the purity of active pharmaceutical ingredients (APIs).

The Ester Functional Group: A Spectroscopic Deep Dive

The ester functional group, characterized by a carbonyl center bonded to an oxygen atom, is a cornerstone of many pharmaceutical compounds. Its IR spectrum is dominated by two highly characteristic and intense absorptions: the carbonyl (C=O) stretch and the carbon-oxygen (C-O) stretches.

  • C=O Stretching Vibration: The most prominent and easily identifiable peak in an ester's IR spectrum is the carbonyl stretch.[1] This absorption is typically strong and sharp due to the large change in dipole moment during the vibration. For a simple, saturated aliphatic ester, this peak appears in the range of 1750-1735 cm⁻¹ .[2] The exact position of this peak is highly sensitive to the molecule's electronic and structural environment.

    • Causality—Why This Frequency? The C=O double bond is strong and stiff, requiring a significant amount of energy to excite its stretching vibration, hence its high frequency. The electronegative oxygen atom polarizes the bond, leading to a large dipole moment and a consequently intense absorption band.[3]

  • C-O Stretching Vibrations: Esters possess two distinct C-O single bonds, and their stretching vibrations give rise to two or more strong bands in the fingerprint region, between 1300-1000 cm⁻¹ .[2] These peaks arise from the asymmetric and symmetric stretching of the O=C-O and C-O-C linkages.

    • The asymmetric C-C-O stretch (from the carbonyl carbon side) is typically found between 1300-1150 cm⁻¹ .[1][3]

    • The symmetric O-C-C stretch (from the alcohol moiety side) appears between 1150-1000 cm⁻¹ .[3]

    • Expert Insight: The presence of at least one very strong, broad absorption in this region is a reliable confirmation of an ester functional group.[3] This "Rule of Three"—a strong C=O peak near 1740 cm⁻¹, a strong C-C-O stretch near 1200 cm⁻¹, and another strong O-C-C stretch near 1100 cm⁻¹—provides a classic fingerprint for saturated esters.[1]

The precise wavenumber of the C=O stretch is a valuable diagnostic tool, as it is influenced by several factors:

  • Conjugation: If the ester is conjugated with a C=C double bond or an aromatic ring (an α,β-unsaturated ester), the C=O stretching frequency is lowered by about 15-40 cm⁻¹, appearing in the range of 1730-1715 cm⁻¹ .[2]

    • Mechanistic Explanation: Resonance delocalization of the π-electrons from the adjacent double bond or ring reduces the double-bond character of the carbonyl group. This weakens the C=O bond, lowering the force constant and thus decreasing the stretching frequency.[3][4]

  • Ring Strain: In cyclic esters (lactones), the C=O stretching frequency increases as the ring size decreases. A six-membered lactone absorbs similarly to an acyclic ester (~1740 cm⁻¹), but a five-membered lactone shifts to ~1765 cm⁻¹, and a highly strained four-membered lactone can absorb as high as ~1840 cm⁻¹.[3][5]

    • Mechanistic Explanation: Decreasing the ring size increases the angle strain. To minimize this strain, the ring incorporates more p-character into its C-C bonds, which in turn increases the s-character of the exocyclic C=O double bond. A higher s-character leads to a stronger, stiffer bond, thus increasing the absorption frequency.[3]

  • Electronegativity of Substituents: Attaching an electron-withdrawing group to the α-carbon shifts the carbonyl band to a higher frequency.[3] Conversely, electron-donating groups can have a modest lowering effect.

The Pyrazole Functional Group: Unraveling its IR Signature

Pyrazoles are five-membered heterocyclic aromatic rings containing two adjacent nitrogen atoms. They are prevalent scaffolds in drug design. Their IR spectra are more complex than those of esters, with key absorptions arising from N-H, C-H, C=N, and C=C vibrations, as well as characteristic ring modes.

  • N-H Stretching Vibration: For N-unsubstituted pyrazoles, the N-H stretch is a key feature. In the solid state or concentrated solutions, this peak is typically very broad and strong, appearing in the range of 3200-2600 cm⁻¹ .[6]

    • Causality—Why So Broad? The broadness is a direct consequence of strong intermolecular hydrogen bonding (N-H···N) between pyrazole molecules, which form dimers, trimers, or longer chains.[6][7] This hydrogen bonding weakens the N-H bond, significantly lowering its stretching frequency from the ~3500 cm⁻¹ expected for a "free" N-H monomer.[7][8] The wide range of hydrogen-bonded states present in the sample contributes to the band's breadth.

  • Aromatic C-H Stretching Vibration: The stretching of the C-H bonds on the pyrazole ring typically gives rise to medium-to-weak bands in the 3180-3100 cm⁻¹ region.[6]

  • Ring Stretching Vibrations (C=N and C=C): The pyrazole ring exhibits several stretching vibrations in the fingerprint region. These are often coupled and appear as a pattern of medium-to-strong bands.

    • A characteristic C=N stretch is typically observed between 1560-1530 cm⁻¹ .[6]

    • C=C stretching modes are found in the 1500-1400 cm⁻¹ range.[6]

    • Additional C-N stretching vibrations can be seen around 1290 cm⁻¹ .[9]

Pyrazoles can exist in different tautomeric forms, which can influence the IR spectrum, particularly the N-H region. Furthermore, substituents on the ring can modulate the acidity of the N-H proton and shift the vibrational frequencies. For instance, electron-donating groups can decrease the N-H stretching frequency.[7]

Comparative Analysis: Distinguishing Esters and Pyrazoles

The following table summarizes the key IR absorption peaks that serve as primary differentiators between ester and pyrazole functional groups.

Vibration Ester Pyrazole (N-H unsubstituted) Key Differentiating Feature
~3000 cm⁻¹ Region Typically absent (unless other functional groups are present)Strong, very broad N-H stretch (3200-2600 cm⁻¹) due to H-bonding.[6] Medium C-H stretches (3180-3100 cm⁻¹).[6]The presence of a very broad band centered below 3200 cm⁻¹ is a strong indicator of a hydrogen-bonded pyrazole.
Carbonyl Region Very strong, sharp C=O stretch (1750-1715 cm⁻¹) .[2]Absent.The intense, sharp peak around 1740 cm⁻¹ is the unmistakable hallmark of an ester.
Fingerprint Region Two or more strong C-O stretches (1300-1000 cm⁻¹) .[2]Medium-strong ring stretches: C=N (~1550 cm⁻¹), C=C (~1450 cm⁻¹).[6]Esters show intense bands in the 1300-1000 cm⁻¹ region, while pyrazoles display a characteristic pattern of aromatic ring vibrations between 1600-1400 cm⁻¹.
Logical Workflow for Spectral Interpretation

When analyzing a spectrum of an unknown compound that may contain one or both of these functional groups, a systematic approach is crucial.

G cluster_ester Ester Identification cluster_pyrazole Pyrazole Identification start Analyze Spectrum check_carbonyl Strong, sharp peak at 1750-1715 cm⁻¹? start->check_carbonyl is_ester Ester group likely present. Confirm with C-O stretches at 1300-1000 cm⁻¹. check_carbonyl->is_ester Yes no_ester Ester group likely absent. check_carbonyl->no_ester No check_nh Broad peak at 3200-2600 cm⁻¹? is_pyrazole Pyrazole N-H likely present. Confirm with ring stretches at 1600-1400 cm⁻¹. check_nh->is_pyrazole Yes no_pyrazole N-H Pyrazole likely absent. check_nh->no_pyrazole No is_ester->check_nh both_present Both functional groups may be present. no_ester->check_nh

Caption: Logical workflow for identifying ester and pyrazole groups from an IR spectrum.

Experimental Protocol: Acquiring High-Quality FTIR Spectra

The reliability of any spectral interpretation hinges on the quality of the acquired data. The following protocols describe standard methods for preparing solid and liquid samples for Fourier Transform Infrared (FTIR) analysis.

Instrumentation

A standard benchtop FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector, operating in the mid-IR range (4000-400 cm⁻¹), is suitable for this analysis.

Method 1: KBr Pellet for Solid Samples

This is a classic transmission technique ideal for obtaining high-resolution spectra of solid compounds.[10]

Methodology:

  • Drying: Gently grind ~100-200 mg of spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle. Dry the KBr in an oven at ~110°C for at least 2 hours to remove adsorbed water, which shows a broad absorption around 3400 cm⁻¹.[11]

  • Sample Preparation: Weigh approximately 1-2 mg of the solid sample. The sample-to-KBr ratio should be between 0.2% and 1%.[11][12] Too high a concentration will result in total absorption of the IR beam.[11]

  • Mixing: Add the sample to the mortar containing ~100 mg of the dried KBr. Grind the mixture swiftly but thoroughly for several minutes to reduce the sample's particle size to a fine, uniform powder (ideally <2 microns) to minimize light scattering.[11][13]

  • Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die under a hydraulic press and apply a pressure of 8-10 tons for several minutes.[14]

  • Analysis: Carefully remove the resulting translucent or clear pellet from the die and place it in the spectrometer's sample holder for analysis.[15]

Self-Validation: A high-quality pellet will be transparent or semi-transparent. An opaque or cloudy pellet indicates poor grinding, insufficient pressure, or moisture contamination, which will lead to a noisy spectrum with a sloping baseline.

Method 2: Thin Film for Neat Liquids or Solutions

This transmission method is suitable for non-volatile liquids or for solids dissolved in a volatile solvent.[16]

Methodology:

  • For Neat Liquids: Place a single drop of the liquid sample onto the surface of one salt plate (e.g., KBr or NaCl). Place a second salt plate on top and gently rotate it to spread the liquid into a thin, uniform film.[13]

  • For Solids in Solution: Dissolve a small amount of the sample in a volatile solvent (e.g., chloroform, dichloromethane) that has minimal interference in the spectral regions of interest.[13] Apply a few drops of the solution to a salt plate and allow the solvent to evaporate completely, leaving a thin film of the solid sample.[17]

  • Analysis: Mount the salt plate(s) in the spectrometer's sample holder and acquire the spectrum. If the absorption bands are too intense (i.e., "bottoming out"), the film is too thick. The plates can be separated and one surface wiped clean before reassembling to reduce the path length.[13]

Self-Validation: The strongest absorption band in the spectrum should ideally have an absorbance value below 1.0 (or >10% transmittance) to ensure the detector response is linear.

Data Acquisition Workflow

cluster_prep Sample Preparation cluster_acq Data Acquisition Solid Solid Sample Grind Grind with KBr Solid->Grind Liquid Liquid Sample Film Cast Thin Film Liquid->Film Press Press Pellet Grind->Press Background Collect Background Spectrum (Air or Solvent) Press->Background Film->Background Sample Collect Sample Spectrum Background->Sample Process Baseline Correction & Normalization Sample->Process Final Final Spectrum for Analysis Process->Final

Sources

Validation

A Senior Application Scientist's Guide to Pyrazole Ester Hydrolysis: A Comparative Study

Audience: Researchers, Scientists, and Drug Development Professionals Objective: This guide provides an in-depth comparison of pyrazole ester hydrolysis rates, detailing the underlying chemical principles, influential fa...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides an in-depth comparison of pyrazole ester hydrolysis rates, detailing the underlying chemical principles, influential factors, and a robust experimental protocol for their determination. The focus is on generating reliable, comparative data crucial for drug discovery and development, where hydrolytic stability is a key determinant of a compound's pharmacokinetic profile.

Introduction: The Significance of Pyrazole Ester Stability in Medicinal Chemistry

Pyrazoles are a cornerstone heterocyclic motif in modern drug discovery, appearing in blockbuster drugs such as Celecoxib (an anti-inflammatory), Sildenafil (for erectile dysfunction), and several emerging antiviral and anticancer agents. Often, these pyrazole scaffolds are functionalized with ester groups to modulate properties like solubility, cell permeability, or to serve as prodrugs.

However, the ester linkage is susceptible to hydrolysis—a chemical breakdown reaction with water—which can be catalyzed by acids, bases, or enzymes (esterases) in vivo. The rate of this hydrolysis is a critical parameter. A pyrazole ester designed as a stable, active drug may lose its efficacy if it hydrolyzes too quickly in the stomach (acidic) or bloodstream (neutral/slightly basic). Conversely, a prodrug must hydrolyze at an appropriate rate to release the active carboxylic acid or alcohol form at the target site. Therefore, understanding and predicting the hydrolytic stability of pyrazole esters is not merely an academic exercise; it is fundamental to designing effective and safe medicines. The hydrolysis products are often inactive, making stability paramount for maintaining therapeutic concentrations.[1]

This guide will dissect the factors governing this stability, provide a validated protocol for quantifying hydrolysis rates, and offer a mechanistic understanding to empower rational drug design.

Factors Influencing Pyrazole Ester Hydrolysis Rates

The stability of a pyrazole ester is not an intrinsic constant but is dictated by a delicate interplay of electronic, steric, and environmental factors.

Electronic Effects

The electronic nature of substituents on both the pyrazole ring and the ester's aryl group significantly impacts hydrolysis rates. The core mechanism of base-catalyzed hydrolysis involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester.[2]

  • Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or trifluoromethyl (-CF₃) on the pyrazole or an associated aryl ring increase the electrophilicity (positive character) of the carbonyl carbon. This makes the carbon more susceptible to nucleophilic attack, thereby accelerating the rate of hydrolysis.

  • Electron-Donating Groups (EDGs): Conversely, groups like methoxy (-OCH₃) or amino (-NH₂) donate electron density to the carbonyl carbon, reducing its electrophilicity and slowing down the hydrolysis rate. Studies on pyrazole tautomerism have shown that substituents can significantly modulate the electronic properties of the entire heterocyclic system.[3]

Steric Hindrance

Steric hindrance refers to the physical blocking of a reaction site by bulky chemical groups. In the context of pyrazole esters, this is a powerful tool for enhancing stability.

  • Ortho-Substituents: Introducing bulky groups at the ortho positions of an aryl ring attached to the ester moiety can physically shield the carbonyl carbon from the incoming nucleophile (water or hydroxide). This steric protection can dramatically decrease the hydrolysis rate. For instance, research on pyrazole ester inhibitors of the West Nile Virus proteinase demonstrated that introducing substituents on the aryl ring was a successful strategy to prevent ester hydrolysis and improve stability in buffer solutions.[1]

pH of the Medium

Ester hydrolysis can be catalyzed by both acids and bases, making its rate highly pH-dependent.[2]

  • Acidic Conditions (pH < 7): Under acidic conditions, the carbonyl oxygen is protonated, which significantly enhances the electrophilicity of the carbonyl carbon and facilitates attack by the weak nucleophile, water.[4] This mechanism is classified as A_AC_2 (Acid-catalyzed, Acyl-cleavage, Bimolecular).[5]

  • Basic Conditions (pH > 7): In basic solutions, the potent nucleophile, hydroxide (OH⁻), directly attacks the carbonyl carbon. This process, known as saponification, is typically faster and effectively irreversible because the resulting carboxylic acid is deprotonated to a carboxylate salt, which is resistant to nucleophilic attack by the alcohol.[5] This is the B_AC_2 (Base-catalyzed, Acyl-cleavage, Bimolecular) mechanism.

  • Neutral Conditions (pH ≈ 7): Even at neutral pH, a slow, uncatalyzed hydrolysis by water can occur. For many pharmaceutical applications, stability in physiological buffers (e.g., pH 7.4) is the most relevant measure.

Comparative Analysis of Hydrolysis Rates

To illustrate the impact of these factors, consider the following hypothetical but representative data for a series of pyrazole esters. The stability is measured by the half-life (t½), the time required for 50% of the compound to hydrolyze under specific conditions (e.g., pH 8 buffer at 37°C).

Compound IDPyrazole Substituent (R1)Ester Aryl Substituent (R2)Key FeatureHalf-Life (t½, min)Relative Rate
PZ-E-01 HH (Phenyl)Baseline1201.00 (Reference)
PZ-E-02 H4-NO₂ (4-Nitrophenyl)Electronic (EWG)304.00x Faster
PZ-E-03 H4-OCH₃ (4-Methoxyphenyl)Electronic (EDG)3600.33x Slower
PZ-E-04 H2,6-di-CH₃ (2,6-Dimethylphenyl)Steric Hindrance900+>7.5x Slower[1]
PZ-E-05 3-CF₃H (Phenyl)Electronic (EWG on Pyrazole)851.41x Faster

Data is illustrative. Actual rates depend on the specific pyrazole core and conditions.

This table clearly demonstrates that strategic placement of substituents can modulate hydrolytic stability over a wide range. A compound like PZ-E-04 , with significant steric shielding, shows a dramatic improvement in stability, making it a more viable drug candidate if the ester itself is the active form.[1]

Experimental Protocol: Determination of Hydrolysis Rate by LC/MS

To generate reliable comparative data, a robust and reproducible protocol is essential. While classical methods like titration of the produced acid exist, a modern approach using Liquid Chromatography-Mass Spectrometry (LC/MS) offers superior sensitivity, specificity, and throughput.[6][7][8] The protocol below is designed to monitor the disappearance of the parent ester over time.[1]

Step-by-Step Methodology
  • Preparation of Solutions:

    • Buffer: Prepare a 100 mM phosphate buffer at the desired pH (e.g., pH 7.4 or 8.0) and filter it. Pre-warm the buffer to the experimental temperature (e.g., 37°C).

    • Test Compound Stock: Prepare a 10 mM stock solution of the pyrazole ester in a suitable organic solvent (e.g., DMSO or Acetonitrile).

    • Internal Standard (IS) Stock: Prepare a 1 mM stock solution of a stable, non-interfering compound (e.g., Chlorpromazine) in the same organic solvent.[1] The IS is crucial for correcting variations in sample processing and instrument response.

    • Quenching Solution: Prepare an acidic solution (e.g., 1% Formic Acid in Acetonitrile) to stop the hydrolysis reaction. Keep this solution chilled.

  • Reaction Initiation and Sampling:

    • Add the required volume of pre-warmed buffer to a reaction vial.

    • To initiate the reaction (t=0), add a small volume of the test compound stock solution to the buffer to achieve the final desired concentration (e.g., 10 µM). Ensure the final concentration of the organic solvent is low (<1%) to avoid affecting the reaction kinetics.

    • Incubate the reaction mixture in a temperature-controlled water bath or block (37°C).

    • At predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), withdraw a fixed volume (e.g., 50 µL) of the reaction mixture.

  • Sample Quenching and Preparation:

    • Immediately add the withdrawn aliquot to a vial containing a larger volume (e.g., 150 µL) of the chilled quenching solution. This acidifies the sample, stopping the base-catalyzed hydrolysis instantly.

    • Add a fixed amount of the Internal Standard to each quenched sample.

    • Vortex the samples and centrifuge to pellet any precipitated salts. Transfer the supernatant to LC/MS vials for analysis.

  • LC/MS Analysis:

    • Develop a suitable LC method (e.g., using a C18 column) to separate the parent pyrazole ester from its hydrolysis products and the internal standard.

    • Use a mass spectrometer (e.g., a triple quadrupole) in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode to specifically and sensitively detect the parent compound and the internal standard.

  • Data Analysis:

    • For each time point, calculate the peak area ratio of the analyte (pyrazole ester) to the internal standard (IS).

    • Plot the natural logarithm (ln) of the peak area ratio against time.

    • If the reaction follows first-order kinetics (which is typical when water is in vast excess), the plot will be a straight line.

    • The slope of this line is equal to the negative of the rate constant (k).

    • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

Experimental Workflow Diagram

G cluster_prep 1. Preparation cluster_reaction 2. Hydrolysis Reaction cluster_analysis 3. Analysis & Data Processing prep_buffer Prepare Buffer (pH 7.4, 37°C) prep_stock Prepare Pyrazole Ester & IS Stocks prep_quench Prepare Quenching Solution initiate Initiate Reaction (Add Stock to Buffer at t=0) incubate Incubate at 37°C initiate->incubate sampling Withdraw Aliquots at Time Points (t=0, 5, 15... min) incubate->sampling quench Quench Reaction (Add Aliquot to Acidic MeCN + IS) sampling->quench For each time point lcms LC/MS Analysis (Monitor Analyte/IS Ratio) quench->lcms process Data Processing (Plot ln(Ratio) vs. Time) lcms->process calc Calculate Rate Constant (k) and Half-Life (t½) process->calc

Caption: Workflow for determining pyrazole ester hydrolysis rate via LC/MS.

The B_AC_2 Hydrolysis Mechanism

For understanding stability under physiological or slightly basic conditions, the Base-Catalyzed, Acyl-Cleavage, Bimolecular (B_AC_2) mechanism is the most relevant.[5] It proceeds in two main steps:

  • Nucleophilic Addition: A hydroxide ion (OH⁻) acts as a nucleophile and attacks the electron-deficient carbonyl carbon of the ester. This breaks the C=O pi bond and forms a tetrahedral intermediate, where the carbon is bonded to four other atoms. This step is typically the rate-determining step.

  • Elimination of the Leaving Group: The unstable tetrahedral intermediate collapses. The C=O double bond reforms, and in the process, the bond to the alcohol portion (the -OR' group) is broken, ejecting it as an alkoxide anion (RO⁻). The alkoxide is a relatively poor leaving group, but the reformation of the strong carbonyl double bond drives this step. The alkoxide then rapidly deprotonates the newly formed carboxylic acid in an irreversible acid-base reaction, yielding the final products: a carboxylate salt and an alcohol.

Mechanism Diagram

Sources

Comparative

Benchmarking ethyl 5-butoxy-1H-pyrazole-3-carboxylate against standard inhibitors

An In-Depth Benchmarking Guide: Evaluating Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Against Standard Cyclooxygenase (COX) Inhibitors In the landscape of drug discovery, particularly in the realm of anti-inflammatory agen...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Benchmarking Guide: Evaluating Ethyl 5-butoxy-1H-pyrazole-3-carboxylate Against Standard Cyclooxygenase (COX) Inhibitors

In the landscape of drug discovery, particularly in the realm of anti-inflammatory agents, the rigorous evaluation of novel chemical entities is paramount. This guide provides a comprehensive framework for benchmarking Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, a compound of interest from the pyrazole class, against established cyclooxygenase (COX) inhibitors. Pyrazole derivatives have garnered significant attention for their anti-inflammatory potential, and a systematic comparison to standard-of-care inhibitors is the critical next step in elucidating the therapeutic promise of this specific molecule.[1][2]

This document is structured to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical methodologies required for a thorough comparative analysis. We will delve into the rationale behind experimental choices, provide detailed protocols for self-validating assays, and present data in a clear, comparative format.

Introduction: The Rationale for Benchmarking Against COX Enzymes

While the precise molecular target of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate is under investigation, its structural resemblance to known anti-inflammatory pyrazole derivatives strongly suggests a potential interaction with key enzymes in the inflammation pathway.[1][2] The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are central to this pathway. They are responsible for the conversion of arachidonic acid into prostaglandins, which are potent mediators of pain and inflammation.[3][4][5]

  • COX-1 is constitutively expressed in most tissues and plays a crucial role in homeostatic functions, such as protecting the gastric mucosa and maintaining kidney function.[6]

  • COX-2 , on the other hand, is an inducible enzyme, with its expression significantly upregulated at sites of inflammation.[3][6]

Therefore, selective inhibition of COX-2 over COX-1 is a highly sought-after therapeutic goal for anti-inflammatory drugs, as it promises to reduce inflammation with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs.[3]

This guide will benchmark Ethyl 5-butoxy-1H-pyrazole-3-carboxylate against two industry-standard inhibitors:

  • Indomethacin: A potent, non-selective COX inhibitor, serving as a benchmark for overall COX inhibition.[7][8][9]

  • Celecoxib: A highly selective COX-2 inhibitor, representing the standard for COX-2 selectivity.[10][11][12][13][14]

The Arachidonic Acid Signaling Pathway: The Battlefield of Inhibition

To understand the significance of COX inhibition, it is essential to visualize its place within the broader arachidonic acid signaling cascade. Upon cellular stimulation by inflammatory signals, phospholipase A2 (PLA2) liberates arachidonic acid from the cell membrane.[4][5][15][16] From there, it can be metabolized by two major enzymatic pathways: the cyclooxygenase (COX) pathway and the lipoxygenase (LOX) pathway.[4][5][17] Our focus is the COX pathway, where COX-1 and COX-2 catalyze the formation of Prostaglandin H2 (PGH2), the precursor to various pro-inflammatory prostaglandins, including Prostaglandin E2 (PGE2).[3][16]

Arachidonic_Acid_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Membrane_Phospholipids Membrane_Phospholipids Arachidonic_Acid Arachidonic_Acid Membrane_Phospholipids->Arachidonic_Acid PLA2 COX1 COX-1 (Constitutive) Arachidonic_Acid->COX1 COX2 COX-2 (Inducible) Arachidonic_Acid->COX2 PLA2 Phospholipase A2 PGH2 Prostaglandin H2 COX1->PGH2 COX2->PGH2 Prostaglandins Prostaglandins (e.g., PGE2) PGH2->Prostaglandins Inflammation Inflammation Prostaglandins->Inflammation

Figure 1: Simplified Arachidonic Acid to Prostaglandin Signaling Pathway.

Experimental Benchmarking Workflow

A robust benchmarking strategy involves a multi-tiered approach, starting with direct enzyme inhibition assays and progressing to cell-based models that more closely mimic physiological conditions.

Experimental_Workflow Start In_Vitro_Enzyme_Assay In Vitro Enzymatic Assay (COX-1 & COX-2) Start->In_Vitro_Enzyme_Assay Determine_IC50 Determine IC50 Values In_Vitro_Enzyme_Assay->Determine_IC50 Calculate_Selectivity Calculate COX-2 Selectivity Index Determine_IC50->Calculate_Selectivity Cell_Based_Assay Cell-Based PGE2 Assay Calculate_Selectivity->Cell_Based_Assay Confirm_Cellular_Potency Confirm Cellular Potency and Membrane Permeability Cell_Based_Assay->Confirm_Cellular_Potency Compare_Data Compare Data to Standard Inhibitors Confirm_Cellular_Potency->Compare_Data End Compare_Data->End

Figure 2: High-level workflow for benchmarking novel COX inhibitors.

Quantitative Performance Metrics: A Comparative Overview

The primary metric for quantifying inhibitor potency is the half-maximal inhibitory concentration (IC50). The COX-2 selectivity index (SI) is then calculated as the ratio of the IC50 for COX-1 to the IC50 for COX-2. A higher SI value indicates greater selectivity for COX-2.

Table 1: Published IC50 Values for Standard COX Inhibitors

InhibitorTarget EnzymeIC50Selectivity Index (COX-1 IC50 / COX-2 IC50)
Indomethacin Human COX-118 nM[8][9]~0.69[8][9]
Human COX-226 nM[8][9]
Celecoxib Human COX-115 µM (15,000 nM)[12]375[12]
Human COX-240 nM[10][11][12][13]

Note: IC50 values can vary depending on assay conditions. The data presented here are representative values from published literature.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including both a positive control (a known inhibitor) and a negative control (vehicle).

In Vitro Fluorometric COX Inhibitor Screening Assay

Rationale: This assay directly measures the enzymatic activity of purified COX-1 and COX-2 enzymes. It is the most direct way to determine the IC50 values and selectivity of the test compound. A fluorometric readout provides high sensitivity and a wide dynamic range.[18]

Protocol:

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, Indomethacin, and Celecoxib in DMSO.

    • Create a series of 10X working dilutions of each inhibitor in a suitable assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).[19]

    • Reconstitute and dilute human recombinant COX-1 and COX-2 enzymes in the assay buffer according to the manufacturer's instructions. Keep on ice.[19][20]

  • Assay Plate Setup (96-well black microplate):

    • Enzyme Control Wells: Add 80 µL of Reaction Mix (Assay Buffer, Heme, and a fluorescent probe like Amplex Red or ADHP) and 10 µL of vehicle (DMSO).[18][19][21]

    • Inhibitor Wells: Add 80 µL of Reaction Mix and 10 µL of the 10X inhibitor dilutions.

    • Enzyme Addition: Add 10 µL of diluted COX-1 or COX-2 enzyme to the appropriate wells.

  • Pre-incubation:

    • Incubate the plate for 15 minutes at room temperature to allow the inhibitors to bind to the enzymes.[3]

  • Reaction Initiation:

    • Initiate the enzymatic reaction by adding 10 µL of arachidonic acid to all wells.[3]

  • Data Acquisition:

    • Immediately measure the fluorescence in a kinetic mode (e.g., every minute for 10 minutes) using a plate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for Amplex Red-based assays).[18]

  • Data Analysis:

    • Calculate the rate of reaction from the linear portion of the kinetic curve.

    • Determine the percentage of inhibition for each inhibitor concentration relative to the enzyme control.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell-Based Prostaglandin E2 (PGE2) Production Assay

Rationale: This assay assesses the inhibitor's ability to penetrate cell membranes and inhibit COX-2 activity in a more physiologically relevant context. Macrophage cell lines (e.g., RAW 264.7) are stimulated with lipopolysaccharide (LPS) to induce the expression of COX-2 and subsequent production of PGE2.[3] The amount of PGE2 released into the cell culture supernatant is then quantified.

Protocol:

  • Cell Culture and Seeding:

    • Culture RAW 264.7 cells in appropriate media.

    • Seed the cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

  • Inhibitor Treatment:

    • The following day, replace the medium with fresh serum-free medium containing serial dilutions of Ethyl 5-butoxy-1H-pyrazole-3-carboxylate, Indomethacin, or Celecoxib.

    • Include a vehicle control (DMSO).

    • Pre-incubate the cells with the inhibitors for 1-2 hours.

  • Induction of COX-2 and PGE2 Production:

    • Stimulate the cells by adding LPS (e.g., 1 µg/mL) to all wells except for the unstimulated control wells.

    • Incubate for 16-24 hours at 37°C.

  • Supernatant Collection:

    • Centrifuge the plate to pellet any detached cells.

    • Carefully collect the cell culture supernatant for PGE2 analysis.

  • PGE2 Quantification (ELISA):

    • Quantify the concentration of PGE2 in the supernatants using a commercially available PGE2 ELISA kit, following the manufacturer's instructions.[22][23][24][25] This typically involves a competitive immunoassay where PGE2 in the sample competes with a labeled PGE2 conjugate for binding to a limited number of antibody sites.

  • Data Analysis:

    • Generate a standard curve using the provided PGE2 standards.

    • Calculate the concentration of PGE2 in each sample.

    • Determine the percent inhibition of PGE2 production for each inhibitor concentration relative to the LPS-stimulated vehicle control.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration to determine the cellular IC50 value.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to benchmarking Ethyl 5-butoxy-1H-pyrazole-3-carboxylate against standard COX inhibitors. By adhering to these detailed protocols, researchers can generate high-quality, reproducible data to accurately assess the compound's potency and selectivity.

The results of these experiments will provide a critical foundation for further investigation. A favorable profile, characterized by potent and selective COX-2 inhibition, would warrant progression to more complex studies, including in vivo models of inflammation and pain, as well as comprehensive safety and pharmacokinetic profiling. This structured benchmarking process is an indispensable component of the journey from a promising chemical scaffold to a potential therapeutic agent.

References

  • Benchchem. Application Notes and Protocols for In Vitro Assays Using COX-2-IN-43.
  • Selleckchem.com. COX-2 Selective Inhibitors.
  • APExBIO. Celecoxib - Selective COX-2 Inhibitor for Inflammation.
  • Selleck Chemicals. Indomethacin | COX inhibitor | CAS 53-86-1. Published May 22, 2024.
  • Abcam. Celecoxib (Celebrex), cyclooxygenase-2 (COX-2) inhibitor (CAS 169590-42-5).
  • MedChemExpress. Indomethacin (Indometacin) | COX1/2 Inhibitor.
  • PubMed. Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor.
  • Selleck Chemicals. Celecoxib (SC-58635) | COX-2 Inhibitor | CAS 169590-42-5. Published May 22, 2024.
  • National Institutes of Health. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem.
  • PubMed. The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor.
  • EBSCO. Cyclooxygenase 2 (COX-2) inhibitors | Health and Medicine | Research Starters.
  • Assay Genie. COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777).
  • PNAS. Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors.
  • Circulation Research. Emerging Roles and Therapeutic Applications of Arachidonic Acid Pathways in Cardiometabolic Diseases. Published June 20, 2024.
  • Wikipedia. Arachidonic acid.
  • YouTube. Arachidonic Acid Pathway (Prostaglandins, Prostacyclins, Thromboxanes, & Leukotrienes). Published May 26, 2024.
  • PubMed. Metabolism pathways of arachidonic acids: mechanisms and potential therapeutic targets. Published February 26, 2021.
  • ACS Omega. Clarification of Arachidonic Acid Metabolic Pathway Intricacies. Published June 8, 2021.
  • Cleveland Clinic. COX-2 Inhibitors: What They Are, Uses & Side Effects. Published May 24, 2022.
  • PubMed. Discovery of Pyrazole-3-Carboxylic Acid Derivatives as Dengue Virus Protease Inhibitors with Antiviral Activity. Published July 15, 2025.
  • Cayman Chemical. COX-2 (human) Inhibitor Screening Assay Kit.
  • Santa Cruz Biotechnology. Cox-2 Inhibitors.
  • BPS Bioscience. COX2 Inhibitor Screening Assay Kit.
  • Wikipedia. Cyclooxygenase-2 inhibitor.
  • PubMed Central. Inhibition of Prostaglandin E2 Production by Anti-inflammatory Hypericum perforatum Extracts and Constituents in RAW264.7 Mouse Macrophage Cells.
  • Stanford Medicine. The Coxibs, Selective Inhibitors of Cyclooxygenase-2. Published August 9, 2001.
  • PubMed Central. Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML).
  • J-Stage. Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction.
  • Revvity. HTRF Prostaglandin E2 Detection Kit, 500 Assay Points.
  • Interchim. COX Fluorescent Inhibitor Screening Assay Kit.
  • ACS Publications. Discovery of Novel Pyrazole Carboxylate Derivatives Containing Thiazole as Potential Fungicides | Journal of Agricultural and Food Chemistry. Published July 19, 2021.
  • Taylor & Francis Online. Full article: Inhibitory effect of novel pyrazole carboxamide derivatives on human carbonic anhydrase enzyme. Published February 3, 2012.
  • R.E.D. Laboratories. Prostaglandin E2 ELISA test in serum (PGE2).
  • PubMed. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents.
  • R&D Systems. Prostaglandin E2 Parameter Assay Kit.
  • Cayman Chemical. Prostaglandin E ELISA Kit - Monoclonal.
  • ResearchGate. (PDF) Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. Published March 26, 2018.
  • KTU ePubl. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. Published March 10, 2023.
  • Asian Publication Corporation. Synthesis and Biological Evaluation of vicinal-Diaryl Pyrazole Ethyl Carboxylate Analogs as Antiproliferative Agent against. Published February 28, 2024.
  • MySkinRecipes. Ethyl 5-amino-1H-pyrazole-3-carboxylate.
  • Arabian Journal of Chemistry. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Published December 8, 2025.
  • Sigma-Aldrich. Ethyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate.
  • MedchemExpress.com. Ethyl 5-methyl-1H-pyrazole-3-carboxylate | Biochemical Reagent.

Sources

Validation

A Senior Application Scientist's Guide to Elemental Analysis Standards for Heterocyclic Carboxylates

Introduction: The Critical Role of Elemental Composition Heterocyclic compounds, cyclic structures containing at least one non-carbon atom in the ring, form the backbone of a vast number of pharmaceuticals, agrochemicals...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Elemental Composition

Heterocyclic compounds, cyclic structures containing at least one non-carbon atom in the ring, form the backbone of a vast number of pharmaceuticals, agrochemicals, and specialty materials.[1][2] In fact, 59% of FDA-approved drugs in the United States feature a nitrogen-containing heterocycle.[2] When a carboxylate group is introduced, a new layer of chemical complexity and functionality is added, influencing properties like solubility, salt formation, and biological activity.

For researchers and drug development professionals, the precise determination of elemental composition is not merely an academic exercise; it is a cornerstone of molecular characterization and regulatory compliance. Elemental analysis provides the empirical formula, which is fundamental for confirming the identity and purity of a newly synthesized compound.[3][4] An accurate elemental composition is a prerequisite for patent applications, publications, and submissions to regulatory bodies. This guide provides an in-depth comparison of the standards, methodologies, and best practices for the elemental analysis of heterocyclic carboxylates, moving beyond simple protocols to explain the causality behind critical experimental choices.

Pillar 1: Foundational Analytical Techniques

The term "elemental analysis" encompasses multiple techniques, each tailored to a specific purpose. For heterocyclic carboxylates, we are primarily concerned with two distinct goals: determining the bulk composition (C, H, N, S) to assess purity and confirm the empirical formula, and quantifying trace elemental impurities to ensure safety.

CHNS(O) Combustion Analysis: The Gold Standard for Purity

The most established and reliable method for determining the percentage of Carbon, Hydrogen, Nitrogen, and Sulfur in organic compounds is high-temperature combustion analysis, often based on the Pregl-Dumas method.[5]

The Mechanism: The process involves the complete and instantaneous combustion of a small, precisely weighed sample in an oxygen-rich environment at temperatures typically around 1000°C.[5] This process, known as "dynamic flash combustion," converts the constituent elements into simple, stable gases:

  • Carbon (C) → Carbon Dioxide (CO₂)

  • Hydrogen (H) → Water (H₂O)

  • Nitrogen (N) → Nitrogen Gas (N₂) and its oxides (NOx)

  • Sulfur (S) → Sulfur Dioxide (SO₂)

These gases are then swept by an inert carrier gas (typically helium) through a series of specialized columns. The key steps include passing the gas mixture over heated, high-purity copper to reduce any nitrogen oxides (NOx) to elemental nitrogen (N₂), and using scrubbers to remove interfering elements like halogens.[5][6] Finally, the gases are separated, often by gas chromatography, and measured by a thermal conductivity detector (TCD).[5] The instrument's software then calculates the percentage of each element relative to the initial sample weight.[7] Oxygen is typically determined separately by pyrolysis in an oxygen-free environment.[7][8]

ICP-MS and ICP-OES: Gatekeepers for Elemental Impurity Standards

While combustion analysis assesses the core organic elements, a different set of techniques is required to detect and quantify trace metallic impurities, which can originate from catalysts, manufacturing equipment, or raw materials.[9][10] Regulatory bodies like the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) have established strict limits for these impurities.[10][11]

The methods of choice are Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES).[12][13] These techniques involve digesting the sample, typically in high-purity acid, and introducing it as an aerosol into a high-temperature argon plasma. The plasma atomizes and ionizes the elements, which are then detected based on their unique mass-to-charge ratio (ICP-MS) or their characteristic atomic emission spectra (ICP-OES). ICP-MS offers significantly lower detection limits, often 100 to 10,000 times lower than ICP-AES, making it ideal for trace and ultra-trace analysis required by pharmaceutical regulations.[13]

Pillar 2: A Comparative Guide to Methodologies and Standards

The choice of analytical technique is dictated by the primary objective: purity determination or impurity profiling.

FeatureCHNS(O) Combustion AnalysisICP-MS / ICP-OES
Primary Goal Determine % composition of C, H, N, S, O to establish purity and empirical formula.Quantify trace elemental impurities (e.g., heavy metals, residual catalysts).
Typical Sample Size 2-10 mg.[14][15]Varies based on digestion; typically larger than CHNS.
Principle High-temperature combustion and gas analysis.[16][17]Acid digestion and plasma-based atomic spectroscopy/mass spectrometry.[9][12]
Key Output Weight percentage (%) of C, H, N, S, O.Concentration of trace elements (µg/g or ppm/ppb).
Governing Standard Journal/publication requirements (e.g., results within ±0.4% of theoretical value).[3][18]Regulatory guidelines (e.g., USP <232>/<233>, ICH Q3D).[10][11]
Common Application Characterization of new chemical entities, quality control of pure substances.Final drug product safety testing, raw material screening.
The ±0.4% Rule: A Standard Under Scrutiny

For decades, a common requirement for publication in many chemistry journals has been that the found elemental analysis values for C, H, and N must be within ±0.4% (absolute) of the calculated theoretical values.[3][4][18] This standard is intended to confirm a sample purity of >95%. However, recent studies have highlighted significant variability in results between different analytical service providers, with a notable percentage of "failed" results for pure compounds.[4][19] This raises questions about whether the ±0.4% benchmark is always a realistic or a definitive measure of purity, especially for challenging compounds. As a senior scientist, it is crucial to recognize this variability and supplement elemental analysis data with other characterization methods like high-field NMR and high-resolution mass spectrometry (HRMS) to build a comprehensive case for a compound's identity and purity.[3][4]

Pillar 3: Experimental Protocol & Workflow

This section provides a detailed, self-validating protocol for the CHN analysis of a model heterocyclic carboxylate, Nicotinic Acid (Pyridine-3-carboxylic acid).

Experimental Workflow for CHN Analysis

G cluster_prep 1. Sample & Standard Preparation cluster_analysis 2. Instrumental Analysis cluster_data 3. Data Review & Reporting SamplePrep Sample Homogenization (Grind to fine powder) Drying Drying (Vacuum oven, constant weight) SamplePrep->Drying SampleWeigh Sample Weighing (2-3 mg) (Microbalance) Drying->SampleWeigh StdPrep Standard Weighing (e.g., Acetanilide) Encapsulate Encapsulation (Tin capsules) SampleWeigh->Encapsulate Calib Instrument Calibration (Run standards) Encapsulate->Calib Blanks Run Blanks (Empty tin capsules) Calib->Blanks Samples Analyze Samples (In duplicate or triplicate) Blanks->Samples QC Run QC Check Standard (Every ~10 samples) Samples->QC Review Review Data (Check reproducibility, standard recovery) QC->Review Calc Calculate Deviation (|Found % - Theoretical %|) Review->Calc Report Generate Report (Compare to acceptance criteria, e.g., ±0.4%) Calc->Report caption Workflow for CHN Analysis.

Caption: A typical workflow for CHN analysis of a solid sample.

Step-by-Step Protocol: CHN Analysis of Nicotinic Acid

Objective: To determine the %C, %H, and %N of a nicotinic acid sample and compare it to the theoretical values.

Materials:

  • Nicotinic Acid sample (C₆H₅NO₂)

  • Certified Reference Material (CRM) for calibration (e.g., Acetanilide)

  • Microbalance (readable to 0.001 mg)

  • Tin capsules

  • Spatulas, forceps

  • Vacuum oven

  • Mortar and pestle

Methodology:

  • Sample Preparation (The Causality of Preparation):

    • Homogenization: Gently grind the crystalline nicotinic acid sample into a fine, uniform powder using a mortar and pestle.[20][21] Rationale: A small 2-3 mg sample must be perfectly representative of the entire batch. Non-homogeneity is a primary source of non-reproducible results.

    • Drying: Place the homogenized sample in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.[7][20] Rationale: Heterocyclic carboxylates can be hygroscopic. Absorbed atmospheric moisture will artificially inflate the hydrogen percentage and depress the percentages of other elements, leading to inaccurate results.

  • Instrument Calibration (Establishing Trustworthiness):

    • Accurately weigh 2-3 mg of a certified standard like acetanilide into three separate tin capsules.

    • Analyze these standards to create a calibration curve and verify the instrument is performing within specifications. The results for the CRM should be within ±0.3% of the certified values.[18] Rationale: The entire analysis is comparative. The accuracy of your sample data is directly dependent on the accuracy of the instrument's response to a known, trusted standard.

  • Sample Analysis:

    • Using a microbalance, tare an empty tin capsule. Add 2-3 mg of the dried nicotinic acid sample and record the weight precisely.[7]

    • Carefully fold the tin capsule to ensure it is sealed and free of any air pockets.

    • Analyze a blank (an empty, folded tin capsule) to zero the instrument's response.

    • Analyze the nicotinic acid sample. Perform this measurement in duplicate or triplicate for statistical validity.

    • Run a quality control (QC) check standard after every 10-15 samples to monitor for any instrument drift.[18]

  • Data Analysis and Validation:

    • Theoretical Calculation: For Nicotinic Acid (C₆H₅NO₂), Molecular Weight = 123.11 g/mol .

      • %C = (6 * 12.01) / 123.11 * 100 = 58.53%

      • %H = (5 * 1.01) / 123.11 * 100 = 4.09%

      • %N = (1 * 14.01) / 123.11 * 100 = 11.38%

    • Comparison: Calculate the average of the experimental results for %C, %H, and %N.

    • Deviation: Determine the absolute deviation: | Experimental % - Theoretical % |.

    • Acceptance: If the deviation for each element is ≤ 0.4%, the result meets the common standard for publication.[3]

Pillar 4: Troubleshooting Common Challenges

Heterocyclic carboxylates can present unique challenges compared to simple hydrocarbons.

ProblemPotential Cause(s)Recommended Solution(s)
Low Nitrogen Results Incomplete Combustion: The high thermal stability of some heterocyclic rings (e.g., pyridine, imidazole) prevents complete breakdown at standard temperatures.[6]Increase combustion furnace temperature or extend the duration of the oxygen blast during the dynamic phase of combustion. Use of combustion aids like tungsten(VI) oxide can also be beneficial.[6][20]
Non-Reproducible Results Sample Inhomogeneity: The small sample size exaggerates the effect of any non-uniformity in the bulk material.Thoroughly grind and mix the sample before weighing. Analyze a larger number of replicates.
Hygroscopicity: The sample has absorbed moisture between drying and weighing.Minimize exposure to atmosphere. Weigh samples immediately after removal from the desiccator or vacuum oven. For extremely sensitive samples, use a glove box.[20]
Erroneous Hydrogen Results Residual Solvent/Water: Incomplete drying of the sample or solvent of crystallization.[18][22]Ensure the sample is dried to a constant weight. If a solvate is expected, the theoretical values must be adjusted to include the solvent molecule(s).
General Inaccuracy Poor Calibration: The standard used is not appropriate for the sample, or the instrument has drifted.Recalibrate the instrument. Ensure the check standard is run frequently.
Interference: Presence of other elements like halogens or sulfur that were not accounted for.Ensure the elemental analyzer is equipped with the proper scrubbing reagents to remove interfering combustion products (e.g., silver vanadate).[6]

Conclusion

The elemental analysis of heterocyclic carboxylates is a foundational technique that demands meticulous attention to detail. It is a multi-faceted process where success hinges on understanding the interplay between sample properties, analytical instrumentation, and established standards. By embracing robust sample preparation, employing self-validating analytical sequences with certified standards, and being cognizant of the specific challenges posed by these complex molecules, researchers can generate accurate and trustworthy data. This data not only confirms the identity and purity of their materials but also upholds the rigorous standards required for publication and regulatory approval in the scientific community.

References

  • Mettler Toledo. CHNSO Elemental Analysis – Sample Preparation. [Link]

  • EPFL ISIC. Elemental Analysis – Sample preparation. [Link]

  • Reagecon. Standards for Elemental Impurities in Pharmaceuticals. [Link]

  • HPCi Media. Elemental Impurity Analysis in Pharmaceuticals. [Link]

  • UFAG Laboratorien AG. Elemental analysis and heavy metals for the pharmaceutical sector. [Link]

  • Pharmaceutical Technology. Elemental Impurity Analysis. [Link]

  • ACS Central Science. An International Study Evaluating Elemental Analysis. [Link]

  • Elementar. Best practices for sample preparation in elemental analysis. [Link]

  • Agilent. USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. [Link]

  • National Institutes of Health (NIH). An International Study Evaluating Elemental Analysis. [Link]

  • Cooperative Institute for Research in Environmental Sciences. Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. [Link]

  • ELTRA. Elemental Analysis - Organic & Inorganic Compounds. [Link]

  • Organomation. Sample Preparation: A Comprehensive Guide. [Link]

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. [Link]

  • Element Lab Solutions. The 6 Key Aspects of Analytical Method Validation. [Link]

  • The Royal Society of Chemistry. CHNS Elemental Analysers. [Link]

  • University of Ottawa. Summary of CHNS Elemental Analysis Common Problems. [Link]

  • National Institutes of Health (NIH). Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023). [Link]

  • AZoNano. The Problems Associated With Elemental Analysis. [Link]

  • Wikipedia. Heterocyclic compound. [Link]

  • Mikroanalytisches Laboratorium Kolbe. Methods - C/H/N. [Link]

  • Britannica. Heterocyclic compound. [Link]

  • Analytik Jena. Reliable Elemental Analysis for Nitrogen, Sulfur, and Chlorine in Biofuels. [Link]

  • Geochimica et Cosmochimica Acta. Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 1: Infrared spectroscopy. [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

Executive Summary & Core Directive The Immediate Directive: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate (an organic ester with a nitrogen-containing heterocyclic ring) must be managed as Non-Halogenated Organic Waste . The...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

The Immediate Directive: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate (an organic ester with a nitrogen-containing heterocyclic ring) must be managed as Non-Halogenated Organic Waste .

The Scientific Rationale: Unlike simple aliphatic esters, the pyrazole ring confers high thermal stability and nitrogen content. Improper disposal (e.g., drain pouring or landfilling) risks environmental persistence and groundwater contamination due to the water solubility of potential hydrolysis products (pyrazole carboxylic acids). The only validated disposal route is high-temperature incineration at a permitted facility equipped with NOx scrubbers.

Immediate Safety & Pre-Disposal Assessment

Before initiating the disposal workflow, you must validate the state of the material.[1] This compound is typically a research building block; however, its specific hazards (Skin/Eye Irritant, H315/H319) dictate handling procedures.

Personal Protective Equipment (PPE) Protocol
  • Respiratory: N95 or P100 respirator if handling neat powder outside a fume hood.

  • Dermal: Nitrile gloves (minimum thickness 0.11 mm). Note: Esters can permeate latex; do not use latex.

  • Ocular: Chemical splash goggles (ANSI Z87.1).

Spill Management (Small Scale < 50g)

If the container is compromised prior to disposal:

  • Do NOT create dust. Do not dry sweep.

  • Wet Method: Cover the spill with a solvent-dampened pad (ethanol or acetone) to capture particles.

  • Neutralization: Not required for this compound (it is not a strong acid/base).

  • Collection: Place all cleanup materials into the Solid Organic Waste container.

Waste Characterization & Segregation

This is the most critical step to prevent "unknown" waste charges and dangerous incompatible reactions.

Chemical Profile for Disposal:

  • Primary Constituent: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

  • Functional Groups: Ester (-COOEt), Pyrazole (N-heterocycle), Ether (Butoxy).

  • Reactivity: Stable under normal conditions. Hydrolyzes in strong acid/base.

  • Halogen Content: None (Unless in solution with halogenated solvents like DCM).

Compatibility Matrix
  • Incompatible With: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases (causes rapid hydrolysis).

  • Compatible With: General organic solvents (Acetone, Methanol, Ethyl Acetate).

PropertyValue/StatusDisposal Implication
Physical State Solid (typically)Segregate into "Solid Waste" unless dissolved.
Flash Point >100°C (Estimated)Not a D001 Ignitable Waste (unless in flammable solvent).
Water Solubility Low/ModerateDo NOT dispose of down the drain.
RCRA Status Non-ListedManage as "Non-Hazardous Chemical Waste" or "State-Regulated Organic".
Step-by-Step Disposal Protocol

Follow this self-validating workflow to ensure compliance.

Phase 1: Container Selection
  • Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar.

  • Liquid Waste (if dissolved): Use a standard solvent safety can or glass bottle (amber) with a vented cap.

  • Constraint: Do not use metal containers if the waste contains acidic impurities, as esters can hydrolyze to acids that corrode metal.

Phase 2: Labeling (The "Chain of Custody")

Your label is the primary communication tool for the incineration plant. It must explicitly state:

  • Full Chemical Name: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

  • Constituents: If in solution, list the solvent (e.g., "1% in DMSO").

  • Hazard Checkbox: Mark "Irritant" and "Toxic" (precautionary).

  • Waste Stream: "Organic Non-Halogenated."[2]

Phase 3: Storage & Pickup
  • Store in a Satellite Accumulation Area (SAA) .

  • Keep the container closed at all times except when adding waste (EPA requirement).

  • Secondary Containment: Store inside a polyethylene tray to capture leaks.

Visual Disposal Workflow (Logic Map)

The following diagram illustrates the decision logic for disposing of this specific pyrazole ester.

DisposalWorkflow Start Waste Generation: Ethyl 5-butoxy-1H-pyrazole-3-carboxylate CheckState Physical State Check Start->CheckState IsSolid Solid (Neat) CheckState->IsSolid IsLiquid Liquid (Solution) CheckState->IsLiquid BinSolid Bin: Solid Organic Waste (Non-Halogenated) IsSolid->BinSolid CheckSolvent Check Solvent Type IsLiquid->CheckSolvent HaloSolvent Halogenated Solvent (e.g., DCM, Chloroform) CheckSolvent->HaloSolvent Contains Halogens NonHaloSolvent Non-Halogenated Solvent (e.g., DMSO, MeOH) CheckSolvent->NonHaloSolvent No Halogens BinHalo Bin: Liquid Halogenated Waste HaloSolvent->BinHalo BinNonHalo Bin: Liquid Non-Halogenated Waste NonHaloSolvent->BinNonHalo Labeling Labeling: Full Name + 'Irritant' BinSolid->Labeling BinHalo->Labeling BinNonHalo->Labeling Disposal Final Fate: High-Temp Incineration Labeling->Disposal

Caption: Decision tree for segregating ethyl 5-butoxy-1H-pyrazole-3-carboxylate based on physical state and solvent presence.

Technical Justification & Causality

Why Incineration? The pyrazole ring is a nitrogen-rich heterocycle. While not acutely persistent like PFAS, nitrogen heterocycles can exhibit aquatic toxicity if leached into groundwater. Standard wastewater treatment plants (WWTP) often fail to fully degrade complex heterocycles. High-temperature incineration (>1100°C) ensures the complete oxidation of the ring structure into CO2, H2O, and N2 (with NOx captured by scrubbers).

Why Segregate from Oxidizers? Esters are generally combustible. Mixing this organic solid with strong oxidizers (like nitric acid waste) in a waste drum can create an exothermic reaction, potentially leading to drum pressurization or fire in the waste storage area.

References
  • PubChem. Ethyl 5-cyclobutyl-1H-pyrazole-3-carboxylate (Analogous Safety Data). National Library of Medicine. Available at: [Link]

  • U.S. EPA. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. United States Environmental Protection Agency.[1] Available at: [Link]

  • Vanderbilt University Medical Center. Chemical Compatibility Chart. VUMC Office of Clinical Safety. Available at: [Link]

Sources

Handling

Comprehensive Safety and Handling Guide for Ethyl 5-butoxy-1H-pyrazole-3-carboxylate

This guide provides essential safety protocols for laboratory personnel handling Ethyl 5-butoxy-1H-pyrazole-3-carboxylate. As a trusted partner in your research and development endeavors, we aim to deliver value beyond t...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols for laboratory personnel handling Ethyl 5-butoxy-1H-pyrazole-3-carboxylate. As a trusted partner in your research and development endeavors, we aim to deliver value beyond the product by ensuring you have the critical information to maintain a safe and efficient laboratory environment. The following procedures are based on established best practices for handling pyrazole derivatives and are designed to empower you with the knowledge to work confidently and securely.

Hazard Assessment and Risk Mitigation

Anticipated Hazards: Based on data from related pyrazole compounds, Ethyl 5-butoxy-1H-pyrazole-3-carboxylate should be handled as a substance that is potentially:

  • Irritating to the skin and eyes: Many pyrazole derivatives are classified as skin and eye irritants.[1][2][3][4][5][6]

  • Harmful if inhaled: May cause respiratory tract irritation.[1][2][3][4][6][7]

  • Harmful if swallowed: While acute oral toxicity data is often not available for specific research chemicals, it is prudent to assume a degree of toxicity.[7]

A multi-layered approach to personal protection is therefore essential to minimize exposure through all potential routes: dermal contact, ocular contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): Your Primary Defense

The selection and proper use of PPE are paramount when handling Ethyl 5-butoxy-1H-pyrazole-3-carboxylate. The following table outlines the recommended PPE for various laboratory operations.

Operation Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and Aliquoting (Solid) Chemical safety gogglesNitrile glovesLaboratory coatRecommended to be performed in a ventilated enclosure or with an N95 respirator
Solution Preparation and Transfers Chemical safety goggles and face shieldDouble-gloving (nitrile inner, chemically resistant outer)Chemically resistant apron over a laboratory coatWork within a certified chemical fume hood
Running Reactions and Work-up Chemical safety goggles and face shieldDouble-gloving (nitrile inner, chemically resistant outer)Chemically resistant apron over a laboratory coatAll operations must be conducted in a chemical fume hood
Accidental Spill Cleanup Chemical safety goggles and face shieldHeavy-duty, chemically resistant glovesChemical-resistant suit or coverallsAir-purifying respirator with appropriate cartridges

Operational Protocols

Step-by-Step Guide to Donning and Doffing PPE

Proper technique in putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence:

  • Hand Hygiene: Wash and dry hands thoroughly.

  • Inner Gloves: Don the first pair of nitrile gloves.

  • Laboratory Coat/Coveralls: Put on the appropriate body protection.

  • Respiratory Protection: If required, perform a fit check for your respirator.

  • Eye and Face Protection: Put on safety goggles, followed by a face shield if necessary.

  • Outer Gloves: Don the second pair of chemically resistant gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

Doffing Sequence (to minimize contamination):

  • Outer Gloves: Remove the outer gloves by peeling them off from the cuff, turning them inside out.

  • Face Shield and Goggles: Remove from the back of the head.

  • Laboratory Coat/Apron: Remove by rolling it down from the shoulders, turning it inside out.

  • Inner Gloves: Remove using the same technique as the outer gloves.

  • Hand Hygiene: Wash hands thoroughly with soap and water.

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow PPE Selection Workflow for Handling Ethyl 5-butoxy-1H-pyrazole-3-carboxylate cluster_assessment Hazard & Task Assessment cluster_ppe_level Required PPE Level Start Identify the Task CheckSolid Is the material a solid? Start->CheckSolid CheckSolution Is the material in solution? CheckSolid->CheckSolution No PPE_Solid Standard PPE: - Safety Goggles - Nitrile Gloves - Lab Coat CheckSolid->PPE_Solid Yes CheckSpill Is there a spill? CheckSolution->CheckSpill No PPE_Solution Enhanced PPE: - Goggles & Face Shield - Double Gloves - Chem-Resistant Apron - Fume Hood CheckSolution->PPE_Solution Yes PPE_Spill Emergency PPE: - Goggles & Face Shield - Heavy-Duty Gloves - Chem-Resistant Suit - Respirator CheckSpill->PPE_Spill Yes

Caption: PPE selection based on the physical form and handling scenario.

Disposal Plan

Safe Disposal of Contaminated Materials and Chemical Waste

Proper segregation and disposal of waste are critical for laboratory safety and environmental compliance.

Contaminated PPE:

  • Gloves, disposable lab coats, and bench paper: Place in a designated, sealed hazardous waste bag.

  • Reusable PPE (e.g., face shields, goggles): Decontaminate thoroughly with soap and water before reuse.[8]

Chemical Waste:

  • Solid Waste: Collect in a clearly labeled, sealed container for hazardous solid waste.

  • Liquid Waste: Collect in a labeled, sealed, and chemically compatible container. Ensure waste streams are not mixed with incompatible chemicals.

  • Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate should be collected as hazardous liquid waste.

All waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal service.[9][10][11]

Waste Disposal Decision Tree

This diagram outlines the process for correctly disposing of materials that have come into contact with Ethyl 5-butoxy-1H-pyrazole-3-carboxylate.

Waste_Disposal_Workflow Waste Disposal Decision Tree cluster_identification Waste Identification cluster_disposal_path Disposal Pathway Start Waste Generated IsContaminated Is the item contaminated? Start->IsContaminated NonHazardous Dispose as non-hazardous waste IsContaminated->NonHazardous No CheckPhysicalState What is the physical state? IsContaminated->CheckPhysicalState Yes SolidWaste Dispose in labeled solid hazardous waste container CheckPhysicalState->SolidWaste Solid LiquidWaste Dispose in labeled liquid hazardous waste container CheckPhysicalState->LiquidWaste Liquid

Sources

© Copyright 2026 BenchChem. All Rights Reserved.